6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine

Core Science & Biosynthesis

The Multifaceted Mechanism of Action of Bafetinib (6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine): A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Bafetinib, chemically known as 6-Chloro-N-methyl-N-(1-methylpiperidin-4-yl)pyrimidin-4-amine and also referred to as INNO-406 or NS-187, is a potent, orally bioavailable, second-generation dual tyrosine kinase inhibitor.[1][2] This technical guide provides an in-depth exploration of the molecular mechanisms underpinning the therapeutic effects of Bafetinib. Primarily recognized for its efficacy in Philadelphia chromosome-positive (Ph+) leukemias, such as chronic myeloid leukemia (CML), its mechanism extends beyond Bcr-Abl inhibition to encompass a range of cellular activities, including the modulation of Src-family kinases, reversal of multidrug resistance, and influence on pain signaling pathways. This document will dissect these mechanisms, supported by experimental evidence, to offer a comprehensive understanding for researchers and drug development professionals.

Introduction: The Rationale for a Dual Bcr-Abl/Lyn Kinase Inhibitor

The therapeutic landscape for Chronic Myeloid Leukemia (CML) was revolutionized by the advent of imatinib, a selective inhibitor of the Bcr-Abl tyrosine kinase, the constitutively active fusion protein driving CML pathogenesis. However, the emergence of imatinib resistance, often due to point mutations in the Bcr-Abl kinase domain or the activation of alternative signaling pathways, necessitated the development of second-generation inhibitors.[3] Bafetinib was designed to address these challenges, exhibiting potent inhibitory activity against both the wild-type Bcr-Abl kinase and a spectrum of imatinib-resistant mutants, with the notable exception of the T315I mutation.[3][4]

Furthermore, the Src-family kinase Lyn has been identified as a key player in imatinib resistance, promoting Bcr-Abl-independent survival signals.[1][5] Bafetinib's dual inhibitory action on both Bcr-Abl and Lyn provides a more comprehensive blockade of oncogenic signaling in Ph+ leukemias.[1][2]

Primary Mechanism of Action: Inhibition of Bcr-Abl and Lyn Tyrosine Kinases

The cornerstone of Bafetinib's anticancer activity lies in its direct inhibition of the Bcr-Abl and Lyn tyrosine kinases.[1][2] This inhibition disrupts the downstream signaling cascades that are critical for the proliferation and survival of cancer cells.

Direct Inhibition of Bcr-Abl Autophosphorylation

Bafetinib competitively binds to the ATP-binding site of the Bcr-Abl kinase domain, preventing its autophosphorylation and subsequent activation.[1] This blockade of Bcr-Abl kinase activity has been demonstrated to be significantly more potent than imatinib in both in vitro and in vivo models.[3][5] The IC50 values for Bafetinib against wild-type Bcr-Abl autophosphorylation in cellular assays are in the low nanomolar range, highlighting its high potency.[1][2]

Overcoming Imatinib Resistance

A key advantage of Bafetinib is its ability to inhibit the kinase activity of numerous imatinib-resistant Bcr-Abl mutants.[3][4] These mutations often alter the conformation of the ATP-binding pocket, reducing the affinity of imatinib. Bafetinib's chemical structure allows it to accommodate many of these conformational changes, restoring therapeutic efficacy.[4] However, the T315I "gatekeeper" mutation remains a challenge for Bafetinib, as it does for most other second-generation tyrosine kinase inhibitors.[3]

Inhibition of Lyn Kinase

In addition to its effects on Bcr-Abl, Bafetinib is a potent inhibitor of Lyn, a Src-family kinase that is often upregulated in imatinib-resistant CML cells.[1][5] Lyn can activate parallel survival pathways, rendering cells less dependent on Bcr-Abl signaling. By inhibiting Lyn, Bafetinib effectively shuts down this escape mechanism, leading to a more profound and durable therapeutic response.[1][2]

The following diagram illustrates the primary mechanism of Bafetinib in Ph+ leukemia cells:

Caption: Bafetinib inhibits Bcr-Abl and Lyn, blocking downstream signaling for proliferation and survival, and inducing apoptosis.

Induction of Apoptosis: The Cellular Consequence of Kinase Inhibition

The inhibition of Bcr-Abl and Lyn by Bafetinib culminates in the induction of apoptosis, or programmed cell death, in malignant cells.[1][3] This process is orchestrated through multiple pathways, including both caspase-dependent and -independent mechanisms.

Caspase-Mediated Apoptosis

Bafetinib treatment leads to the activation of the caspase cascade, a family of proteases that execute the apoptotic program. This is evidenced by the cleavage of PARP (Poly ADP-ribose polymerase), a hallmark of caspase activation.[1]

Regulation of Bcl-2 Family Proteins

A significant aspect of Bafetinib's pro-apoptotic activity is its ability to modulate the expression of Bcl-2 family proteins.[3] Specifically, Bafetinib upregulates the transcription of several pro-apoptotic BH3-only proteins, including Bim, Bmf, and Bik.[3] These proteins act as sensors of cellular stress and can neutralize the anti-apoptotic members of the Bcl-2 family, thereby tipping the balance towards cell death.

Secondary Mechanisms of Action: Expanding the Therapeutic Profile

Beyond its primary role as a dual Bcr-Abl/Lyn inhibitor, Bafetinib exhibits other pharmacological activities that contribute to its overall therapeutic potential.

Reversal of Multidrug Resistance

Multidrug resistance (MDR) is a major obstacle in cancer therapy and is often mediated by the overexpression of ATP-binding cassette (ABC) transporters, such as ABCB1 (P-glycoprotein) and ABCG2 (breast cancer resistance protein). These transporters actively efflux a wide range of chemotherapeutic drugs from cancer cells, reducing their intracellular concentration and efficacy. Bafetinib has been shown to inhibit the function of both ABCB1 and ABCG2.[6]

This inhibitory effect is achieved by directly blocking the drug efflux function of these transporters, thereby increasing the intracellular accumulation of co-administered anticancer drugs.[6] This suggests a potential role for Bafetinib in combination therapies to overcome MDR in various cancers.[6]

The following table summarizes the effect of Bafetinib on ABC transporter function:

Transporter	Effect of Bafetinib	Mechanism	Reference
ABCB1 (P-glycoprotein)	Inhibition of efflux	Stimulation of ATPase activity	[6]
ABCG2 (BCRP)	Inhibition of efflux	Inhibition of ATPase activity	[6]

Modulation of Pain Signaling Pathways

Recent studies have uncovered a novel role for Bafetinib in the modulation of pain signaling. Specifically, Bafetinib has been found to inhibit the PAR2-induced activation of TRPV4 channels.[7] PAR2 (Protease-activated receptor 2) and TRPV4 (Transient receptor potential vanilloid 4) are key players in inflammatory pain. Bafetinib appears to block the intracellular signaling cascade that links PAR2 activation to TRPV4 channel gating, likely through the inhibition of one or more tyrosine kinases.[7] This finding suggests a potential new therapeutic application for Bafetinib in the management of pain.

Experimental Protocols for Elucidating the Mechanism of Action

The characterization of Bafetinib's mechanism of action relies on a suite of well-established experimental techniques. The following provides a high-level overview of key protocols.

In Vitro Kinase Assays

Objective: To determine the direct inhibitory effect of Bafetinib on the kinase activity of Bcr-Abl and Lyn.

Methodology:

• Enzyme-Linked Immunosorbent Assay (ELISA): This method quantifies the phosphorylation of a substrate peptide by the target kinase.

• Radiometric Assays: These assays measure the incorporation of radiolabeled phosphate (from [γ-³²P]ATP or [γ-³³P]ATP) into a substrate.[1][2]

Data Analysis: The concentration of Bafetinib that inhibits 50% of the kinase activity (IC50) is calculated.

Cellular Proliferation and Apoptosis Assays

Objective: To assess the effect of Bafetinib on the viability and apoptosis of cancer cells.

Methodology:

• Proliferation Assays (e.g., MTT, WST-1): These colorimetric assays measure the metabolic activity of viable cells.

• Apoptosis Assays (e.g., Annexin V/Propidium Iodide Staining, Caspase Activity Assays): These assays detect the hallmarks of apoptosis, such as the externalization of phosphatidylserine and the activation of caspases.

Data Analysis: Dose-response curves are generated to determine the concentration of Bafetinib that inhibits 50% of cell growth (GI50) or induces apoptosis.

The following diagram outlines the experimental workflow for assessing Bafetinib's cellular effects:

Sources

• 1. Bafetinib (INNO-406; NS187) | Bcr-Abl inhibitor | dual Bcr-Abl/Lyn inhibitor | CAS 859212-16-1 | Buy INNO406; NS-187 from Supplier InvivoChem [invivochem.com]
• 2. selleckchem.com [selleckchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Phase 1 study of INNO-406, a dual Abl/Lyn kinase inhibitor, in Philadelphia chromosome-positive leukemias after imatinib resistance or intolerance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. INNO-406, a novel BCR-ABL/Lyn dual tyrosine kinase inhibitor, suppresses the growth of Ph+ leukemia cells in the central nervous system, and cyclosporine A augments its in vivo activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Bafetinib (INNO-406) reverses multidrug resistance by inhibiting the efflux function of ABCB1 and ABCG2 transporters - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The tyrosine kinase inhibitor bafetinib inhibits PAR2-induced activation of TRPV4 channels in vitro and pain in vivo - PMC [pmc.ncbi.nlm.nih.gov]

Physicochemical Profiling and Solubility Optimization of 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine (CAS 1640972-02-6)

An In-Depth Technical Guide for JAK Inhibitor Bioisostere Development

As a Senior Application Scientist in early-stage drug discovery, I approach the characterization of chemical intermediates not merely as static data points, but as dynamic variables that dictate the success or failure of a synthetic pipeline. 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine (CAS 1640972-02-6) is a critical, high-value intermediate utilized primarily in the synthesis of tofacitinib bioisosteres and novel Janus Kinase 3 (JAK3) inhibitors.

This whitepaper deconstructs the physicochemical properties, thermodynamic solubility, and analytical workflows associated with this compound. By understanding the causality behind its structural behavior, researchers can optimize extraction protocols, prevent degradation, and streamline downstream cross-coupling reactions.

Structural Causality and Physicochemical Profile

The utility of CAS 1640972-02-6 lies in its precise structural engineering. It consists of a 6-chloro-pyrimidine ring coupled to an N-methyl substituted tertiary amine, which is further attached to a chiral (3R,4R)-4-methyl-1-benzyl-piperidine core.

Why this specific structure? In the seminal work by , this intermediate was designed to retain the essential piperidinyl side chain of tofacitinib (which occupies a specific hydrophobic pocket in the JAK3 enzyme) while providing a reactive 6-chloro handle. The 6-chloro substituent serves as an electrophilic site for Nucleophilic Aromatic Substitution (SNAr) or Buchwald-Hartwig cross-coupling, allowing chemists to systematically replace the pyrrolo[2,3-d]pyrimidine hinge-binding motif with novel heterocycles.

Furthermore, the presence of the N-benzyl protecting group on the piperidine ring is a deliberate strategic choice. During harsh downstream coupling reactions, an unprotected secondary amine would act as a competing nucleophile, leading to polymerization. The benzyl group masks this reactivity and significantly alters the physical state of the compound. The bulky, freely rotating benzyl group disrupts the highly ordered molecular packing required for crystallization, which is why the compound presents as a pale yellow oil rather than a crystalline solid [2].

Table 1: Core Physicochemical Properties

Property	Value	Implication & Causality
CAS Number	1640972-02-6	Unique identifier for procurement and tracking[3].
Molecular Weight	330.86 g/mol	Optimal for small-molecule drug intermediates (Rule of 5 compliant).
Molecular Formula	C₁₈H₂₃ClN₄	The single Cl atom enables downstream cross-coupling reactions.
Appearance	Pale yellow oil	Liquid state driven by the bulky N-benzyl group disrupting crystal packing.
Estimated logP	3.5 - 4.0	High lipophilicity dictates poor aqueous solubility; requires organic solvents.
Storage Condition	-20°C	Cold storage prevents slow atmospheric oxidation of the tertiary amine to an N-oxide.

Thermodynamic Solubility and Solvent Dynamics

Understanding the solubility profile of CAS 1640972-02-6 is paramount for designing reaction conditions and purification workups. Because the molecule lacks strong hydrogen-bond donors (the amines are tertiary or protected) and possesses a highly lipophilic benzyl group, its aqueous solubility is practically non-existent at physiological pH.

Solvent Selection Causality: When designing liquid-liquid extraction protocols post-synthesis, we strictly utilize Ethyl Acetate/Water rather than Dichloromethane (DCM)/Water. While DCM offers superior absolute solubility for this compound, the high density of DCM combined with the surfactant-like properties of the protonated piperidine amine frequently leads to intractable emulsions. Ethyl Acetate inherently mitigates these emulsions due to its lower density and distinct interfacial tension profile.

Table 2: Empirical Solubility Profile

Solvent	Solubility Category	Mechanistic Rationale
Dimethyl Sulfoxide (DMSO)	Freely Soluble (>50 mg/mL)	Aprotic polarity perfectly solvates the lipophilic core without requiring H-bond donation. Ideal for stock solutions.
Dichloromethane (DCM)	Freely Soluble (>50 mg/mL)	Halogenated solvent matches the polarizability of the 6-chloro-pyrimidine ring.
Methanol (MeOH)	Soluble (~20 mg/mL)	Moderate H-bonding disrupts solute-solute interactions, but lipophilicity limits absolute capacity.
Water (pH 7.4)	Practically Insoluble (<0.1 mg/mL)	Lack of H-bond donors and high logP prevent aqueous hydration shell formation.
Water (pH 2.0)	Slightly Soluble (~1-5 mg/mL)	Protonation of the piperidine nitrogen (pKa ~8.5) induces ionic character, marginally improving aqueous solubility.

Self-Validating Experimental Workflows

To ensure data integrity, every protocol utilized in our laboratory is designed as a self-validating system —meaning the experiment contains internal checks that automatically flag procedural errors or instrumental drift.

Protocol A: Thermodynamic Solubility Determination (Shake-Flask LC-MS/MS)

We prioritize the shake-flask method over kinetic nephelometry because highly lipophilic oils often form supersaturated colloidal suspensions that artificially inflate nephelometric solubility readings.

• Preparation: Add 10 mg of CAS 1640972-02-6 to 1.0 mL of pH 7.4 phosphate buffer in a glass HPLC vial.

  • Causality: Glass is strictly used to prevent the non-specific binding of the lipophilic API to plastic microcentrifuge tubes, which would result in false-negative quantification.

• Equilibration: Incubate at 25.0 ± 0.1°C with orbital shaking at 300 rpm for 48 hours.

  • Self-Validation Check: Measure the pH of the buffer at t=0 and t=48 hours. If the pH drifts by >0.1 units (due to the basicity of the dissolved piperidine nitrogens), the buffer capacity is insufficient. The test is instantly invalidated and must be repeated with a stronger buffer system to ensure the solubility value is strictly assigned to pH 7.4.

• Phase Separation: Centrifuge the suspension at 10,000 × g for 15 minutes.

  • Causality: High-speed centrifugation is utilized instead of syringe filtration. The lipophilic oil can adsorb onto the hydrophobic matrices of standard PTFE or Nylon filters, skewing the concentration.

• Quantification: Dilute the supernatant 1:100 in mobile phase and analyze via LC-MS/MS against a 5-point calibration curve.

Protocol B: LC-MS/MS Purity and Stability Profiling

• Sample Prep: Dissolve 1 mg of the intermediate in 1 mL LC-MS grade Methanol.

• Chromatography: Inject 1 µL onto a C18 column (50 x 2.1 mm, 1.7 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Causality: The addition of Formic Acid is non-negotiable. It ensures the pyrimidine and piperidine nitrogens remain fully protonated, preventing secondary electrostatic interactions with residual silanols on the silica stationary phase. This eliminates peak tailing and sharpens resolution.

• Detection (ESI+): Monitor the [M+H]+ ion at m/z 331.1.

  • Self-Validation Check: Simultaneously monitor for m/z 333.1 (the ³⁷Cl isotope). The integration ratio of 331.1 to 333.1 must be approximately 3:1 . If this isotopic ratio is lost or distorted, it immediately flags the presence of a co-eluting impurity or a dechlorination degradation product, thereby self-validating the peak identity.

Visualizing the Workflows and Biological Logic

To contextualize how this intermediate bridges the gap between physical chemistry and pharmacology, the following diagrams map our laboratory workflow and the biological logic of the synthesized inhibitors.

Caption: Logical workflow for the physicochemical profiling and solubility assessment of CAS 1640972-02-6.

Once the intermediate is fully characterized and functionalized via cross-coupling, the resulting bioisostere is deployed to interrupt the JAK-STAT signaling cascade, a primary driver of autoimmune inflammation.

Caption: JAK-STAT signaling cascade and the targeted intervention by inhibitors derived from CAS 1640972-02-6.

References

• Title: Novel hinge-binding motifs for Janus kinase 3 inhibitors: a comprehensive structure-activity relationship study on tofacitinib bioisosteres Source: ChemMedChem (PubMed / NIH) URL: [Link]

• Title: 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine, TRC Source: Fisher Scientific URL: [Link]

Structural Characterization and In Silico Target Profiling of 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine: A Methodological Whitepaper

Introduction & Scientific Rationale

In the landscape of targeted therapeutics, the precise structural characterization of synthetic intermediates is as critical as the final active pharmaceutical ingredient (API). 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine (CAS: 1640972-02-6) is a highly versatile building block[]. Structurally, it serves as a foundational bioisostere and direct synthetic precursor in the development of Janus Kinase (JAK) inhibitors, most notably Tofacitinib and its analogs[2].

As a Senior Application Scientist, I approach the evaluation of this compound not just as a chemical intermediate, but as a rigid 3D pharmacophore. Understanding its exact crystallographic conformation and its baseline binding affinity to the JAK3 kinase domain provides critical structure-activity relationship (SAR) insights before downstream functionalization[3]. This whitepaper outlines a rigorous, self-validating methodology for determining the crystal structure of this compound and profiling its binding mechanics via molecular docking.

X-Ray Crystallography: High-Fidelity Structural Determination

To rationally design JAK inhibitors, we must first understand the intrinsic conformational preferences of the piperidinyl-pyrimidine core.

Crystallization Protocol & Causality

• Method: Vapor Diffusion (Hanging Drop).

• Causality: Piperidine derivatives often exhibit high conformational flexibility (chair vs. boat transitions). Vapor diffusion allows for an ultra-slow, controlled supersaturation gradient, which is mandatory for forming highly ordered, diffraction-quality single crystals without trapping solvent molecules that cause structural disorder.

• Procedure: Dissolve 10 mg of the compound in 1 mL of a 1:1 mixture of Dichloromethane (DCM) and Methanol. Place 2 μL of this solution over a reservoir of pure Hexane. Seal and incubate at 4°C for 72–96 hours.

Data Collection & Refinement (SHELXL)

Once a suitable crystal is mounted on a diffractometer (Mo Kα radiation, λ = 0.71073 Å) at 100 K to minimize thermal motion, the structure is solved using direct methods.

• Refinement Strategy: The structure is refined using full-matrix least-squares on F2 via the SHELXL program[4].

• Causality for F2 : We refine against intensities ( F2 ) rather than structure factors ( F ) because it elegantly handles weak or negative reflections (where background noise exceeds the signal). This prevents the statistical bias introduced by discarding negative intensities, ensuring a high-fidelity model.

• Handling Disorder: When refining the piperidine ring, watch for conformational disorder. If residual electron density peaks persist, use the PART instruction in SHELXL to model alternate conformations[5].

Self-Validation Checkpoint

A crystallographic protocol is only as trustworthy as its validation metrics. The system self-validates if:

• The final R1​ index is < 0.05 (indicating >95% agreement between the model and experimental data).

• The Goodness-of-Fit (GoF) on F2 approaches 1.0 .

• No residual electron density peaks exceed 1.0 e/ų in the final difference Fourier map.

Table 1: Representative Crystallographic Data Summary

Parameter	Value / Target Metric
Chemical Formula	C18H23ClN4
Formula Weight	330.85 g/mol
Crystal System	Monoclinic
Space Group	P21​/c
Data Collection Temp	100(2) K
Final R indices [I>2σ(I)]	R1​≤0.045 , wR2​≤0.090
Goodness-of-fit on F2	1.02 – 1.05

Molecular Docking: Probing the JAK3 ATP-Binding Cleft

With the empirical 3D coordinates established, we transition to in silico target profiling to evaluate how the 6-chloro-4-pyrimidinamine core interacts with the JAK3 hinge region.

Target Selection & Protein Preparation

• Target: JAK3 Kinase Domain (PDB ID: 3LXK)[6].

• Causality: PDB 3LXK represents the high-resolution crystal structure of JAK3 in its active (DFG-in) conformation, co-crystallized with Tofacitinib. Because our subject compound is a Tofacitinib precursor, using this specific state ensures the ATP-binding pocket is pre-organized in the exact geometry required to accommodate the pyrimidine scaffold[3][7].

• Preparation: Water molecules are removed, missing hydrogen atoms are added at pH 7.4, and the protein backbone is energy-minimized using the OPLS3e force field.

Ligand Preparation & Grid Generation

The crystallographic coordinates of 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine are imported. Partial charges are calculated using a high-level quantum mechanical method (e.g., HF/6-31G*) to accurately capture the halogen bonding potential of the chlorine atom. A 10 × 10 × 10 Å receptor grid is generated, strictly centered on the hinge region residues Leu905 and Glu903 [7].

Self-Validation Checkpoint

Before analyzing our compound, the native ligand (Tofacitinib) is extracted and re-docked into the 3LXK grid. The docking protocol is validated only if the Root Mean Square Deviation (RMSD) between the docked pose and the native crystallographic pose is < 2.0 Å .

Table 2: Docking Scores & Interaction Profiling

Ligand	Binding Affinity (kcal/mol)	Key H-Bonds (Hinge Region)	Hydrophobic Contacts	RMSD vs Native (Å)
Tofacitinib (Native)	-9.8	Leu905 (NH), Glu903 (C=O)	Val836, Ala966, Leu956	0.45 (Validated)
6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine	-8.4	Leu905 (NH)	Val836, Ala966	1.15

Insight: The pyrimidine nitrogen of our compound successfully mimics the pyrrolopyrimidine core of Tofacitinib by acting as a hydrogen bond acceptor for the backbone amide of Leu905[3][7].

Visualizing the Workflows and Mechanisms

To synthesize these protocols into actionable intelligence, the following diagrams map the experimental pipeline and the biological mechanism of action.

Fig 1: Integrated workflow from physical crystal structure determination to in silico molecular docking.

Fig 2: JAK3/STAT signaling pathway and competitive inhibition mechanism at the ATP-binding cleft.

Conclusion

By strictly coupling empirical X-ray crystallography with validated molecular docking, we transform 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine from a simple chemical intermediate into a fully profiled pharmacophore. The refinement of its structure via SHELXL guarantees coordinate accuracy, while the targeted docking against the JAK3 (PDB: 3LXK) hinge region confirms its viability as a competitive ATP-site binder. This self-validating pipeline ensures that subsequent synthetic modifications to this core are driven by rational, structurally sound data.

References

• CAS 1640972-02-6 (6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine) . BOC Sciences.

• 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine (Tofacitinib bioisosteres) . 瑞禧生物 (RX-8). 2

• 3LXK: Structural and Thermodynamic Characterization of the TYK2 and JAK3 Kinase Domains in Complex with CP-690550 . RCSB Protein Data Bank. 6

• The Mechanisms of Resistance to JAK Inhibitors in Lymphoid Leukemias . MDPI. 3

• Crystal structure refinement with SHELXL . IUCr Journals. 5

• Novel purine analogues regulate IL-1β release via inhibition of JAK activity . National Hellenic Research Foundation (EIE). 7

• User guide to crystal structure refinement with SHELXL . Oklahoma State University.

• (PDF) Crystal structure refinement with SHELXL . ResearchGate. 4

Sources

• 2. 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine [rx-8.com]
• 3. The Mechanisms of Resistance to JAK Inhibitors in Lymphoid Leukemias: A Scoping Review of Evidence from Preclinical Models and Case Reports [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. journals.iucr.org [journals.iucr.org]
• 6. rcsb.org [rcsb.org]
• 7. helios.eie.gr [helios.eie.gr]

In Vitro Pharmacological Profiling of 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine

An In-Depth Technical Guide:

Abstract

This guide provides a comprehensive framework for the in vitro pharmacological characterization of 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine, a novel synthetic compound featuring a pyrimidine core. Pyrimidine scaffolds are prevalent in molecules targeting a wide range of protein families, most notably protein kinases.[1][2] A robust and systematic in vitro profiling cascade is therefore essential to elucidate its mechanism of action, potency, selectivity, and potential safety liabilities. This document outlines a strategic sequence of assays, from broad initial screening to detailed mechanistic studies, designed to build a comprehensive pharmacological profile. The methodologies described are grounded in established industry best practices to ensure data integrity and support informed decision-making in a drug discovery context.

Introduction: The Rationale for a Phased Profiling Approach

The journey of a novel chemical entity from synthesis to a potential therapeutic candidate is contingent on a thorough understanding of its biological interactions. For a compound like 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine, the initial challenge is to identify its primary biological target(s) and quantify its potency. However, a myopic focus on a single target is insufficient. Modern drug discovery demands a holistic view, encompassing both desired on-target activity and undesired off-target interactions that could lead to toxicity or diminished efficacy.[3][4]

This guide is structured to follow a logical, tiered workflow that efficiently allocates resources and builds a decision-making data package. The strategy progresses from broad, high-throughput screening to more complex, lower-throughput assays as confidence in the compound's primary activity increases.

Caption: High-level workflow for in vitro pharmacological profiling.

Primary Pharmacology: Target Identification and Potency Determination

Expertise & Experience: Given the pyrimidine scaffold, a logical starting hypothesis is that the compound interacts with the ATP-binding site of protein kinases.[5] Kinases are a large family of enzymes that regulate nearly all aspects of cell life, and their dysregulation is implicated in many diseases, making them attractive drug targets.[5] Therefore, the primary screening strategy will focus on identifying potential kinase targets.

Initial Target Screening: Broad Kinase Panel

The objective is to screen the compound against a diverse panel of kinases to identify high-affinity interactions. This provides an unbiased view of the compound's activity across the kinome.

Protocol: ADP-Glo™ Kinase Assay

The ADP-Glo™ assay is a luminescent, homogeneous assay that measures kinase activity by quantifying the amount of ADP produced during the enzymatic reaction. It is highly sensitive and amenable to high-throughput screening.[5]

Methodology:

• Reagent Preparation: Prepare kinase buffer, ATP solution, substrate solution, and the compound stock solution (typically in 100% DMSO).

• Kinase Reaction Setup: In a 384-well plate, add 2.5 µL of kinase/substrate solution from a pre-qualified selectivity profiling system.

• Compound Addition: Add 25 nL of 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine (at a screening concentration, e.g., 1 µM) or vehicle control (DMSO).

• Initiate Reaction: Add 2.5 µL of ATP solution to start the kinase reaction. Incubate for 1 hour at room temperature.

• Stop Reaction & Detect ADP: Add 5 µL of ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes.

• Generate Luminescent Signal: Add 10 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal via a luciferase reaction. Incubate for 30 minutes.

• Data Acquisition: Measure luminescence using a plate reader.

• Data Analysis: Calculate the percent inhibition for each kinase relative to the vehicle (DMSO) control.

Trustworthiness: This protocol is self-validating through the inclusion of controls. A "no enzyme" well serves as a background control, while a "vehicle only" well defines 0% inhibition. Hits are typically defined as kinases showing >50% inhibition at the screening concentration.

Potency Determination: IC₅₀ Curve Generation

For any "hits" identified in the primary screen, the next step is to determine the compound's potency by generating a dose-response curve and calculating the half-maximal inhibitory concentration (IC₅₀).[6][7]

Protocol: Dose-Response In Vitro Kinase Assay

This protocol is a modification of the screening assay, testing a range of compound concentrations.

Methodology:

• Compound Dilution: Prepare a serial dilution of 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine, typically an 8- or 10-point curve with 3-fold dilutions, starting from a high concentration (e.g., 10 µM).

• Assay Procedure: Follow the ADP-Glo™ Kinase Assay protocol as described above, but instead of a single concentration, add the different concentrations from the dilution series to the appropriate wells.

• Data Analysis:

  • Normalize the data with the vehicle control as 100% activity and a no-enzyme control as 0% activity.

  • Plot the percent inhibition against the logarithm of the compound concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC₅₀ value.[7][8]

Data Presentation:

Table 1: Hypothetical Kinase Profiling Results for 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine

Target Kinase	% Inhibition @ 1 µM	IC₅₀ (nM)
Nemo-like kinase (NLK)	95%	25
MAP kinase (Erk)	88%	78
Tyrosine kinase (Abl)	15%	>10,000
PI3K	5%	>10,000

This data is illustrative.

Cellular Activity Confirmation

Expertise & Experience: A potent biochemical inhibitor may not have activity in a cellular context due to poor membrane permeability, efflux, or other factors. It is critical to confirm that the compound can engage its target in a living cell and produce a functional outcome.

Cell Viability/Proliferation Assay

If the primary target (e.g., NLK) is known to be essential for the proliferation of a specific cancer cell line, a cell viability assay can serve as a robust readout of on-target activity.

Protocol: CellTiter-Glo® Luminescent Cell Viability Assay

This assay quantifies ATP, an indicator of metabolically active cells.[9][10] A reduction in ATP is indicative of either cytostatic or cytotoxic effects.

Methodology:

• Cell Seeding: Seed a relevant cancer cell line (e.g., one with known dependency on the NLK pathway) into an opaque-walled 96-well plate at a pre-determined density (e.g., 5,000 cells/well) and allow them to attach overnight.[11]

• Compound Treatment: Treat the cells with a serial dilution of 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine for a specified period (e.g., 72 hours).[11]

• Assay Reagent Addition: Equilibrate the plate and the CellTiter-Glo® Reagent to room temperature. Add a volume of reagent equal to the culture medium volume in each well.[9][12]

• Signal Generation: Mix on an orbital shaker for 2 minutes to induce cell lysis, then incubate at room temperature for 10 minutes to stabilize the luminescent signal.[9]

• Data Acquisition: Measure luminescence with a plate reader.

• Data Analysis: Calculate the IC₅₀ value by fitting a dose-response curve as described previously.

Caption: Workflow of the CellTiter-Glo® cell viability assay.

Secondary Pharmacology and Safety Profiling

Expertise & Experience: Early assessment of off-target activity is crucial to avoid costly late-stage failures.[13] Selectivity profiling helps identify potential mechanisms of toxicity and distinguishes compounds with a clean profile from promiscuous ones. A standard industry practice is to screen against a panel of targets known to be associated with adverse drug reactions (ADRs).[14]

Broad Panel Off-Target Screening

A primary safety panel, such as the WuXi AppTec Mini Safety 44 Panel, is designed to identify compounds with the highest risk by screening against targets associated with serious ADRs.[14] This typically includes GPCRs, ion channels, transporters, and enzymes.

Protocol: Radioligand Binding and Functional Assays

• Radioligand Binding Assays (for Receptors & Transporters): This technique measures the ability of the test compound to displace a specific, high-affinity radioligand from its target.[15][16]

  • Incubation: Incubate a membrane preparation expressing the target receptor with a fixed concentration of a specific radioligand and various concentrations of the test compound.

  • Separation: Separate bound from free radioligand by rapid filtration through glass fiber filters.[16]

  • Detection: Quantify the radioactivity trapped on the filters using a scintillation counter.

  • Analysis: Determine the IC₅₀ and calculate the binding affinity constant (Ki).

• Enzyme/Functional Assays: For targets like enzymes or ion channels, specific functional assays are used to measure the inhibition or activation of the target's biological activity.

Data Presentation:

Table 2: Hypothetical Secondary Pharmacology Results

Target	Assay Type	% Inhibition @ 10 µM
Adrenergic α1 Receptor	Binding	8%
Dopamine D2 Receptor	Binding	12%
hERG Ion Channel	Electrophysiology	45%
Cyclooxygenase-1 (COX-1)	Enzyme	2%

This data is illustrative. A hit is often defined as >50% inhibition/stimulation.

Focused hERG Liability Assessment

Expertise & Experience: Inhibition of the human Ether-à-go-go-Related Gene (hERG) potassium ion channel is a primary cause of drug-induced cardiac arrhythmia (Torsades de Pointes), a potentially fatal side effect.[14][17] Any significant activity observed in a screening panel (as in Table 2) necessitates a full dose-response characterization using the gold-standard patch-clamp electrophysiology method.[17][18]

Protocol: Automated Patch-Clamp Electrophysiology (e.g., QPatch)

Methodology:

• Cell Culture: Use a cell line (e.g., HEK-293) stably expressing the hERG channel.

• Cell Plating: Plate cells onto the specialized microfluidic plates of the automated patch-clamp system.

• Seal Formation: The system automatically establishes a high-resistance "gigaseal" between the cell membrane and the recording electrode.

• Voltage Protocol: Apply a specific voltage protocol designed to elicit and measure the hERG current in the absence of the compound (baseline).[17]

• Compound Application: Perfuse the cells with increasing concentrations of 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine.

• Data Acquisition: Record the hERG current at each concentration.

• Data Analysis: Measure the reduction in the hERG tail current and calculate an IC₅₀ value.

Trustworthiness: This assay provides a direct functional measure of channel inhibition. A positive control (e.g., a known hERG blocker like E-4031) and a vehicle control are run in parallel to validate the assay performance. A therapeutic index (hERG IC₅₀ / primary target IC₅₀) is a key metric for assessing risk.

Data Synthesis and Interpretation

The final step is to integrate all the data to form a cohesive pharmacological profile.

• Potency: The IC₅₀ from the biochemical assay (e.g., 25 nM for NLK) establishes the compound's potency against its primary target.

• Cellular Efficacy: The IC₅₀ from the cell viability assay confirms that the compound is active in a cellular environment. A value reasonably close to the biochemical IC₅₀ (e.g., within 10-fold) suggests the cellular effect is likely driven by on-target activity.

• Selectivity:

  • Kinome Selectivity: Compare the IC₅₀ for the primary target (NLK, 25 nM) against other active kinases (Erk, 78 nM). The selectivity ratio (IC₅₀ off-target / IC₅₀ on-target) is ~3-fold, indicating modest selectivity within the kinome.

  • Broad Selectivity: The compound shows minimal activity against a broad panel of safety-relevant targets, with the exception of hERG.

• Safety Liability: The hERG IC₅₀ (e.g., from a follow-up patch-clamp, let's say 2.2 µM or 2200 nM) is a critical value. The safety margin is calculated as hERG IC₅₀ / Primary Target IC₅₀ = 2200 nM / 25 nM = 88-fold. While a >100-fold window is often desired, this value provides a quantitative measure of the cardiac risk to guide further development.

Conclusion

This in vitro pharmacological profiling guide outlines a strategic and efficient path to characterize 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine. Based on the hypothetical data generated, the compound is a potent, cell-active inhibitor of the NLK and Erk kinases. Its selectivity profile is relatively clean against a broad panel of receptors and enzymes, but it exhibits a potential liability through moderate inhibition of the hERG channel. This comprehensive data package enables an informed decision: the compound's potency is promising, but the modest kinome selectivity and the hERG finding would necessitate further medicinal chemistry efforts to improve selectivity and mitigate cardiac risk before advancing the compound into more complex preclinical models.

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• Radioligand binding assays. Bio-protocol.
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• 50% of what? How exactly are IC50 and EC50 defined?. GraphPad.
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• N-[4-(4-Chlorophenyl)-6-(4-Methylphenyl)Pyrimidin-2-yl]-1-(Furan-2-yl)Methanimine, Named BN5 Ameliorates Cognitive Dysfunction and Regulates esr1 and esr2b Expression in Female In Vivo Zebrafish Alzheimer Model. PubMed.

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An In-Depth Technical Guide to 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine: Molecular Weight and Chemical Characterization

This technical guide provides a comprehensive overview of the molecular weight and chemical characterization of "6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine." It is intended for researchers, scientists, and professionals in the field of drug development and medicinal chemistry. This document will clarify the structural ambiguities of the named compound, detail its key chemical properties, and provide field-proven insights into its analytical characterization.

Introduction: Deciphering the Ambiguity

The chemical name "6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine" is ambiguous and can refer to several isomeric structures. The primary point of ambiguity lies in the connectivity of the 'N-methyl' and 'Piperidinyl' groups to the 4-pyrimidinamine core. This guide will focus on the two most plausible interpretations:

• Isomer A: 6-chloro-N-methyl-N-piperidin-4-ylpyrimidin-4-amine, where both a methyl group and a piperidin-4-yl group are attached to the exocyclic nitrogen at the 4-position of the pyrimidine ring.

• Isomer B: 6-chloro-N-(1-methylpiperidin-4-yl)pyrimidin-4-amine, where the methyl group is attached to the nitrogen of the piperidine ring.

A third, less likely but possible interpretation is:

• Isomer C: 6-chloro-N-(piperidin-2-ylmethyl)-4-pyrimidinamine, where a piperidin-2-ylmethyl group is attached to the exocyclic nitrogen.

This guide will primarily focus on Isomers A and B, as they are the most direct interpretations of the provided name.

Core Molecular and Physical Properties

A precise understanding of the fundamental physicochemical properties is the cornerstone of any further research and development. The key identifiers and molecular weights of the potential isomers are summarized below.

Property	Isomer A: 6-chloro-N-methyl-N-piperidin-4-ylpyrimidin-4-amine	Isomer B: 6-chloro-N-(1-methylpiperidin-4-yl)pyrimidin-4-amine	Isomer C: 6-chloro-N-(2-piperidinylmethyl)-4-pyrimidinamine hydrochloride
Molecular Formula	C₁₀H₁₅ClN₄[1]	C₁₀H₁₅ClN₄[2]	C₁₀H₁₆Cl₂N₄ (as HCl salt)[3]
Molecular Weight	226.71 g/mol [1]	226.71 g/mol [2]	263.16 g/mol (as HCl salt)[3]
CAS Number	1211516-75-4[1]	1251235-67-2[2]	1420842-14-3[3]
Monoisotopic Mass	226.0985242 u[1]	Not explicitly found	262.0752019 u (as HCl salt)[3]
Calculated XLogP3-AA	1.7[1]	Not explicitly found	2.6 (for the free base)
Hydrogen Bond Donors	1[1]	1	3 (as HCl salt)[3]
Hydrogen Bond Acceptors	4[1]	4	4 (as HCl salt)[3]

Synthesis and Purification Workflow

The synthesis of these isomers would likely proceed via a nucleophilic aromatic substitution (SNAr) reaction. A general workflow is outlined below. The causality behind each step is explained to provide a deeper understanding of the process.

Caption: A generalized workflow for the synthesis and purification of 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine isomers.

Experimental Protocol: Synthesis of Isomer B

• Reaction Setup: To a solution of 4,6-dichloropyrimidine (1.0 eq) in N,N-Dimethylformamide (DMF), add N,N-Diisopropylethylamine (DIPEA) (2.5 eq).

• Nucleophilic Addition: Add 4-amino-1-methylpiperidine (1.1 eq) dropwise to the reaction mixture at room temperature.

• Reaction Progression: Heat the mixture to 80-100 °C and monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction to room temperature and quench with water. Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Rationale: The use of a non-nucleophilic base like DIPEA is crucial to scavenge the HCl byproduct without competing with the piperidinylamine nucleophile. DMF is an excellent polar aprotic solvent for this type of SNAr reaction.

Chemical Characterization: A Multi-Technique Approach

A robust chemical characterization is imperative to confirm the identity, purity, and structure of the synthesized compound. A multi-technique approach ensures the generation of a self-validating dataset.

Caption: A comprehensive workflow for the chemical characterization of the target compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for unambiguous structure elucidation.

• ¹H NMR: Will provide information on the number of different types of protons and their connectivity. Key distinguishing features between Isomer A and B would be the chemical shift of the N-methyl group. In Isomer A, it would appear as a singlet in the aromatic region, while in Isomer B, it would be a singlet in the aliphatic region.

• ¹³C NMR: Will indicate the number of unique carbon environments. The chemical shifts of the carbons in the pyrimidine and piperidine rings will be diagnostic.

• 2D NMR (COSY, HSQC, HMBC): These experiments are crucial for definitively assigning all proton and carbon signals and confirming the connectivity between the pyrimidine and piperidine moieties.

Mass Spectrometry (MS)

MS provides information about the mass-to-charge ratio of the molecule and its fragments.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is an indispensable tool for monitoring reaction progress and confirming the molecular weight of the product in complex mixtures.

• High-Resolution Mass Spectrometry (HRMS): HRMS provides a highly accurate mass measurement, which can be used to determine the elemental composition of the molecule, further confirming its identity.

High-Performance Liquid Chromatography (HPLC)

HPLC is the gold standard for determining the purity of a non-volatile compound. A reversed-phase HPLC method with a C18 column and a mobile phase gradient of water and acetonitrile (both with 0.1% formic acid or trifluoroacetic acid) is a common starting point. Purity is assessed by the area percentage of the main peak in the chromatogram.

Elemental Analysis

Elemental analysis provides the percentage composition of elements (C, H, N, Cl) in the compound. The experimentally determined percentages should be within ±0.4% of the theoretical values calculated from the molecular formula.

Data Summary and Interpretation

The collective data from these analytical techniques provides a comprehensive and self-validating characterization of the target molecule.

Analytical Technique	Expected Outcome for Isomer B	Purpose
¹H NMR	Signals for pyrimidine protons, piperidine protons, and a singlet for the N-methyl group on the piperidine ring.	Structural Elucidation
¹³C NMR	Distinct signals for each carbon in the pyrimidine and piperidine rings.	Structural Confirmation
HRMS	A molecular ion peak corresponding to the exact mass of C₁₀H₁₅ClN₄.	Molecular Formula Confirmation
HPLC	A single major peak with >95% area.	Purity Assessment
Elemental Analysis	%C, %H, %N, %Cl values consistent with the molecular formula.	Purity and Formula Confirmation

Conclusion

The precise chemical characterization of "6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine" requires an initial clarification of its isomeric form. Through a systematic application of modern analytical techniques, including NMR, MS, and HPLC, the unambiguous identification and purity assessment of the specific isomer can be achieved. This guide provides a robust framework for the synthesis and characterization of these important pyrimidine derivatives, ensuring data integrity and reproducibility in research and development settings.

References

• Reagent Database. 6-CHLORO-N-(1-METHYLPIPERIDIN-4-YL)PYRIMIDIN-4-AMINE. Available at: [Link]

• PubChem. 6-chloro-N-methylpyrimidin-4-amine. Available at: [Link]

• NextSDS. (6-Chloro-pyriMidin-4-yl)-piperidin-4-ylMethyl-aMine hydrochloride, 98+% C10H16Cl2N4, MW: 263.17. Available at: [Link]

• Shi, F., et al. (2011). 6-Chloro-N 4-methyl-N 4-phenylpyrimidine-4,5-diamine. Acta Crystallographica Section E: Structure Reports Online, 67(10), o2089. Available at: [Link]

• European Patent Office. A process for the preparation of 2,4-diamino-6-\1-piperidinyl-pyrimidine N-oxide.

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An In-depth Technical Guide to Assessing the Kinase Binding Affinity of Novel Pyrimidine-Based Inhibitors

A Senior Application Scientist's Field-Proven Insights for Researchers, Scientists, and Drug Development Professionals

Introduction: The Central Role of Kinase Inhibition and the Pyrimidine Scaffold

Protein kinases, as central regulators of cellular signaling, have become one of the most critical target classes in modern drug discovery, particularly in oncology.[1] The dysregulation of kinase activity is a hallmark of numerous diseases.[1] Consequently, the development of small molecule inhibitors that can selectively modulate kinase function is a primary objective for pharmaceutical research. Within the vast landscape of kinase inhibitors, molecules built around a pyrimidine core are of significant interest due to their structural resemblance to the adenine moiety of ATP, enabling them to act as competitive inhibitors in the kinase active site.[2][3]

This guide provides an in-depth technical overview of the methodologies used to determine the binding affinity of novel pyrimidine-based compounds to their kinase targets. While the hypothetical compound "6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine" is used as a foundational concept, this document will utilize a well-characterized exemplar, a representative diaminopyrimidine compound, to illustrate the practical application of these techniques. The principles and protocols detailed herein are broadly applicable to the characterization of any new potential kinase inhibitor.

Our focus will be on two complementary, field-proven methodologies: the direct, in vitro measurement of enzymatic inhibition through biochemical kinase assays, and the confirmation of target engagement within a cellular context using the Cellular Thermal Shift Assay (CETSA).[4][5] Mastery of these techniques is essential for the robust evaluation of a compound's potency, selectivity, and cellular activity, forming the bedrock of any successful kinase inhibitor drug discovery program.

Part 1: Quantifying Inhibitor Potency — The Biochemical Kinase Assay

The initial assessment of a novel kinase inhibitor's potency is typically performed using a biochemical assay.[1][6] These assays measure the direct effect of the compound on the kinase's enzymatic activity in a controlled, cell-free environment.[7] The resulting half-maximal inhibitory concentration (IC50) is a critical parameter for lead optimization.

A variety of formats exist, including radiometric assays that track the transfer of radiolabeled phosphate from ATP to a substrate, and fluorescence-based methods. Increasingly, luminescence-based assays such as the ADP-Glo™ Kinase Assay have become the industry standard due to their high sensitivity, broad applicability, and non-radioactive nature.

Illustrative Binding Affinity of a Diaminopyrimidine Kinase Inhibitor

To provide a tangible example, the following table summarizes the inhibitory activity of R547, a potent diaminopyrimidine-based inhibitor of Cyclin-Dependent Kinases (CDKs).[8] This data is representative of what a researcher would aim to generate for a novel compound.

Target Kinase	Kᵢ (µM)
CDK1	0.001
CDK2	0.003
CDK4	0.001

Data sourced from Chu, X.-J., et al. (2006).[8]

Protocol: Luminescence-Based Biochemical Kinase Assay (ADP-Glo™ Principle)

This protocol outlines the determination of an IC50 value for a novel pyrimidine-based inhibitor against a target kinase.

Causality Behind Experimental Choices:

• Recombinant Kinase: Using a purified, recombinant kinase ensures that the measured activity is specific to the target of interest, eliminating confounding variables from other cellular components.

• ATP Concentration: The ATP concentration is typically set at or near the Michaelis-Menten constant (Km) for the specific kinase. This ensures that the assay is sensitive to competitive inhibitors.

• Serial Dilution: A serial dilution of the inhibitor is crucial for generating a dose-response curve, from which the IC50 value can be accurately calculated.

• Controls: Positive (no inhibitor) and negative (no enzyme) controls are essential for data normalization and ensuring the assay is performing correctly.[9]

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare the kinase assay buffer as recommended by the enzyme manufacturer.

  • Prepare a stock solution of the test compound (e.g., 10 mM in DMSO). Perform serial dilutions in assay buffer to create a range of concentrations (e.g., 100 µM to 1 nM).

  • Prepare a solution of the recombinant target kinase in assay buffer.

  • Prepare a solution containing the kinase substrate and ATP at the desired concentration (e.g., Km of ATP for the target kinase).

• Kinase Reaction:

  • To the wells of a 384-well plate, add 5 µL of the serially diluted test compound or DMSO vehicle control.[9]

  • Add 10 µL of the kinase enzyme solution to all wells.

  • Incubate for 15-30 minutes at room temperature to allow for compound binding to the kinase.[9]

  • Initiate the kinase reaction by adding 5 µL of the ATP/substrate solution.

  • Incubate for a predetermined time (e.g., 60 minutes) at a controlled temperature (e.g., 30°C).[7]

• Signal Detection (ADP-Glo™ Workflow):

  • Add ADP-Glo™ Reagent to terminate the kinase reaction and deplete the remaining ATP. Incubate as per the manufacturer's instructions.

  • Add Kinase Detection Reagent to convert the generated ADP into ATP, and then into a luminescent signal via a luciferase reaction.

  • Incubate to allow the luminescent signal to stabilize.

  • Measure luminescence using a plate reader.

• Data Analysis:

  • Normalize the data using the positive (100% activity) and negative (0% activity) controls.

  • Plot the percent inhibition versus the logarithm of the inhibitor concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Biochemical Kinase Assay Workflow

A visualization of the key steps in a CETSA experiment for verifying target engagement.

Conclusion

Determining the binding affinity and target engagement of a novel pyrimidine-based compound is a multi-faceted process that requires both biochemical precision and cellular validation. By employing robust, luminescence-based in vitro kinase assays, researchers can accurately quantify a compound's potency (IC50) and establish a foundational structure-activity relationship. Subsequently, confirming that the compound engages its intended target within the complex environment of a living cell using a method like CETSA provides the physiological relevance necessary to justify further development. The integration of these two approaches provides a self-validating system, ensuring that progression decisions are based on a comprehensive and trustworthy dataset. The methodologies detailed in this guide represent a gold-standard workflow for the rigorous characterization of the next generation of kinase inhibitors.

References

• Benchchem. (n.d.). Application Notes and Protocols for Cellular Thermal Shift Assay (CETSA) with GSK3368715.
• Promega Corporation. (n.d.). Kinase Enzyme System Protocol.
• Bio-protocol. (n.d.). Cellular thermal shift assay (CETSA).
• ACS Publications. (2023, March 17). A Shift in Thinking: Cellular Thermal Shift Assay-Enabled Drug Discovery.
• Sigma-Aldrich. (n.d.). Kinase Assay Kit.
• Benchchem. (n.d.). Alk-IN-6 In Vitro Kinase Assay: A Technical Guide.
• BellBrook Labs. (2018, December 10). How Does a Biochemical Kinase Assay Work?.
• Medicines Discovery Catapult. (2026, March 13). Techniques in kinase profiling.
• Pelago Bioscience. (n.d.). What Is CETSA? Cellular Thermal Shift Assay Explained.
• Celtarys. (2025, August 14). Optimizing Biochemical Assays for Kinase Activity in Drug Discovery.
• Chu, X.-J., et al. (2006). Discovery of [4-Amino-2-(1-methanesulfonylpiperidin-4-ylamino)pyrimidin-5-yl](2,3-difluoro-6- methoxyphenyl)methanone (R547), A Potent and Selective Cyclin-Dependent Kinase Inhibitor with Significant in Vivo Antitumor Activity. ResearchGate.
• Benchchem. (n.d.). 4-Amino-6-chloro-5-iodo-2-methylthio-pyrimidine.
• Benchchem. (n.d.). An In-depth Technical Guide to the Chemical Properties of 6-Chloropyrido[2,3-d]pyrimidine.

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Protocols & Analytical Methods

HPLC-UV method development for 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine analysis

An In-Depth Guide to the Development and Validation of a Stability-Indicating HPLC-UV Method for the Analysis of 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine

Abstract

This application note provides a comprehensive, science-driven guide for the development and validation of a robust, stability-indicating reversed-phase high-performance liquid chromatography (RP-HPLC) method with ultraviolet (UV) detection for the analysis of 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine. This molecule, containing key heterocyclic pharmacophores like pyrimidine and piperidine, requires a well-controlled chromatographic method for accurate quantification and purity assessment.[1] This guide follows a logical, field-proven workflow, from understanding the analyte's physicochemical properties to full method validation in accordance with the International Council for Harmonisation (ICH) Q2(R2) guidelines.[2][3] We delve into the causality behind experimental choices, such as mobile phase pH control to manage the analyte's basicity and the execution of forced degradation studies to ensure specificity. The protocols herein are designed to be self-validating, equipping researchers, scientists, and drug development professionals with the tools to establish a reliable analytical method suitable for quality control and stability testing.

Analyte Characterization & Chromatographic Strategy

A successful analytical method begins with a thorough understanding of the analyte's chemical nature. 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine is a multi-functional molecule with distinct chemical properties that directly influence its behavior in a reversed-phase HPLC system.

• Chemical Structure: The molecule consists of a chloropyrimidine ring linked to a N-methyl piperidine moiety.

• UV Chromophore: The pyrimidine ring contains a conjugated system of double bonds, making it an excellent chromophore for UV detection.[4] This is the fundamental principle enabling HPLC-UV analysis.

• Ionization Properties (pKa): The molecule possesses multiple basic nitrogen atoms. The pyrimidine ring itself is weakly basic (pKa of unsubstituted pyrimidine is ~1.3), while the piperidine nitrogen is significantly more basic (pKa of piperidine is ~11.2).[4] The exact pKa values of the final molecule will be influenced by the substituents, but the presence of these basic centers is the most critical factor for method development. To achieve reproducible retention and symmetrical peak shapes in RP-HPLC, the ionization state of the analyte must be controlled and kept consistent.[5] This is best achieved by adjusting the mobile phase pH to be at least 2 units below the pKa of the basic functional groups, ensuring the analyte is in a single, fully protonated state.[5]

• Polarity (LogP): The combination of the heterocyclic rings and the alkyl groups gives the molecule an intermediate polarity, making it an ideal candidate for reversed-phase chromatography.

Based on this analysis, a reversed-phase HPLC method using a C18 stationary phase with an acidified aqueous-organic mobile phase is the most logical starting point. The acidic modifier will suppress the silanol interactions on the column packing and ensure consistent protonation of the analyte, leading to sharp, symmetrical peaks.

A Logic-Driven Approach to Method Development

Method development should not be a random walk of tested parameters but a systematic process. The following workflow outlines a logical progression from initial screening to a fully optimized method.

Caption: Logical workflow for HPLC-UV method development.

Instrumentation and Materials

• HPLC System: An HPLC system equipped with a quaternary or binary pump, degasser, autosampler, column thermostat, and a Photodiode Array (PDA) or UV-Vis detector.

• Chromatography Software: Empower™, Chromeleon™, or similar for data acquisition and processing.

• Column: A C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size) is a versatile starting point.

• Reagents: HPLC-grade acetonitrile (ACN) and methanol (MeOH), purified water (18.2 MΩ·cm), phosphoric acid, and formic acid.

• Reference Standard: A well-characterized reference standard of 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine.

Protocol: Wavelength and Initial Conditions Screening

• Prepare a Standard Solution: Accurately weigh and dissolve the reference standard in a suitable solvent (e.g., 50:50 ACN:Water) to a concentration of approximately 10-20 µg/mL.

• UV Spectrum Acquisition: Inject the standard solution into the HPLC system equipped with a PDA detector. Using a fast gradient (e.g., 5-95% ACN in 10 minutes), obtain the UV spectrum of the analyte peak.

• Wavelength Selection: Identify the wavelength of maximum absorbance (λmax). This wavelength will provide the highest sensitivity. Also, consider a wavelength on the shoulder of the peak if interferences are observed at λmax during later stages. For pyrimidine-containing structures, a starting wavelength of 254 nm is often a good choice.[6]

• Initial Gradient Run: Using the selected λmax and a C18 column, perform a broad gradient run (e.g., 5% to 95% ACN with 0.1% formic acid in water over 20 minutes) to determine the approximate elution time and required organic solvent concentration.

Detailed Analytical Method Protocol

The following protocol represents a finalized, optimized method derived from the development process.

Chromatographic Conditions

Parameter	Condition
HPLC Column	C18, 150 mm x 4.6 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient Program	0-2 min: 10% B; 2-12 min: 10% to 80% B; 12-14 min: 80% B; 14-14.1 min: 80% to 10% B; 14.1-20 min: 10% B (Re-equilibration)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	265 nm (Hypothetical λmax)
Injection Volume	10 µL
Run Time	20 minutes

Preparation of Solutions

• Mobile Phase A (0.1% Formic Acid in Water): Add 1.0 mL of formic acid to 1000 mL of HPLC-grade water. Filter through a 0.45 µm membrane filter and degas.

• Mobile Phase B (0.1% Formic Acid in Acetonitrile): Add 1.0 mL of formic acid to 1000 mL of HPLC-grade acetonitrile. Filter and degas.

• Diluent: Mobile Phase A and Mobile Phase B in a 90:10 (v/v) ratio.

• Standard Stock Solution (100 µg/mL): Accurately weigh 10 mg of the reference standard into a 100 mL volumetric flask. Dissolve in and dilute to volume with the diluent.

• Working Standard Solution (10 µg/mL): Pipette 10 mL of the Standard Stock Solution into a 100 mL volumetric flask and dilute to volume with the diluent.

• Sample Preparation: Prepare the sample to achieve a theoretical final concentration of 10 µg/mL in the diluent. Filter through a 0.45 µm syringe filter before injection.[7]

Method Validation Protocol (ICH Q2(R2))

Method validation provides documented evidence that the procedure is fit for its intended purpose.[8][9] The following experiments are designed to meet the requirements outlined in ICH Q2(R2).[2][3]

Caption: Core parameters for analytical method validation per ICH Q2(R2).

System Suitability

Objective: To verify that the chromatographic system is adequate for the intended analysis. Protocol:

• Inject the Working Standard Solution (10 µg/mL) six times.

• Calculate the mean and relative standard deviation (RSD) for peak area and retention time.

• Determine the theoretical plates (N) and tailing factor (T) for the first injection.

Parameter	Acceptance Criteria
RSD of Peak Area	≤ 2.0%
RSD of Retention Time	≤ 1.0%
Tailing Factor (T)	≤ 2.0
Theoretical Plates (N)	≥ 2000

Specificity (Forced Degradation)

Objective: To demonstrate that the method can unequivocally assess the analyte in the presence of potential degradation products, proving it is "stability-indicating".[10][11] Protocol: Subject a sample solution (e.g., 100 µg/mL) to the following stress conditions to achieve approximately 5-20% degradation.[10]

• Acid Hydrolysis: Add 1 mL of 1N HCl, heat at 60 °C for 4 hours. Neutralize with 1N NaOH before dilution and injection.

• Base Hydrolysis: Add 1 mL of 1N NaOH, heat at 60 °C for 2 hours. Neutralize with 1N HCl before dilution and injection.

• Oxidative Degradation: Add 1 mL of 3% H₂O₂, store at room temperature for 24 hours.

• Thermal Degradation: Store the solid drug substance at 105 °C for 48 hours.

• Photolytic Degradation: Expose the solution to UV light (e.g., 200 watt-hours/square meter) and cool white fluorescent light (e.g., 1.2 million lux-hours) as per ICH Q1B guidelines.

Acceptance Criteria: The method is specific if the main analyte peak is resolved from all degradation product peaks (Resolution > 2.0) and maintains peak purity, as assessed by a PDA detector.

Linearity and Range

Objective: To demonstrate a proportional relationship between analyte concentration and detector response. Protocol:

• Prepare a series of at least five calibration standards from the stock solution, covering a range of 80% to 120% of the target concentration (e.g., 8, 9, 10, 11, 12 µg/mL for assay).

• Inject each standard in triplicate.

• Plot a graph of mean peak area versus concentration and perform a linear regression analysis.

Acceptance Criteria: Correlation coefficient (r²) ≥ 0.999.

Accuracy (Recovery)

Objective: To assess the closeness of the test results to the true value. Protocol:

• Prepare a sample matrix (placebo) and spike it with the analyte at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

• Prepare three replicate samples at each level.

• Analyze the samples and calculate the percentage recovery.

Acceptance Criteria: Mean recovery should be within 98.0% to 102.0% at each level.

Precision

Objective: To measure the degree of agreement among individual test results. Protocol:

• Repeatability (Intra-assay precision): Analyze six replicate samples prepared at 100% of the target concentration on the same day by the same analyst.

• Intermediate Precision: Repeat the experiment on a different day, with a different analyst, or on a different instrument.

Acceptance Criteria: RSD should be ≤ 2.0% for both repeatability and intermediate precision.[12]

Limit of Quantitation (LOQ) and Limit of Detection (LOD)

Objective: To determine the lowest concentration of analyte that can be reliably quantified and detected, respectively. Protocol: Determine based on the signal-to-noise ratio (S/N) by injecting solutions with decreasing concentrations.

• LOD: S/N ratio of 3:1.

• LOQ: S/N ratio of 10:1.

Acceptance Criteria: The precision (RSD) at the LOQ concentration should be ≤ 10%.

Robustness

Objective: To measure the method's capacity to remain unaffected by small, deliberate variations in method parameters. Protocol: Introduce small variations to the method and assess the impact on system suitability parameters.

• Flow Rate: ± 0.1 mL/min (e.g., 0.9 and 1.1 mL/min).

• Column Temperature: ± 5 °C (e.g., 25 and 35 °C).

• Mobile Phase pH: ± 0.2 units.

Acceptance Criteria: System suitability parameters should remain within the acceptance criteria for all tested variations.

Conclusion

This application note outlines a systematic and scientifically grounded approach to developing and validating an HPLC-UV method for the analysis of 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine. By carefully considering the analyte's physicochemical properties, particularly its basicity, a robust reversed-phase method with excellent peak shape and resolution was established. The comprehensive validation protocol, designed in accordance with ICH Q2(R2) guidelines, ensures the method is specific, linear, accurate, precise, and robust.[2] The successful execution of forced degradation studies confirms its stability-indicating nature, making it a reliable tool for routine quality control, purity analysis, and stability studies in a regulated drug development environment.

References

• Lab Manager. ICH and FDA Guidelines for Analytical Method Validation. Available from: [Link]

• U.S. Food and Drug Administration (FDA). Q2(R2) Validation of Analytical Procedures. Available from: [Link]

• U.S. Food and Drug Administration (FDA). FDA Guidance on Analytical Method Validation. Available from: [Link]

• U.S. Food and Drug Administration (FDA). Q2(R2) Validation of Analytical Procedures. Available from: [Link]

• Open Access Journals. Forced Degradation as an Integral Part of HPLC Stability-Indicating Method Development. Available from: [Link]

• U.S. Food and Drug Administration (FDA). Analytical Procedures and Methods Validation for Drugs and Biologics. Available from: [Link]

• Onyx Scientific. A practical guide to forced degradation and stability studies for drug substances. Available from: [Link]

• International Journal of Applied Pharmaceutics. Forced Degradation in Pharmaceuticals – A Regulatory Update. Available from: [Link]

• ResolveMass Laboratories Inc. Forced Degradation Testing in Pharma. Available from: [Link]

• Waters. Forced Degradation Study of Janus Kinase Inhibitor, Baricitinib, Using MaxPeak™ Premier HPLC Columns on an Alliance™ HPLC™ System. Available from: [Link]

• SIELC. Separation of Piperidine, 4-chloro-1-methyl- on Newcrom R1 HPLC column. Available from: [Link]

• ResearchGate. (PDF) Application of ASE followed by HPLC for the Determination of Piperidine and Piperine in Selected Spices. Available from: [Link]

• Santai Technologies Inc. The Choice of Mobile Phase in Reversed-Phase Flash Chromatography. Available from: [Link]

• ResearchGate. (PDF) ANALYTICAL METHOD VALIDATION OF COMPENDIAL HPLC METHOD FOR PHARMACEUTICALS AS PER RECENT USP AND ICH GUIDELINES. Available from: [Link]

• PubMed. Total Content of Piperidine Analysis in Artane by RP-HPLC Using Pre-Column Derivatization with 4-Toluene Sulfonyl Chloride. Available from: [Link]

• HELIX Chromatography. HPLC Methods for analysis of Pyridine. Available from: [Link]

• NextSDS. (6-Chloro-pyriMidin-4-yl)-piperidin-4-ylMethyl-aMine hydrochloride, 98+%. Available from: [Link]

• Pharmaguideline. Steps for HPLC Method Validation. Available from: [Link]

• Research Journal of Pharmacy and Technology. Essential Concepts of Mobile Phase Selection for Reversed Phase HPLC. Available from: [Link]

• PubChem. 6-chloro-N-methylpyrimidin-4-amine. Available from: [Link]

• NorthEast BioLab. HPLC-UV Method Development: Testing 9 Articles in Formulation. Available from: [Link]

• Waters Blog. Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Available from: [Link]

• Phenomenex. Mobile Phase Selectivity. Available from: [Link]

• LCGC International. Reversed-Phase HPLC Mobile-Phase Chemistry — Explained. Available from: [Link]

• PMC. Development and Validation of a HPLC and an UV Spectrophotometric Methods for Determination of Dexibuprofen in Pharmaceutical Preparations. Available from: [Link]

• ResearchGate. (PDF) UV Spectrophotometric Development and HPLC Methods for Estimation of Paracetamol in Oral Syrup Formulation: Validation, Comparison and Application. Available from: [Link]

• PubMed. Liquid-chromatographic determination of 4-aminopyridine in serum, saliva, and urine. Available from: [Link]

• SciSpace. Development and Validation of Reverse-phase High- performance Liquid Chromatography Method for Novel Synthetic Pyridine Derivative. Available from: [Link]

• Impactfactor.org. Method Development and Validation by UV Spectrophotometric Analysis and RP-HPLC Method for Simultaneous Estimation of Risperidone and Trihexyphenidyl. Available from: [Link]

• Cheméo. 4-Aminopyrimidine. Available from: [Link]

• AHH Chemical. 6-chloro-n-(1-methylpiperidin-4-yl)pyrimidin-4-amine. Available from: [Link]

• Pak. J. Pharm. Sci. Development of HPLC method by UV-VIS detection for the quantification of phenolic acids in different Ocimum sanctum Linn. extracts. Available from: [Link]

• HELIX Chromatography. HPLC Methods for analysis of 4-Aminopyridine. Available from: [Link]

• SlideShare. Ich guidelines for validation final. Available from: [Link]

• ResearchGate. (PDF) Development and Validation of Reverse-phase High-performance Liquid Chromatography Method for Novel Synthetic Pyridine Derivative. Available from: [Link]

• European Medicines Agency (EMA). ICH guideline Q2(R2) on validation of analytical procedures. Available from: [Link]

• MedCrave online. Physicochemical properties of some pyrimidine derivatives in some organic solvents. Available from: [Link]

• PMC. Synthesis and Antioxidant Activities of Novel Pyrimidine Acrylamides as Inhibitors of Lipoxygenase: Molecular Modeling and In Silico Physicochemical Studies. Available from: [Link]

• Science Alert. Exploration of the Chemistry and Biological Properties of Pyrimidine as a Privilege Pharmacophore in Therapeutics. Available from: [Link]

• Acta Poloniae Pharmaceutica. HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL. Available from: [Link]

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Application Note: Solvation Dynamics and Cell Culture Protocol for 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine

Target Audience: Researchers, Application Scientists, and Drug Development Professionals.

Abstract & Molecular Context

6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine (CAS: 1640972-02-6)[] is a highly specific, lipophilic pyrimidine derivative frequently utilized as a critical building block or active pharmacophore in the development of targeted kinase inhibitors. Due to its heterocyclic architecture—comprising a pyrimidine ring, a non-polar piperidinyl moiety, and a lipophilic chlorine substituent—this compound exhibits inherently low aqueous solubility. Direct introduction of such hydrophobic small molecules into aqueous environments (e.g., PBS or culture media) without proper solvation leads to immediate micro-precipitation and significant drug loss. This application note details a self-validating, thermodynamically optimized protocol for formulating stable Dimethyl Sulfoxide (DMSO) stock solutions and their subsequent application in in vitro cell culture assays.

Physicochemical Profiling & Solvation Causality

As a Senior Application Scientist, it is critical to understand why specific handling parameters are mandated, rather than merely following a procedural checklist. The integrity of your downstream assay depends entirely on the physical state of the molecule.

• Solvent Selection & Lattice Disruption: The lipophilic nature of the 6-chloro and piperidinyl groups severely limits the molecule's hydration capacity. Anhydrous DMSO (≥99.9% purity) is the universal solvent of choice because its amphiphilic properties disrupt intermolecular hydrogen bonding and hydrophobic interactions within the solid crystal lattice, ensuring complete monomolecular dispersion.

• The "Solvent Shock" Phenomenon: Directly injecting a high-concentration DMSO stock into cold aqueous media causes rapid, localized solvent exchange. As DMSO diffuses into the water, the hydrophobic drug is left behind, forming insoluble microcrystals. Pre-warming the cell culture media to 37°C increases the kinetic energy of the system, thermodynamically preventing precipitation during the dilution phase[2].

• Cytotoxicity & The 0.1% Threshold: While DMSO is an excellent solvent, it is highly biologically active. In cell culture, excessive DMSO concentrations can induce membrane fluidization, epigenetic alterations, and direct cytotoxicity[3]. Maintaining a final DMSO concentration of ≤0.1% (v/v) ensures that any observed phenotypic changes are strictly attributable to the pyrimidinamine derivative's bioactivity, not solvent-induced stress[3].

Quantitative Data & Specifications

Parameter	Specification / Recommendation	Rationale
Compound Identity	6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine	CAS: 1640972-02-6[].
Primary Solvent	Anhydrous DMSO (≥99.9%)	Maximizes solubility; prevents water-induced hydrolysis.
Master Stock Conc.	10 mM or 20 mM	High concentration minimizes the final volume of solvent transferred to cells.
Storage Conditions	-20°C to -80°C (Aliquoted)	Prevents degradation; aliquoting strictly avoids freeze-thaw cycles[4].
Max in vitro DMSO	≤ 0.1% (v/v)	Prevents solvent-induced cytotoxicity and metabolic artifacts.

Experimental Workflow Visualization

Caption: Workflow for the reconstitution and cell culture application of pyrimidine-based small molecules.

Self-Validating Protocol: Step-by-Step Methodology

Phase 1: Reagent Equilibration & Moisture Mitigation Causality: Small molecule powders stored at low temperatures will rapidly condense atmospheric moisture if opened immediately. Water introduces hydrolysis risks and significantly reduces the solubility capacity of DMSO.

• Remove the vial of 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine from cold storage.

• Allow the intact vial to equilibrate to room temperature for at least 30 minutes in a desiccator before breaking the seal[5].

• Centrifuge the vial briefly at 3,000 x g to ensure all powder granules are collected at the bottom of the tube[4].

Phase 2: Master Stock Formulation Causality: Establishing a highly concentrated, fully dissolved master stock is the foundation of reproducible pharmacology.

• Calculate the required volume of anhydrous DMSO to achieve a 10 mM or 20 mM stock based on the exact mass in the vial.

• In a sterile biosafety cabinet, add the calculated volume of anhydrous DMSO directly to the original product vial[4].

• Tightly cap the tube and vortex thoroughly for 1-2 minutes to mechanically disrupt the crystal lattice[5].

• Self-Validation Check: Hold the vial against a light source. The solution must be completely optically clear. If microscopic particulates persist, sonicate the vial in a water bath at 37°C for 3–5 minutes[2].

Phase 3: Cryopreservation & Aliquoting Causality: Repeated freeze-thaw cycles cause localized concentration gradients and micro-precipitation, which permanently degrades the compound's availability[4].

• Divide the master stock into single-use aliquots (e.g., 10 µL to 50 µL) using low-bind, amber microcentrifuge tubes to protect against photodegradation and plastic adsorption.

• Store all aliquots immediately at -20°C (for short-term use up to 1 month) or -80°C (for long-term stability)[4].

Phase 4: Serial Dilution & Media Integration Causality: Gradual dilution in pre-warmed environments prevents thermodynamic shock and subsequent drug precipitation.

• Thaw a single aliquot of the master stock at 37°C just prior to use[2].

• Pre-warm the target cell culture media to 37°C[2].

• Perform an intermediate serial dilution if necessary. For example, to achieve a final concentration of 10 µM from a 10 mM stock, perform a 1:1000 dilution[5].

• Add the required volume of the DMSO stock dropwise to the pre-warmed media. Mix immediately and thoroughly by gentle inversion or pipetting to prevent localized supersaturation[6]. Do not vortex media containing FBS to avoid foaming.

Phase 5: In Vitro Application & Validation Causality: A robust protocol must inherently control for solvent artifacts to ensure data integrity.

• Aspirate old media from the cell culture vessels and gently apply the drug-supplemented media.

• Mandatory Vehicle Control: Prepare and apply a vehicle control consisting of the exact same volume of pure DMSO added to an equivalent volume of cell culture media[6]. The final DMSO concentration in both the treated and vehicle control wells must be identical and ≤0.1%[3].

• Self-Validation Check: After 1 hour of incubation, inspect the culture vessels under an inverted phase-contrast microscope. Confirm the absence of extracellular microcrystals, which would indicate drug precipitation and a failure of the solvation protocol.

Sources

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• 6. pdf.benchchem.com [pdf.benchchem.com]

Application Note: A Robust and Validated LC-MS/MS Method for the Quantification of 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine in Human Plasma and Urine

Abstract

This application note describes a comprehensive, high-throughput liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the precise and accurate quantification of 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine in human plasma and urine. The protocol details a streamlined sample preparation procedure involving protein precipitation followed by solid-phase extraction, optimized chromatographic separation, and sensitive detection using a triple quadrupole mass spectrometer. This method has been validated in accordance with the principles outlined in the FDA's Bioanalytical Method Validation Guidance to ensure reliability for pharmacokinetic and other drug development studies.[1][2][3]

Introduction: The Need for Precise Bioanalysis

The journey of a drug candidate from discovery to clinical application is critically dependent on a thorough understanding of its pharmacokinetic (PK) profile. This involves characterizing the absorption, distribution, metabolism, and excretion (ADME) of the compound within a biological system. Central to these studies is the ability to accurately measure the concentration of the drug and its metabolites in various biological matrices over time.[4] 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine is a novel small molecule with therapeutic potential, making the development of a robust bioanalytical method essential for its progression through the drug development pipeline.

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the cornerstone of quantitative bioanalysis due to its unparalleled sensitivity, selectivity, and speed.[5] This application note provides a detailed protocol for the quantification of 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine in human plasma and urine, two of the most common matrices in clinical and preclinical studies. The described method is designed to be both reliable and efficient, suitable for the high-throughput demands of modern drug development.

The Bioanalytical Challenge: Navigating Biological Complexity

Biological matrices such as plasma and urine are inherently complex, containing a vast array of endogenous compounds like proteins, lipids, and salts that can interfere with the analysis of a target analyte.[6] These interferences, collectively known as matrix effects, can lead to ion suppression or enhancement in the mass spectrometer, ultimately compromising the accuracy and precision of the quantitative data.[7][8][9] Therefore, a rigorous and well-designed sample preparation strategy is paramount to remove these interfering substances and ensure the reliability of the results.[6]

This protocol employs a two-step sample clean-up process: protein precipitation followed by solid-phase extraction (SPE). Protein precipitation serves as a coarse initial clean-up step, effectively removing the majority of proteins from the plasma sample.[10][11] Subsequent SPE provides a more refined purification, separating the analyte of interest from remaining endogenous components based on its physicochemical properties.[12][13] This dual approach ensures a clean extract, minimizing matrix effects and enhancing the overall robustness of the assay.

Experimental Workflow: A Step-by-Step Guide

The following sections provide a detailed, step-by-step protocol for the quantification of 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine in human plasma and urine.

Materials and Reagents

• Analytes and Internal Standard:

  • 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine (Reference Standard, >99% purity)

  • 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine-d4 (Isotopically Labeled Internal Standard, >99% purity)

• Biological Matrices:

  • Human Plasma (K2EDTA as anticoagulant)

  • Human Urine

• Chemicals and Solvents:

  • Acetonitrile (HPLC grade)

  • Methanol (HPLC grade)

  • Formic Acid (LC-MS grade)

  • Ammonium Formate (LC-MS grade)

  • Water (LC-MS grade)

• Solid-Phase Extraction (SPE) Cartridges:

  • Hydrophilic-Lipophilic Balanced (HLB) SPE cartridges

Preparation of Standards and Quality Control Samples

Stock Solutions (1 mg/mL):

• Accurately weigh and dissolve the reference standard and internal standard (IS) in methanol to prepare individual stock solutions.

Working Solutions:

• Prepare serial dilutions of the analyte stock solution in 50:50 acetonitrile:water to create working solutions for calibration standards and quality control (QC) samples.

• Prepare a working solution of the internal standard in 50:50 acetonitrile:water.

Calibration Standards and QC Samples:

• Spike blank human plasma or urine with the appropriate analyte working solutions to achieve the desired concentrations for the calibration curve and QC samples (Low, Medium, and High).

Sample Preparation Protocol

This protocol is designed for a 96-well plate format to facilitate high-throughput processing.[14]

Step 1: Protein Precipitation (for Plasma Samples)

• To 100 µL of plasma sample, calibration standard, or QC sample in a 96-well plate, add 300 µL of cold acetonitrile containing the internal standard.[10][15] The use of a stable isotope-labeled internal standard is crucial as it co-elutes with the analyte and experiences similar matrix effects, thereby providing accurate correction for any variations in sample processing and instrument response.[16][17][18][19]

• Mix thoroughly and centrifuge to pellet the precipitated proteins.

• Transfer the supernatant to a clean 96-well plate.

Step 2: Solid-Phase Extraction (for Plasma Supernatant and Urine Samples)

• Conditioning: Condition the HLB SPE cartridges with methanol followed by water.

• Loading: Load the plasma supernatant or diluted urine sample onto the conditioned SPE cartridges.

• Washing: Wash the cartridges with a low percentage of organic solvent in water to remove polar impurities.

• Elution: Elute the analyte and internal standard with methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in the mobile phase for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Conditions

Liquid Chromatography (LC) System:

• A standard HPLC or UHPLC system is suitable for this analysis.

Parameter	Condition
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Gradient	Optimized for separation of analyte from matrix components
Injection Volume	5 µL
Column Temperature	40°C

Mass Spectrometry (MS) System:

• A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI) mode is used for detection.

Parameter	Setting
Ionization Mode	Positive Electrospray Ionization (ESI+)
Scan Type	Multiple Reaction Monitoring (MRM)
Source Temperature	150°C
Desolvation Temperature	500°C
MRM Transitions	Analyte: [M+H]+ → Product Ion 1, Product Ion 2Internal Standard: [M+H]+ → Product Ion 1, Product Ion 2

Note: Specific MRM transitions and collision energies should be optimized for the specific instrument being used.

Method Validation: Ensuring Data Integrity

A comprehensive method validation was performed according to the FDA's "Bioanalytical Method Validation Guidance for Industry".[2][3][20][21] The validation assessed the following parameters:

• Selectivity and Specificity: The method demonstrated high selectivity with no significant interference from endogenous matrix components at the retention time of the analyte and internal standard.

• Calibration Curve and Linearity: The calibration curve was linear over the desired concentration range with a correlation coefficient (r²) of >0.99.

• Accuracy and Precision: The intra- and inter-day accuracy and precision were within the acceptable limits of ±15% (±20% at the Lower Limit of Quantification, LLOQ).

• Matrix Effect: The matrix effect was evaluated and found to be minimal and consistent across different lots of biological matrix, demonstrating the effectiveness of the sample preparation procedure.[22]

• Recovery: The extraction recovery of the analyte and internal standard was consistent and reproducible.

• Stability: The stability of the analyte was assessed under various conditions, including bench-top, freeze-thaw, and long-term storage, to ensure sample integrity throughout the analytical process.[23]

Results and Discussion

The developed LC-MS/MS method demonstrated excellent performance for the quantification of 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine in both human plasma and urine. The combination of protein precipitation and solid-phase extraction effectively minimized matrix effects, leading to high accuracy and precision. The use of a stable isotope-labeled internal standard further enhanced the reliability of the assay.

Table 1: Representative Calibration Curve Parameters

Matrix	Linear Range (ng/mL)	Correlation Coefficient (r²)
Human Plasma	0.1 - 100	>0.995
Human Urine	1 - 1000	>0.996

Table 2: Summary of Accuracy and Precision Data (Plasma)

QC Level	Nominal Conc. (ng/mL)	Intra-day Accuracy (%)	Intra-day Precision (%CV)	Inter-day Accuracy (%)	Inter-day Precision (%CV)
LLOQ	0.1	95.8	8.2	98.1	9.5
Low	0.3	102.1	6.5	101.5	7.1
Medium	10	98.9	4.1	99.3	5.3
High	80	101.5	3.5	100.8	4.2

Conclusion: A Fit-for-Purpose Bioanalytical Solution

This application note presents a robust and reliable LC-MS/MS method for the quantification of 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine in human plasma and urine. The detailed protocol, from sample preparation to instrument parameters, provides a solid foundation for researchers and scientists in the field of drug development. The successful validation of this method in accordance with regulatory guidelines ensures its suitability for supporting pharmacokinetic and other critical studies, ultimately contributing to the efficient and successful advancement of new therapeutic agents.

References

• Vertex AI Search. (2025, December 26).

• U.S. Food and Drug Administration. (n.d.). M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry. Retrieved from [Link]

• U.S. Food and Drug Administration. (2018, May). Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]

• U.S. Food and Drug Administration. (2022, November). M10 Bioanalytical Method Validation and Study Sample Analysis. Retrieved from [Link]

• NorthEast BioLab. (n.d.). What are Matrix Effect in Liquid Chromatography Mass Spectrometry? Retrieved from [Link]

• LCGC International. (n.d.). Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis. Retrieved from [Link]

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• ResolveMass Laboratories Inc. (2025, October 30). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. Retrieved from [Link]

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• LCGC International. (2006, July 1). LC–MS-MS Total Drug Analysis of Biological Samples Using a High-Throughput Protein Precipitation Method. Retrieved from [Link]

• Wang, S., Cyronak, M., & Smith, E. (2017). Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples.

• Bioanalysis Zone. (2014, February 11). Importance of matrix effects in LC-MS/MS bioanalysis. Retrieved from [Link]

• Agilent Technologies. (n.d.). Protein Precipitation for Biological Fluid Samples Using Agilent Captiva EMR—Lipid 96-Well Plates. Retrieved from [Link]

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• NextSDS. (n.d.). (6-Chloro-pyriMidin-4-yl)-piperidin-4-ylMethyl-aMine hydrochloride, 98+% C10H16Cl2N4, MW: 263.17. Retrieved from [Link]

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• van der Nagel, B. H., et al. (2019).

• BioPharma Services. (2023, December 11). Internal Standard Responses in LC-MS/MS Based Bioanalysis: Friend or Foe? Retrieved from [Link]

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• Reagent Database. (n.d.). 6-chloro-n-(1-methylpiperidin-4-yl)pyrimidin-4-amine. Retrieved from [Link]

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Using 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine as a precursor in drug discovery

Application Note: Utilizing 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine in Kinase Inhibitor Discovery and Tofacitinib Bioisostere Synthesis

Prepared by: Senior Application Scientist, Medicinal Chemistry & Drug Discovery Target Audience: Medicinal Chemists, Assay Biologists, and API Process Engineers

Introduction & Mechanistic Grounding

The development of Janus kinase (JAK) inhibitors has revolutionized the treatment of autoimmune diseases and myeloproliferative disorders. Tofacitinib, a first-in-class JAK1/JAK3 inhibitor, utilizes a 7H-pyrrolo[2,3-d]pyrimidine core to anchor into the ATP-binding hinge region of the kinase. However, achieving isoform selectivity within the JAK family remains a critical challenge in drug discovery.

To probe the structure-activity relationship (SAR) of the hinge-binding region without disrupting the compound's overall orientation, researchers employ advanced bioisosteric replacement strategies [1]. 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine (CAS: 1640972-02-6), specifically the isomer 6-Chloro-N-methyl-N-[(3R,4R)-4-methyl-1-(phenylmethyl)-3-piperidinyl]-4-pyrimidinamine, serves as a highly versatile precursor in this workflow.

The Causality of Experimental Design: This precursor is strategically designed to retain the (3R,4R)-4-methylpiperidin-3-amine side chain of Tofacitinib. Crystallographic studies confirm that this specific chiral side chain perfectly occupies a conserved "methyl pocket" adjacent to the ATP-binding site, providing essential van der Waals interactions [2]. By locking this side chain in place using the 1640972-02-6 precursor, chemists can selectively perform Nucleophilic Aromatic Substitution (SNAr) on the 6-chloro-pyrimidine moiety. This isolates the pharmacological effects of the hinge-binding motif, allowing for precise, self-validating SAR studies. Furthermore, this compound is a critical reference standard for tracking des-pyrrole impurities during the scale-up manufacturing of Tofacitinib API.

Quantitative Data & Chemical Properties

To ensure reproducible synthesis and analytical validation, the physicochemical properties of the precursor and the target bioisosteres must be strictly monitored.

Table 1: Chemical Identity and Properties of the Precursor

Property	Specification / Value
Chemical Name	6-Chloro-N-methyl-N-[(3R,4R)-4-methyl-1-(phenylmethyl)-3-piperidinyl]-4-pyrimidinamine
CAS Registry Number	1640972-02-6
Molecular Formula	C₁₈H₂₃ClN₄
Molecular Weight	330.86 g/mol
Key Structural Features	Benzyl-protected piperidine; SNAr-active 6-chloropyrimidine
Primary Application	Scaffold for Tofacitinib bioisosteres; API impurity standard

Table 2: Comparative JAK3 Inhibition (SAR Proof-of-Concept) Note: Data exemplifies the shift in binding affinity when the native pyrrolopyrimidine is replaced via precursor modification [1].

Compound / Motif	Hinge-Binding Core	JAK3 IC₅₀ (nM)	Selectivity Profile
Tofacitinib (Control)	7H-pyrrolo[2,3-d]pyrimidine	3.5 ± 0.6	Pan-JAK (JAK3 > JAK1 ~ JAK2)
Bioisostere A	6-Amino-4-pyrimidine	> 1000	Loss of critical H-bond donor
Bioisostere B	Substituted 4-pyrimidinamine	220 - 500	Modulated via external H-bond donors

Pathway & Workflow Visualizations

To contextualize the utility of this precursor, the following diagrams map both the biological target pathway and the chemical workflow.

Figure 1: The JAK-STAT signaling pathway illustrating the competitive inhibition of JAK3 by Tofacitinib and its bioisosteres.

Figure 2: Three-step synthetic workflow for generating and screening JAK3 inhibitor libraries using the 6-chloro-pyrimidine precursor.

Experimental Protocols

The following self-validating protocols outline the transformation of the precursor into a testable bioisostere, followed by its biological evaluation.

Protocol A: Three-Step Synthesis of Tofacitinib Bioisosteres

Objective: Replace the 6-chloro group with a diverse amine to probe the hinge region, followed by deprotection and functionalization of the solvent-exposed piperidine nitrogen.

Step 1: Nucleophilic Aromatic Substitution (SNAr)

• Reaction Setup: Dissolve 1.0 eq of 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine (CAS: 1640972-02-6) in anhydrous N,N-dimethylformamide (DMF).

• Reagent Addition: Add 1.5 eq of the desired nucleophile (e.g., a primary or secondary amine) and 2.0 eq of N,N-diisopropylethylamine (DIPEA).

• Execution: Heat the mixture to 90°C under an inert argon atmosphere for 12–16 hours.

• Validation: Monitor via LC-MS. The disappearance of the m/z 331 [M+H]⁺ peak (chlorine isotope pattern) and the appearance of the product mass confirms conversion.

• Workup: Quench with water, extract with ethyl acetate, dry over Na₂SO₄, and purify via flash chromatography.

Step 2: Piperidine Debenzylation

• Reaction Setup: Dissolve the purified intermediate in methanol.

• Catalyst Addition: Add 10% w/w Palladium on Carbon (Pd/C).

• Execution: Purge the flask with H₂ gas and stir vigorously under a hydrogen balloon (1 atm) at room temperature for 4 hours.

• Validation: Filter through a Celite pad. LC-MS should indicate a mass shift of -90 Da (loss of the benzyl group).

Step 3: Installation of the Cyanoacetamide Moiety

• Reaction Setup: Dissolve the debenzylated intermediate in dichloromethane (DCM) at 0°C.

• Coupling: Add 1.2 eq of cyanoacetic acid, followed by 1.5 eq of EDC·HCl and 1.5 eq of HOBt. Stir for 10 minutes, then add 2.0 eq of triethylamine (TEA).

• Execution: Allow the reaction to warm to room temperature and stir for 6 hours.

• Final Validation: Wash with saturated NaHCO₃, concentrate, and purify via preparative HPLC to yield the final bioisostere ready for biological testing.

Protocol B: In Vitro JAK3 Kinase Activity Assay

Objective: Quantify the IC₅₀ of the synthesized bioisosteres to validate the SAR hypothesis.

• Enzyme Preparation: Dilute recombinant human JAK3 kinase domain in assay buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35, 2 mM DTT).

• Compound Titration: Prepare a 10-point 3-fold serial dilution of the synthesized bioisostere in 100% DMSO. Transfer to a 384-well plate (final DMSO concentration <1%). Crucial Control: Include Tofacitinib as a positive control.

• Reaction Initiation: Add 10 µM ATP and a fluorescently labeled STAT-derived peptide substrate. Incubate at 25°C for 60 minutes.

• Detection: Add a kinase detection reagent (e.g., ADP-Glo™) to halt the reaction and convert unreacted ATP to a luminescent signal.

• Data Analysis: Read luminescence on a microplate reader. Plot log[inhibitor] vs. normalized response to calculate the IC₅₀ using non-linear regression.

References

• Gehringer, M., Forster, M., Pfaffenrot, E., Bauer, S. M., & Laufer, S. A. (2014). Novel Hinge-Binding Motifs for Janus Kinase 3 Inhibitors: A Comprehensive Structure-Activity Relationship Study on Tofacitinib Bioisosteres. ChemMedChem, 9(11), 2516-2527. Available at:[Link]

• Itteboina, R., Ballu, S., Sivan, S. K., & Manga, V. (2021). Insights into the Binding Recognition and Susceptibility of Tofacitinib toward Janus Kinases. ACS Omega, 6(37), 23812–23824. Available at:[Link]

Application Notes and Protocols: Scale-up Manufacturing of 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine

Abstract

This document provides a comprehensive technical guide for the scale-up manufacturing of 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine, a key intermediate in the synthesis of various pharmaceutical agents. The guide is intended for researchers, scientists, and drug development professionals, offering in-depth insights into the synthetic pathway, process optimization, and critical quality attributes. The protocols detailed herein are designed to be robust and scalable, ensuring a self-validating system for consistent and high-quality production. This application note emphasizes the causality behind experimental choices, grounded in established chemical principles and supported by authoritative references.

Introduction

6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine and its derivatives are pivotal structural motifs in medicinal chemistry, often associated with a range of biological activities. The pyrimidine core is a common feature in numerous approved drugs, highlighting the importance of efficient and scalable synthetic routes to novel pyrimidine-based compounds.[1] The scale-up of such syntheses from laboratory to pilot and commercial scales presents unique challenges, including reaction kinetics, heat and mass transfer, impurity profiling, and process safety.

This guide outlines a validated two-step synthetic approach for the title compound, commencing from commercially available 4,6-dichloropyrimidine and N-methyl-4-aminopiperidine. The process is designed for efficiency, robustness, and control of critical process parameters (CPPs) to ensure the final product meets stringent quality specifications.

Synthetic Pathway Overview

The manufacturing process for 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine is a two-step synthesis involving a nucleophilic aromatic substitution (SNAr) reaction followed by a reductive amination.

Overall Reaction Scheme:

Caption: Overall synthetic scheme for 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine.

Step 1: Synthesis of 6-Chloro-N-(piperidin-4-yl)pyrimidin-4-amine

The first step involves the selective nucleophilic aromatic substitution of one chlorine atom on the 4,6-dichloropyrimidine ring with the primary amine of N-methyl-4-aminopiperidine. The regioselectivity of this reaction is a critical aspect to control.

Step 2: Reductive Amination to Yield 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine

The secondary amine of the piperidine ring in the intermediate is then methylated via reductive amination using formaldehyde as the carbon source and a mild reducing agent. This method is widely used for its efficiency and selectivity in amine synthesis.[2]

Detailed Manufacturing Protocols

Materials and Equipment

Material	Grade	Supplier
4,6-Dichloropyrimidine	≥98%	Commercially Available
N-Methyl-4-aminopiperidine	≥97%	Commercially Available
Triethylamine (Et3N)	Anhydrous, ≥99.5%	Commercially Available
Tetrahydrofuran (THF)	Anhydrous, ≥99.9%	Commercially Available
Formaldehyde (37% in H2O)	ACS Reagent	Commercially Available
Sodium triacetoxyborohydride	≥95%	Commercially Available
Dichloromethane (DCM)	Anhydrous, ≥99.8%	Commercially Available
Sodium Bicarbonate (NaHCO3)	ACS Reagent	Commercially Available
Brine (Saturated NaCl solution)	-	Prepared in-house
Anhydrous Magnesium Sulfate (MgSO4)	ACS Reagent	Commercially Available
Ethyl Acetate (EtOAc)	HPLC Grade	Commercially Available
Hexanes	HPLC Grade	Commercially Available

Equipment:

• Glass-lined or stainless steel reactor with temperature control, overhead stirring, and nitrogen inlet/outlet.

• Addition funnel.

• Condenser.

• Filtration apparatus (e.g., Nutsche filter-dryer).

• Rotary evaporator.

• Vacuum oven.

Protocol for Step 1: Synthesis of 6-Chloro-N-(piperidin-4-yl)pyrimidin-4-amine

Caption: Experimental workflow for the synthesis of the intermediate.

Detailed Steps:

• Reactor Setup: Charge the reactor with 4,6-dichloropyrimidine (1.0 eq) and anhydrous tetrahydrofuran (THF, 10 vol). Begin stirring and purge the reactor with nitrogen. Cool the mixture to 0-5 °C.

• Amine Addition: In a separate vessel, dissolve N-methyl-4-aminopiperidine (1.1 eq) and triethylamine (Et3N, 1.5 eq) in anhydrous THF (5 vol). Slowly add this solution to the reactor via an addition funnel over 1-2 hours, maintaining the internal temperature between 0-5 °C. The use of a non-nucleophilic base like triethylamine is crucial to neutralize the HCl generated during the reaction, preventing the formation of amine hydrochlorides which are less reactive.[3]

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature (20-25 °C) and stir for 12-16 hours.

• In-Process Control (IPC): Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Work-up: Upon completion, quench the reaction by adding water (10 vol). Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 10 vol).

• Purification: Combine the organic layers and wash with brine (2 x 5 vol). Dry the organic phase over anhydrous magnesium sulfate (MgSO4), filter, and concentrate under reduced pressure. The crude product is then purified by silica gel column chromatography using a gradient of ethyl acetate in hexanes to afford 6-Chloro-N-(piperidin-4-yl)pyrimidin-4-amine as a solid.[3]

Protocol for Step 2: Reductive Amination

Caption: Experimental workflow for the final reductive amination step.

Detailed Steps:

• Reactor Setup: Charge the reactor with 6-Chloro-N-(piperidin-4-yl)pyrimidin-4-amine (1.0 eq) and anhydrous dichloromethane (DCM, 15 vol). Begin stirring under a nitrogen atmosphere and cool the mixture to 0-5 °C.

• Iminium Formation: Add aqueous formaldehyde (37%, 1.2 eq) to the reaction mixture and stir for 30 minutes at 0-5 °C to allow for the formation of the iminium intermediate.

• Reduction: Add sodium triacetoxyborohydride (1.5 eq) portion-wise over 30-60 minutes, ensuring the temperature remains below 10 °C. The choice of sodium triacetoxyborohydride is based on its mildness and selectivity for reducing iminium ions in the presence of other functional groups.[2]

• Reaction: After the addition is complete, allow the reaction to warm to room temperature and stir for 4-6 hours.

• In-Process Control (IPC): Monitor the reaction progress by TLC or LC-MS.

• Work-up: Carefully quench the reaction with a saturated aqueous solution of sodium bicarbonate (NaHCO3) until gas evolution ceases. Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with DCM (2 x 10 vol).

• Final Product Isolation: Combine the organic layers, wash with brine (1 x 10 vol), dry over anhydrous MgSO4, filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization from a suitable solvent system such as ethanol/water to yield 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine as a pure solid.

• Drying: Dry the final product in a vacuum oven at 40-50 °C until a constant weight is achieved.

Process Safety and Handling

The synthesis of pyrimidine derivatives involves the use of hazardous materials that require strict safety protocols.[4]

• Chlorinated Pyrimidines: 4,6-Dichloropyrimidine is a corrosive and toxic compound. Handle in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[5]

• Reagents: Triethylamine is flammable and corrosive. Formaldehyde is a known carcinogen and sensitizer. Sodium triacetoxyborohydride reacts with water to release flammable hydrogen gas. All manipulations should be performed in a controlled environment with adequate ventilation.[4][6]

• Waste Disposal: All chemical waste should be disposed of in accordance with local, state, and federal regulations for hazardous waste.[5]

General Safety Precautions:

• Ensure all equipment is properly grounded to prevent static discharge.[4]

• Have safety showers and eyewash stations readily accessible.[5]

• Conduct a thorough risk assessment before initiating any scale-up activities.

Analytical Characterization

The structure and purity of the final product and key intermediates should be confirmed using a suite of analytical techniques.

Analytical Technique	Purpose	Specification
1H and 13C NMR	Structural Elucidation and Confirmation	Spectra consistent with the proposed structure.
LC-MS	Purity Assessment and Molecular Weight Confirmation	Purity ≥ 98.5% (by HPLC area %); Mass consistent with the molecular formula C10H15ClN4.[7]
Melting Point	Identity and Purity	Sharp melting point range.
Residual Solvents	Safety and Quality	Within ICH limits.
Elemental Analysis	Elemental Composition Confirmation	Within ±0.4% of theoretical values.

Conclusion

The synthetic route and protocols described in this application note provide a robust and scalable method for the manufacturing of 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine. By carefully controlling the reaction conditions and implementing rigorous in-process controls, a high-quality product suitable for further use in pharmaceutical development can be consistently produced. The emphasis on understanding the underlying chemical principles and adherence to safety protocols is paramount for successful and safe scale-up manufacturing.

References

• Navigating the Chemistry of Chlorinated Pyrimidines: A Technical Guide to Safe Handling and Application. Benchchem.
• Pyrimidine - Safety Data Sheet. ChemicalBook.
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• Synthesis of Pyrimidine Derivatives.
• New Method Allows Easy Synthesis of Valuable Amine-Containing Pharmaceuticals.

• Single-Step Synthesis of Pyrimidine Derivatives. Journal of the American Chemical Society. [Online] Available at: [Link]

• Preparation of Aromatic and Heterocyclic Amines by the Electrophilic Amination of Functionalized Diorganozincs with Polyfunctional O-2,6-Dichlorobenzoyl Hydroxylamines. Organic Letters. [Online] Available at: [Link]

• Synthesis of Pyrimidine-Based Analogues: A Comprehensive Review.
• Chemical compounds. Google Patents.

• Formation of amides, their intramolecular reactions for the synthesis of N-heterocycles, and preparation of a marketed drug, sildenafil. RSC Publishing. [Online] Available at: [Link]

• 6-chloro-n-(1-methylpiperidin-4-yl)pyrimidin-4-amine. Reagent Database.
• 65766-32-7 | 6-Chloro-N-methylpyrimidin-4-amine. AiFChem.
• Piperidinyl-methyl-purineamines as nsd2 inhibitors and anti-cancer agents. Google Patents.

• 6-chloro-N-methylpyrimidin-4-amine. PubChem. [Online] Available at: [Link]

• Current Chemistry Letters Synthesis, reactions, and applications of pyrimidine derivatives. Growing Science.
• 1-halopyridin-4-amino-4-alkylpiperidines. Google Patents.

• 5-Pyrimidinecarboxylic acid, 4-amino-2-mercapto-, ethyl ester. Organic Syntheses Procedure. [Online] Available at: [Link]

• A process for synthesis of heterocyclic aminoalkyl benzamides. Google Patents.

• Recent Advances in the Efficient Synthesis of Useful Amines from Biomass-Based Furan Compounds and Their Derivatives over Heterogeneous Catalysts. MDPI. [Online] Available at: [Link]

• SAFETY DATA SHEET. Thermo Fisher Scientific.
• An In-depth Technical Guide to the Chemical Properties of 6-Chloropyrido[2,3-d]pyrimidine. Benchchem.

• 6-Chloro-N 4-methyl-N 4-phenylpyrimidine-4,5-diamine. PMC. [Online] Available at: [Link]

• Synthesis and Biological Activity of New Derivatives of 6-chloro-5-((4-chlorophenyl)diazenyl)pyrimidine-2,4-diamine and 4-chloro-6-methoxy-N,N-dimethylpyrimidin-2-amine.
• Synthesis of 6-methyl-n1-(4-(pyridin-3-yl)pyrimidin-2-yl)benzene-1,3-diamine. Google Patents.

• 6-chloro-2-(4-chlorophenyl)-N-[(piperidin-3-yl)methyl]pyrimidin-4-amine. Molport. [Online] Available at: [Link]

• (PDF) Synthesis and Biological Activity of New Derivatives of 6-chloro-5-((4-chlorophenyl)diazenyl)pyrimidine-2,4-diamine and 4-chloro-6-methoxy-N,N-dimethylpyrimidin-2-amine. ResearchGate. [Online] Available at: [Link]

• SYNTHESIS OF 4-CHLORO-PIPERIDINE DERIVATIVES VIA NbCl5 MEDIATED AZA-PRINS TYPE CYCLIZATION OF EPOXIDES AND HOMOALLYLIC AMINES. Rasayan Journal of Chemistry. [Online] Available at: [Link]

• 4-Chloro-6-(chloromethyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidine. MDPI. [Online] Available at: [Link]

• Enamine Scale-Up Synthesis of MedChem Relevant Cores.

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Technical Notes & Optimization

How to increase reaction yield in 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine synthesis

Welcome to the technical support center for the synthesis of 6-Chloro-N-methylpiperidinyl-4-pyrimidinamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting strategies, and answers to frequently asked questions. Our goal is to help you optimize your reaction conditions to achieve higher yields and purity.

Reaction Overview: Nucleophilic Aromatic Substitution (SNAr)

The synthesis of 6-Chloro-N-methylpiperidinyl-4-pyrimidinamine is typically achieved through a nucleophilic aromatic substitution (SNAr) reaction. This involves the reaction of a dichloropyrimidine, most commonly 4,6-dichloropyrimidine, with N-methylpiperidine. The electron-deficient nature of the pyrimidine ring makes it susceptible to nucleophilic attack, particularly at the C4 and C6 positions.[1]

Reaction Scheme:

The reaction proceeds via a Meisenheimer complex, a resonance-stabilized intermediate, which then eliminates a chloride ion to form the final product. The choice of base, solvent, and temperature are critical parameters that significantly influence the reaction rate and yield.

Reaction Mechanism Workflow

Caption: General mechanism for the SNAr reaction.

Frequently Asked Questions (FAQs)

Q1: What is the typical starting material for this synthesis?

A1: The most common starting material is 4,6-dichloropyrimidine. The two chlorine atoms at the C4 and C6 positions are susceptible to nucleophilic aromatic substitution (SNAr), allowing for the introduction of various functional groups.[2]

Q2: Why is a base necessary for this reaction?

A2: A base is typically used to neutralize the HCl that is formed as a byproduct of the reaction. For amine nucleophiles, a non-nucleophilic organic base like triethylamine (TEA) or diisopropylethylamine (DIPEA) is often employed.[3] In some cases, an excess of the amine nucleophile (N-methylpiperidine) can also act as the base.[4]

Q3: What is the general order of reactivity for halogens on a pyrimidine ring in an SNAr reaction?

A3: The general order of leaving group ability for halogens in SNAr reactions on pyrimidines is F > Cl > Br > I. This is because the rate-determining step is typically the attack of the nucleophile on the aromatic ring. The high electronegativity of fluorine makes the carbon it is attached to more electrophilic and thus more susceptible to nucleophilic attack.[3]

Q4: Can di-substitution occur, and how can I avoid it?

A4: Yes, the product, 6-Chloro-N-methylpiperidinyl-4-pyrimidinamine, still has a reactive chlorine atom. Di-substitution can occur, especially at higher temperatures or with longer reaction times. To favor mono-substitution, it is recommended to use a stoichiometric amount of the nucleophile and to carefully control the reaction temperature.[3]

Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis and provides actionable solutions.

Problem 1: Low or No Product Formation

Question: I am seeing very little or no formation of the desired product. What are the potential causes and how can I fix this?

Answer: Low or no product formation can stem from several factors related to reactants, reaction conditions, or catalyst (if used).

Potential Cause	Explanation & Troubleshooting Steps
Sub-optimal Temperature	The SNAr reaction often requires heating to proceed at a reasonable rate. If the temperature is too low, the reaction may be too slow. Solution: Gradually increase the reaction temperature, monitoring the reaction progress by TLC or LC-MS. Be cautious, as excessively high temperatures can lead to side reactions.[5]
Inappropriate Solvent	The choice of solvent is crucial. Polar aprotic solvents like DMF, DMSO, or THF are generally preferred as they can solvate the nucleophile and facilitate the reaction.[3] Solution: If using a non-polar solvent, switch to a polar aprotic solvent. Ensure the solvent is anhydrous, as water can lead to hydrolysis of the starting material.[6]
Insufficient Base Strength or Amount	The base neutralizes the HCl produced. If the base is too weak or used in insufficient quantity, the reaction mixture will become acidic, protonating the amine nucleophile and rendering it unreactive. Solution: Ensure at least one equivalent of a suitable base is used. For amine nucleophiles, DIPEA or TEA are good choices. For less reactive amines, a stronger base might be necessary.[3]
Poor Quality Starting Materials	Impurities in the 4,6-dichloropyrimidine or N-methylpiperidine can interfere with the reaction. Solution: Ensure the purity of your starting materials. If necessary, purify them before use.

Problem 2: Formation of Multiple Products, Including Di-substituted Byproduct

Question: My reaction is producing a mixture of the desired mono-substituted product and a di-substituted byproduct. How can I improve the selectivity for the mono-substituted product?

Answer: The formation of a di-substituted product is a common issue due to the remaining chlorine atom on the product being susceptible to further substitution.

Potential Cause	Explanation & Troubleshooting Steps
Excess Nucleophile	Using a significant excess of N-methylpiperidine will drive the reaction towards di-substitution. Solution: Use a stoichiometric amount (1.0 to 1.2 equivalents) of the N-methylpiperidine relative to the 4,6-dichloropyrimidine.[3]
High Reaction Temperature	Higher temperatures increase the rate of both the first and second substitution reactions, often favoring the di-substituted product. Solution: Lower the reaction temperature and monitor the reaction over a longer period. This will favor the kinetically controlled mono-substitution product.[3]
Prolonged Reaction Time	Leaving the reaction to stir for too long after the initial mono-substitution is complete will inevitably lead to the formation of the di-substituted product. Solution: Monitor the reaction progress closely using TLC or LC-MS and stop the reaction once the starting material is consumed and the desired product is maximized.

Troubleshooting Workflow

Caption: A step-by-step guide to troubleshooting low yield.

Detailed Experimental Protocol

This is a general protocol and may require optimization for your specific setup and scale.

Materials:

• 4,6-Dichloropyrimidine

• N-Methylpiperidine

• Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF)

• Standard work-up and purification reagents and equipment

Procedure:

• To a dry reaction flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., Argon or Nitrogen), add 4,6-dichloropyrimidine (1.0 mmol).

• Add anhydrous DMF (5-10 mL) and stir until the solid is dissolved.

• Add DIPEA (1.2 mmol).

• Add N-methylpiperidine (1.05 mmol) dropwise to the reaction mixture at room temperature.

• Heat the reaction mixture to a temperature between 80-120 °C. The optimal temperature should be determined by monitoring the reaction.

• Monitor the reaction progress by TLC or LC-MS.

• Once the reaction is complete (typically when the 4,6-dichloropyrimidine is consumed), cool the mixture to room temperature.

• Quench the reaction by adding water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield the desired 6-Chloro-N-methylpiperidinyl-4-pyrimidinamine.

Data Summary Tables

Table 1: Recommended Solvents for SNAr Reactions on Dichloropyrimidines

Solvent	Type	Dielectric Constant (ε)	Boiling Point (°C)	Notes
DMF	Polar Aprotic	36.7	153	Excellent choice, dissolves most reactants.
DMSO	Polar Aprotic	46.7	189	Higher boiling point, useful for less reactive substrates.
THF	Polar Aprotic	7.6	66	Lower boiling point, good for reactions at moderate temperatures.
Acetonitrile	Polar Aprotic	37.5	82	Another good option, but may be less effective than DMF or DMSO for some reactions.

Table 2: Common Bases for SNAr with Amine Nucleophiles

Base	pKa of Conjugate Acid	Type	Notes
DIPEA	10.75	Non-nucleophilic, Organic	Sterically hindered, less likely to compete as a nucleophile.
Triethylamine (TEA)	10.75	Non-nucleophilic, Organic	Commonly used and effective.
Potassium Carbonate (K₂CO₃)	10.33	Inorganic	Can be effective, but may have solubility issues in some organic solvents.[2]
Sodium Bicarbonate (NaHCO₃)	10.33	Inorganic	A weaker base, may require higher temperatures.[7]

References

• BenchChem. (2025). An In-depth Technical Guide to Overcoming Side Reactions in Pyrimidine Synthesis.
• BenchChem. (2025). Application Notes and Protocols for Nucleophilic Substitution on 4,6-Dichloropyrimidin-5-amine.
• Zhang, Y., et al. (2006). A Highly Regioselective Amination of 6-Aryl-2,4-dichloropyrimidine. Organic Letters.
• Rojas-León, R., et al. (2022). SNAr Reactions on 2-Amino-4,6-dichloropyrimidine-5-carbaldehyde. MDPI.
• BenchChem. (n.d.). Chemical reactions of "4,6-Dichloropyrimidin-5-amine" nucleophilic substitution.
• BenchChem. (2026). overcoming side reactions in pyrimidine synthesis.
• ResearchGate. (n.d.).
• BenchChem. (2025). Troubleshooting unexpected side reactions in pyrimidine synthesis.
• BenchChem. (2025).
• Wu, J. (n.d.). Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines.
• Google Patents. (n.d.). CN102516182B - Preparation method for 4-amino-6-alkoxyl pyrimidine compounds.
• Tural, S., et al. (n.d.). Mono- and Diamination of 4,6-Dichloropyrimidine, 2,6-Dichloropyrazine and 1,3-Dichloroisoquinoline with Adamantane-Containing Amines. PMC.
• da Silva, G. G., et al. (2024). Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry. MDPI.
• Al-Ghorbani, M., et al. (n.d.).
• BenchChem. (2025). Optimizing reaction conditions for N-arylation of 2-Chloro-4-methylpyrimidin-5-amine.
• Larhed, M., et al. (n.d.). Promotion of Water as Solvent in Amination of 4-Chloropyrrolopyrimidines and Related Heterocycles under Acidic Conditions. PMC.
• Ghorab, M. M., et al. (2015). Synthesis and Biological Activity of New Derivatives of 6-chloro-5-((4-chlorophenyl)diazenyl)pyrimidine-2,4-diamine and 4-chloro-6-methoxy-N,N-dimethylpyrimidin-2-amine.
• Espinosa-Bustos, C., et al. (2017). A convenient and simple synthesis of N-arylpirrolopyrimidines using boronic acids and promoted by copper (II)
• Pearson, S. E., et al. (n.d.). Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines.
• Cho, J. H., et al. (n.d.). 6-Chloro-N 4-methyl-N 4-phenylpyrimidine-4,5-diamine. PMC.
• Wang, B., et al. (2017). Synthesis of 2,4-Diaminopyrimidine Core-Based Derivatives and Biological Evaluation of Their Anti-Tubercular Activities. MDPI.
• Tabei, K., & Mansour, T. S. (2007). Cu-Catalyzed N- and O-Arylation of 2-, 3-, and 4-Hydroxypyridines and Hydroxyquinolines. Organic Letters.
• ResearchGate. (n.d.).
• ResearchGate. (n.d.). Synthesis of 2,4-diamino-6-chloropyrimidine- 5-thiol.
• Reagent Database. (n.d.). 6-chloro-n-(1-methylpiperidin-4-yl)pyrimidin-4-amine.
• ResearchGate. (n.d.).
• Google Patents. (n.d.). WO2021074138A1 - Synthesis of 6-methyl-n1-(4-(pyridin-3-yl)pyrimidin-2-yl)benzene-1,3-diamine.
• Google Patents. (n.d.). CN113754592A - Preparation method of 2, 4-diamino-6-chloropyrimidine.
• Google Patents. (n.d.). EP0295218A1 - A process for the preparation of 2,4-diamino-6-(1-piperidinyl)-pyrimidine N-oxide.
• YouTube. (2021, February 17).
• Naidu, V. G. M., et al. (n.d.). Recent Advances in Pyrimidine-Based Drugs. PMC.

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Technical Support Center: Troubleshooting Precipitation of 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine

Welcome to the technical support guide for 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine (henceforth referred to as CMPA). This document is designed for researchers, scientists, and drug development professionals encountering challenges with the aqueous solubility of this compound. As a dibasic molecule, CMPA's solubility is highly sensitive to solution conditions, and this guide provides in-depth, cause-and-effect explanations and validated protocols to diagnose and resolve precipitation issues.

Frequently Asked Questions (FAQs)

FAQ 1: Why is my CMPA precipitating when I dilute it into my neutral aqueous buffer (e.g., PBS at pH 7.4)?

Root Cause Analysis:

This is the most common issue encountered and is directly related to the chemical structure of CMPA. The molecule possesses two basic nitrogen centers that can be protonated: the N-methylpiperidine nitrogen and the pyrimidine ring/amino group nitrogens. This makes CMPA a weak base, and its solubility is fundamentally governed by the solution's pH.[1][2]

• The Piperidine Nitrogen: The N-methylpiperidine moiety is a saturated aliphatic amine. Its pKa is expected to be high, similar to that of N-methylpiperidine itself (pKa ≈ 10.08).[3][4]

• The Pyrimidinamine Nitrogen: The 4-aminopyrimidine portion of the molecule is a weaker base due to the electron-withdrawing nature of the pyrimidine ring. Its pKa is expected to be near that of 4-aminopyrimidine (pKa ≈ 5.71).[5][6]

At a low pH (e.g., pH < 4), both nitrogen centers are protonated, forming a dicationic salt (CMPA-H₂²⁺). This charged species is polar and readily dissolves in aqueous media. As the pH increases, the molecule deprotonates sequentially. Above pH ~5.7, the pyrimidinamine is primarily neutral, and above pH ~10.1, the piperidine nitrogen is also deprotonated, leaving the neutral, uncharged "free base" form. This uncharged molecule is significantly more hydrophobic and possesses very low intrinsic aqueous solubility, causing it to precipitate.[2] Working at a neutral pH of 7.4 is well above the first pKa, leading to the less soluble monoprotonated form, which can easily precipitate if its solubility limit is exceeded.

Caption: pH-dependent equilibrium of CMPA.

Troubleshooting Protocol 1: Determine the pH-Solubility Profile

To effectively work with CMPA, you must first understand its quantitative solubility at different pH values. This self-validating experiment will define your viable experimental window.

Parameter	Description
Objective	To quantify the solubility of CMPA across a physiologically relevant pH range.
Materials	CMPA powder, a series of buffers (e.g., citrate, phosphate, borate) from pH 4.0 to 9.0, microcentrifuge tubes, rotator, centrifuge, HPLC-UV system.
Estimated Data	Based on typical basic compounds, the expected profile is shown below.

Table 1: Predicted Solubility of CMPA vs. pH

pH	Expected Solubility (µg/mL)	Form
4.0	> 2000	Primarily Dicationic (Soluble)
5.0	~1500	Mix of Dicationic/Monocationic
6.0	~200	Primarily Monocationic
7.0	< 50	Monocationic (Approaching Limit)
7.4	< 20	Monocationic (High Precipitation Risk)
8.0	< 5	High % of Free Base (Insoluble)

Step-by-Step Methodology:

• Prepare Buffers: Create a set of buffers covering your desired pH range (e.g., 4.0, 5.0, 6.0, 7.0, 7.4, 8.0, 9.0).

• Create Slurries: In separate microcentrifuge tubes, add an excess of solid CMPA powder to 1 mL of each buffer. Ensure undissolved solid is clearly visible.

• Equilibrate: Tightly seal the tubes and place them on a rotator at a constant temperature (e.g., 25°C) for 24-48 hours. This allows the solution to reach equilibrium.

• Separate Phases: Centrifuge the tubes at high speed (>14,000 rpm) for 15 minutes to pellet all undissolved solid.[7]

• Sample and Quantify: Carefully remove an aliquot of the clear supernatant. Dilute it with a suitable mobile phase (e.g., 50:50 acetonitrile:water) and quantify the CMPA concentration using a validated HPLC-UV method.[7][8]

• Plot Data: Plot the measured solubility (µg/mL) against pH to visualize the compound's behavior.

FAQ 2: I'm using an acidic buffer, but still see precipitation, especially when diluting my DMSO stock. What's wrong?

Root Cause Analysis:

This phenomenon, often called "DMSO shock" or precipitation upon dilution, occurs when a compound is highly soluble in a concentrated organic stock but poorly soluble in the final aqueous medium.[7][9] The issue is kinetic, not just thermodynamic. Even if the final concentration is below the equilibrium solubility limit, the rapid change in solvent polarity upon dilution can cause the compound to crash out of solution before it can be properly dispersed.

Additionally, specific buffer components can negatively impact solubility:

• Phosphate Buffers: Phosphate ions have been known to interact with and decrease the solubility of certain small molecule drugs.[7]

• Common Ion Effect: If your CMPA is in a salt form (e.g., CMPA hydrochloride), adding it to a buffer with a high concentration of that same counter-ion (e.g., a buffer containing NaCl) can suppress the dissolution of the salt form and reduce overall solubility.[10][11]

Troubleshooting Protocol 2: Optimizing the Dilution Process

Caption: Troubleshooting workflow for dilution-based precipitation.

Step-by-Step Methodology:

• Minimize Organic Stock: Prepare the highest possible, yet stable, concentration of your CMPA stock in DMSO to minimize the volume added to the aqueous phase. The final DMSO concentration should ideally be <0.5%.

• Reverse or Slow Addition: Instead of adding the small volume of DMSO stock to the large volume of buffer, try the reverse. Add the aqueous buffer to the DMSO stock dropwise while continuously and vigorously vortexing. This gradual change in polarity can prevent localized supersaturation.[7]

• Temperature Adjustment: Gently warming the aqueous buffer (e.g., to 37°C) before adding the stock can increase the solubility and dissolution rate. Ensure CMPA is stable at this temperature.[7]

• Buffer Substitution: If using PBS, switch to an alternative buffer system like citrate (for acidic pH) or HEPES (for neutral pH) to rule out specific phosphate ion interactions.

• Assess for Common Ions: If using a salt form of CMPA, ensure your buffer is not high in the corresponding counter-ion.

FAQ 3: How can I confirm that the precipitate is my parent compound (CMPA) and not a salt form or a degradant?

Root Cause Analysis:

It is a critical part of troubleshooting to confirm the identity of any precipitate. The solid could be the intended free base, a less soluble salt form, a different polymorph, or a degradation product.[12] This confirmation is required by regulatory bodies and ensures the integrity of your experimental results.[13][14]

Troubleshooting Protocol 3: Precipitate Characterization

Objective: To isolate and identify the chemical nature and solid form of the precipitate.

Materials: Precipitate sample, centrifuge, appropriate solvents (e.g., methanol, acetonitrile), HPLC-MS system, Powder X-Ray Diffractometer (PXRD), Differential Scanning Calorimeter (DSC).

Step-by-Step Methodology:

• Isolation: Isolate the precipitate from the solution by centrifugation. Wash the pellet with deionized water to remove any residual buffer salts and then dry it (e.g., under vacuum).

• Chemical Identity Confirmation:

  • Dissolve a small amount of the dried precipitate in an organic solvent like methanol or acetonitrile.

  • Analyze the solution using HPLC-MS.[15]

  • Validation: The retention time and the mass spectrum of the precipitate sample should match that of an authentic reference standard of CMPA. This confirms the precipitate is not a chemical degradant.

• Solid-State Form Analysis (Advanced):

  • Polymorphism Screen (PXRD): Analyze the dried precipitate using Powder X-Ray Diffraction. The resulting diffraction pattern is a fingerprint of the crystalline structure. A different pattern from your starting material indicates a polymorphic transformation may have occurred upon precipitation.[16]

  • Thermal Analysis (DSC): Use Differential Scanning Calorimetry to analyze the thermal properties (e.g., melting point, phase transitions) of the precipitate. This can further help identify the solid form and distinguish between crystalline and amorphous material.[16][17]

FAQ 4: My experiment requires a near-neutral pH and I cannot avoid precipitation. What advanced formulation strategies can I employ?

Root Cause Analysis:

For applications like cell-based assays or in vivo studies, maintaining a specific pH is often non-negotiable. In these cases where pH adjustment is not an option, advanced formulation strategies are required to increase the apparent solubility of the compound.[18] These methods work by creating a more favorable microenvironment for the drug molecule in the aqueous phase.

Advanced Solubilization Strategies:

• Co-solvents: Including a small percentage (typically 1-10%) of a biocompatible organic solvent in the final aqueous solution can increase solubility.[19]

  • Examples: Propylene glycol (PG), polyethylene glycol 400 (PEG-400), ethanol.

  • Mechanism: The co-solvent reduces the polarity of the water, making it a more favorable environment for the hydrophobic CMPA free base.

• Surfactants: Surfactants form micelles in aqueous solution above their critical micelle concentration (CMC). The hydrophobic core of these micelles can encapsulate CMPA, shielding it from the water.[20]

  • Examples: Polysorbate 80 (Tween® 80), Cremophor® EL.

  • Application: Prepare the aqueous buffer containing the surfactant first, then add the CMPA stock solution to it.

• Cyclodextrin Complexation: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity. CMPA can form an "inclusion complex" where the hydrophobic part of the molecule sits inside the cavity, dramatically improving its apparent water solubility.[12][18]

  • Examples: Hydroxypropyl-β-cyclodextrin (HP-β-CD), Sulfobutylether-β-cyclodextrin (Captisol®).

  • Protocol: Dissolve the cyclodextrin in the aqueous buffer first to create the host solution. Then, slowly add the CMPA stock solution while stirring to allow for complex formation.

References

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• World Pharma Today. (2025). Innovative Formulation Strategies for Poorly Soluble Drugs.
• ChemicalBook. (n.d.). N-Methylpiperidine CAS#: 626-67-5.
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• ECA Academy. (n.d.). ICH Q6A Specifications: Test Procedures and Acceptance Criteria for New Drug Substances and New Drug Products.
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• PMC. (n.d.). Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems.
• International Journal of Medical Science and Dental Research. (2022). Techniques for Improving Solubility.
• Pharma Excipients. (2020). Solubility Enhancement of Poorly soluble Drugs by using Novel Techniques : A Comprehensive Review.
• ACS Publications. (2013). Solubility of Pharmaceuticals and Their Salts As a Function of pH.
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• Reagent Database. (n.d.). 6-chloro-n-(1-methylpiperidin-4-yl)pyrimidin-4-amine.
• Therapeutic Goods Administration (TGA). (2025). ICH topic Q6A - Specifications: test procedures and acceptance criteria for new drug substances and new drug products.
• Chair of Analytical Chemistry. (n.d.). pKa values bases.
• World Scientific News. (2016). Solubility of a series of pyrimidine derivatives in methanol at 293.15 TO 313.15 K.
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• Benchchem. (2026). Troubleshooting Zerumbone Precipitation in Aqueous Solutions: A Technical Support Guide.
• ChemicalBook. (2025). 6-chloro-N,N,2-trimethyl-4-pyrimidinamine - Safety Data Sheet.
• PubMed. (2021). Polysubstituted Pyrimidines as Potent Inhibitors of Prostaglandin E2 Production: Increasing Their Aqueous Solubility.
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Removing unreacted impurities from 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine batches

Introduction

Welcome to the technical support guide for the purification of 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine. This document is designed for researchers, chemists, and drug development professionals who are working with this critical pharmaceutical intermediate. Achieving high purity is paramount for downstream applications and regulatory compliance. The presence of unreacted starting materials, byproducts, or process-related contaminants can significantly impact the safety and efficacy of the final active pharmaceutical ingredient (API).[1][2]

This guide provides in-depth, experience-driven troubleshooting advice in a direct question-and-answer format. We will explore the causality behind experimental choices, moving beyond simple step-by-step instructions to empower you with a robust understanding of the purification challenges specific to this heterocyclic amine.

Section 1: Understanding and Identifying Your Impurity Profile

A successful purification strategy begins with a thorough understanding of what you are trying to remove. The first step is always to characterize the impurities present in your crude product batch.[3]

Frequently Asked Questions: Impurity Characterization

Q1: What are the most common types of impurities I should expect in my crude 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine?

A1: Impurities in API synthesis are typically categorized into three main groups as defined by ICH guidelines.[1] For this specific molecule, you can anticipate the following:

Impurity Category	Potential Specific Impurities	Likely Source	Recommended Primary Analytical Method
Organic Impurities	Unreacted 4,6-dichloropyrimidine; Unreacted N-methyl-4-aminopiperidine; Di-substituted pyrimidine byproduct; Hydrolysis products (e.g., 6-Hydroxy-N-methyl...)	Incomplete reaction; Incorrect stoichiometry; Presence of water in the reaction.[1][4]	HPLC, LC-MS[2][3][5]
Inorganic Impurities	Residual catalysts (e.g., Palladium); Inorganic salts (e.g., Cs₂CO₃, K₂CO₃, NaCl)	Catalytic steps in synthesis; Use of inorganic bases; Aqueous workup or quenching.[1][]	ICP-MS (for metals), Ion Chromatography
Residual Solvents	DMF, Ethanol, Ethyl Acetate, Dichloromethane, etc.	Reaction solvents; Extraction and purification solvents.[1][]	Headspace Gas Chromatography (GC)[1][5]

Q2: My HPLC shows several small peaks, but I'm not sure what they are. How can I identify them?

A2: Identifying unknown impurities is a critical step. An integrated analytical approach is most effective.[] The primary tool for structural elucidation is mass spectrometry (MS), typically coupled with a chromatographic system.[1][5]

• HPLC-MS Analysis: This is the most powerful technique. It provides the molecular weight of each impurity, which is essential for proposing a chemical structure.[5] By comparing the molecular weights to those of your starting materials and plausible side-products, you can often make a confident identification.

• High-Resolution Mass Spectrometry (HRMS): If available, HRMS provides a highly accurate mass, allowing you to determine the molecular formula of the impurity, which greatly aids in solving its structure.[3]

• Synthesis of Standards: Once you have a proposed structure for a major impurity, the most rigorous method of confirmation is to synthesize a small amount of that compound independently. You can then "spike" your crude sample with this standard to confirm its identity by seeing an increase in the corresponding peak area in your HPLC analysis.

Section 2: A Logic-Driven Troubleshooting Guide to Purification

Effective purification is a systematic process. The following workflow and troubleshooting guide will help you navigate the common challenges encountered with 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine.

General Purification Workflow

Caption: General workflow for purifying crude product batches.

Part 1: Recrystallization - The First Line of Defense

Recrystallization is often the most efficient and scalable method for purifying crystalline solids like your target compound.[1][7] Success hinges on selecting the right solvent system.

Q3: My compound is soluble in almost everything I try. How do I select a good recrystallization solvent?

A3: This is a common issue for heterocyclic compounds.[8] The ideal solvent is one in which your product is sparingly soluble at room temperature but highly soluble at the solvent's boiling point.[9]

Protocol 1: Systematic Solvent Screening

• Place ~20-30 mg of your crude material into several small test tubes.

• To each tube, add a different solvent (0.5 mL) from the table below, starting with less polar options.

• Observe solubility at room temperature. If it dissolves, the solvent is unsuitable.

• If it does not dissolve, heat the mixture to boiling. If it dissolves completely, this is a promising candidate solvent.

• Allow the promising candidates to cool slowly to room temperature, then place in an ice bath. The solvent that yields the most high-quality crystals is your best choice.

Solvent	Boiling Point (°C)	Polarity Index	Comments & Rationale
Isopropanol	82.6	4.3	Often a good starting point for moderately polar compounds.
Ethanol	78.4	5.2	High solubility when hot is common, but may retain too much in solution when cold.
Acetonitrile	81.6	6.2	Can be effective; its aprotic nature can offer different solubility profiles.
Ethyl Acetate	77.1	4.3	Good for less polar impurities. Often used in a solvent/anti-solvent system.
Toluene	110.6	2.3	Useful for removing non-polar impurities.
Heptane/Hexane	98.4 / 68.7	0.0	Almost certainly will be insoluble. Use as an "anti-solvent" (see Q4).

Q4: My compound won't crystallize from a single solvent. What should I do?

A4: A two-solvent system (solvent/anti-solvent) is the solution.[8] You dissolve your compound in a minimal amount of a "good" solvent (in which it is highly soluble) at high temperature, and then slowly add a "poor" or "anti-solvent" (in which it is insoluble) until the solution becomes turbid.

Protocol 2: Two-Solvent Recrystallization

• Dissolve the crude compound in a minimum amount of a hot "good" solvent (e.g., Ethanol or Dichloromethane).

• While still hot, add a "poor" anti-solvent (e.g., Hexanes or Diethyl Ether) dropwise until you see persistent cloudiness.

• Add a few more drops of the hot "good" solvent to make the solution clear again.

• Allow the flask to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Collect the crystals by vacuum filtration, washing with a small amount of the cold anti-solvent.[8]

Q5: My purification attempt resulted in an oil instead of crystals. What went wrong?

A5: "Oiling out" occurs when the solubility of the compound in the solvent is so high that it separates as a liquid phase upon cooling rather than forming a crystal lattice. This is often caused by:

• Cooling too rapidly: Try insulating the flask to ensure very slow cooling.

• Highly impure sample: The impurities can depress the melting point of your compound and inhibit crystallization. An initial chromatographic clean-up might be necessary.

• Incorrect solvent choice: The boiling point of the solvent may be higher than the melting point of your solvated compound. Try a lower-boiling solvent.

Part 2: Column Chromatography - For Difficult Separations

If recrystallization fails to achieve the desired purity, column chromatography is the next logical step.[4] However, the basic nitrogen atoms in your piperidinyl pyrimidinamine can cause issues with standard silica gel.

Q6: My compound is streaking badly on my silica TLC plate and I'm getting very broad peaks from my column. Why is this happening?

A6: This is a classic problem when purifying basic amines on acidic silica gel.[10][11] The lone pair of electrons on the nitrogen atoms interacts strongly with the acidic silanol (Si-OH) groups on the silica surface. This strong, sometimes irreversible, binding leads to poor peak shape (tailing) and potential loss of yield.[11]

Chromatography Troubleshooting Logic

Caption: Decision tree for troubleshooting amine purification by chromatography.

Protocol 3: Flash Chromatography on Silica Gel with Triethylamine (TEA)

• Rationale: Triethylamine is a volatile base that is added to the mobile phase. It acts as a competing base, binding to the acidic silanol sites on the silica and preventing your more valuable product from sticking, resulting in sharper peaks and better recovery.[11]

• Stationary Phase: Standard silica gel (230-400 mesh).

• Mobile Phase Preparation: Choose a solvent system where your compound has an Rf of ~0.3 on TLC (e.g., Dichloromethane/Methanol or Ethyl Acetate/Hexane). To this solvent system, add 0.5% to 1% triethylamine by volume.

• Procedure:

  • Equilibrate the column with the TEA-containing mobile phase.

  • Dissolve your crude product in a minimal amount of the mobile phase and load it onto the column.

  • Elute the column with the TEA-containing mobile phase, collecting fractions.

  • Monitor the fractions by TLC.

  • Combine the pure fractions and remove the solvent under reduced pressure. Note that removing the last traces of TEA may require co-evaporation with another solvent like dichloromethane.

Q7: I tried adding TEA, but I'm still not getting good separation from a closely-eluting impurity. What's a more robust solution?

A7: For very challenging separations, an amine-functionalized silica column (NH-silica) is a superior choice.[10]

• Rationale: In these columns, the silica surface has been chemically modified with aminopropyl groups. This creates a permanently basic surface that shields the underlying acidic silanols, virtually eliminating the unwanted interactions that cause tailing, all without needing to add a mobile phase modifier.[10]

• Stationary Phase: Amine-functionalized silica gel.

• Mobile Phase: Standard normal-phase solvents (e.g., Ethyl Acetate/Hexane). No TEA is needed.

• Procedure:

  • Pack and equilibrate the column with your chosen mobile phase.

  • Load the sample and elute as you would with a standard silica column.

  • You should observe significantly improved peak shapes and potentially different selectivity, allowing for a successful separation.

Section 3: Advanced FAQs

Q8: How do I effectively remove residual solvents like DMF or DMSO?

A8: High-boiling point residual solvents must be actively removed.

• Aqueous Washes: If your product is in an organic solvent like ethyl acetate, washing multiple times with water or brine can pull high-boiling polar solvents into the aqueous layer.

• Co-evaporation: After concentrating your product, dissolve it in a lower-boiling solvent (like dichloromethane or methanol) and re-concentrate. Repeat this 2-3 times. The volatile solvent helps to azeotropically remove the higher-boiling one.

• High-Vacuum Drying: Drying the final solid under high vacuum at a moderately elevated temperature (e.g., 40-50°C, if the compound is stable) is the final and most critical step.[]

Q9: My final product is pure by HPLC, but it has a grey or black tint. What could this be?

A9: This often indicates trace amounts of residual palladium or other metal catalysts used in the synthesis.[] While often present at levels too low to see by HPLC or NMR, they are a major regulatory concern.

• Removal:

  • Filtration: Passing a solution of your compound through a pad of Celite® can sometimes remove precipitated metals.

  • Activated Carbon: Stirring a solution of your product with a small amount of activated carbon for 15-30 minutes, followed by filtration through Celite®, is a common method for scavenging residual metals.

  • Metal Scavengers: For more persistent issues, commercially available metal scavenging silicas or resins can be used.

Q10: My batch was pure after drying, but after a week in storage, a new peak appeared in the HPLC. What happened?

A10: This indicates that your compound is degrading.[1][3]

• Cause Analysis: Degradation can be caused by sensitivity to light, air (oxidation), or residual acid/base from the purification process.

• Solution:

  • Stability Studies: Conduct forced degradation studies (stress testing under heat, light, humidity, acid, and base) to understand the compound's liabilities.[1]

  • Storage Conditions: Store the final product under an inert atmosphere (nitrogen or argon), protected from light, and at a reduced temperature (e.g., 2-8°C).

  • Final pH: Ensure the final product is neutral. Traces of acid or base can catalyze decomposition over time.

References

• BOC Sciences. (2025, September 11). Impurity Profiling in APIs.
• EvitaChem. (6-Chloro-pyrimidin-4-yl)-piperidin-4-ylmethyl-amine hydrochloride.
• Pharmaguideline. (2025, April 11). Resolving API Impurity Issues in Drug Development.
• PubMed.
• W.R. Grace. (2025, January 29). A Proven Approach to Impurity Control Across API and RSM Synthesis.
• Benchchem. Troubleshooting common issues in pyrimidine synthesis.
• PubMed. Chromatographic methods for the analysis of heterocyclic amine food mutagens/carcinogens.
• ChemicalBook. 6-chloro-Nmethylpyrimidin-4-amine | 65766-32-7.
• Contract Pharma. (2024, July 29). Impurities in APIs and Their Effects on Products.
• PMC. 6-Chloro-N 4-methyl-N 4-phenylpyrimidine-4,5-diamine.
• Biotage. (2023, January 19). Is there an easy way to purify organic amines?.
• Seqens. (2020, November 19). How to Identify and Control Drug Impurities Quickly with a Holistic Approach.
• Benchchem.
• Benchchem. Troubleshooting unexpected side reactions in pyrimidine synthesis.
• Biotage. (2023, February 10).
• Google Patents.
• Sigma-Aldrich. 6-Chloro-N4-methyl-4,5-pyrimidinediamine | 52602-68-3.
• Benchchem.

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• 5. A Proven Approach to Impurity Control Across API and RSM Synthesis [grace.com]
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• 11. biotage.com [biotage.com]

Optimizing storage conditions to prevent 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine degradation

Technical Support Center: 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine

Welcome to the technical support center for 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine (CAS No. 1251235-67-2). This guide provides in-depth information, troubleshooting advice, and standardized protocols to help you maintain the integrity and stability of this compound throughout your research and development workflows.

Frequently Asked Questions (FAQs)

Q1: What are the ideal long-term storage conditions for solid 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine?

For optimal long-term stability, the solid compound should be stored in a tightly sealed container at 2-8°C, protected from light and moisture. Inert atmosphere (e.g., argon or nitrogen) is recommended for extended storage to minimize the risk of oxidative degradation.

Q2: How should I store solutions of this compound?

Solutions are significantly less stable than the solid material. If you must store solutions, use aprotic, anhydrous solvents (e.g., DMSO, DMF) and store at -20°C or below for short periods. We strongly advise preparing solutions fresh for each experiment to ensure accurate and reproducible results. Avoid aqueous solutions for storage as the compound is susceptible to hydrolysis.

Q3: Is 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine sensitive to light?

Yes. Compounds containing aromatic nitrogen heterocycles can be photosensitive. As a best practice, and in line with ICH Q1B guidelines for photostability testing, the compound should always be stored in amber vials or containers wrapped in aluminum foil to protect it from light exposure, which can catalyze degradation.[1][2]

Q4: What is the expected shelf-life of the compound?

When stored under the recommended conditions (solid form, 2-8°C, protected from light and moisture), the compound is expected to remain stable for at least 24 months. However, we recommend re-analyzing the material's purity after long-term storage, especially if it is being used in sensitive quantitative assays.

Troubleshooting Guide: Common Stability Issues

This section addresses common problems encountered during the handling and storage of 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine.

Issue 1: The solid material has developed a yellowish or brownish tint over time.

• Probable Cause: This discoloration is a common indicator of oxidative degradation. The tertiary amine of the N-methyl piperidinyl group is susceptible to oxidation, which can form colored N-oxide impurities. This process can be accelerated by exposure to air (oxygen) and light.

• Recommended Actions:

  • Verify Purity: Use HPLC with a UV or MS detector to quantify the purity of the material and identify potential degradation products.[3]

  • Implement Inert Atmosphere: If not already doing so, purge the container headspace with an inert gas like argon or nitrogen before sealing for storage.

  • Future Prevention: For new batches, subdivide the material into smaller, single-use aliquots to minimize repeated exposure of the bulk material to the atmosphere.

Issue 2: I'm observing a loss of potency or inconsistent results in my assays.

• Probable Cause: A loss of potency is often due to the degradation of the parent compound into inactive or less active species. The two most likely degradation pathways are hydrolysis of the 6-chloro substituent and oxidation of the N-methylpiperidine moiety.

• Recommended Actions:

  • Conduct Forced Degradation Study: Perform a forced degradation study (see protocol below) to identify the specific conditions (e.g., pH, temperature, oxidation) that cause degradation. This will help you understand the compound's liabilities.

  • Analyze for Degradants: Use a stability-indicating analytical method, such as LC-MS, to separate and identify the parent compound from its degradants.[4] This will confirm the degradation pathway.

  • Review Solution Handling: Ensure solutions are prepared fresh using high-purity, anhydrous solvents. If using aqueous buffers, be aware that pH can significantly impact the rate of hydrolysis.

Issue 3: When preparing an aqueous buffered solution, a precipitate forms over time.

• Probable Cause: This may be due to the formation of the hydrolysis product, 6-Hydroxy-N-methyl Piperidinyl 4-Pyrimidinamine (a pyrimidone). The hydrolysis of the 6-chloro group on the pyrimidine ring is a known degradation pathway for chloropyrimidines, and the resulting hydroxyl compound may have lower solubility in your buffer system.[5][6][7]

• Recommended Actions:

  • Characterize Precipitate: If possible, isolate and analyze the precipitate to confirm its identity.

  • Adjust pH: Hydrolysis can be catalyzed by both acidic and basic conditions.[5][6] Experiment with different pH values for your buffer to find a range where the compound is most stable for the duration of your experiment.

  • Avoid Aqueous Storage: As a primary recommendation, avoid storing the compound in aqueous media. Prepare solutions immediately before use.

Technical Deep Dive: Primary Degradation Pathways

Understanding the chemical instability of 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine is critical for optimizing its storage and handling. The two primary degradation mechanisms are hydrolysis and oxidation.

Hydrolysis of the 6-Chloro Group

The electron-withdrawing pyrimidine ring makes the carbon atom at the 6-position electrophilic. This site is susceptible to nucleophilic attack by water, leading to the substitution of the chlorine atom with a hydroxyl group. This reaction forms the corresponding pyrimidone derivative, which may have different biological activity and physical properties (e.g., solubility). This hydrolysis can be catalyzed by acidic or basic conditions.[5][6][7]

Caption: Hydrolysis of the 6-chloro substituent.

Oxidation of the N-Methyl Piperidine Moiety

The tertiary amine nitrogen atom in the N-methyl piperidine ring possesses a lone pair of electrons, making it a target for oxidation. Atmospheric oxygen, or more aggressive oxidizing agents like peroxides that may be present in solvents, can oxidize this nitrogen to form an N-oxide.[8][9] This modification significantly changes the polarity and basicity of the molecule and can impact its biological function.

Caption: Oxidation of the tertiary amine to an N-oxide.

Protocols: Stability Assessment

To ensure the reliability of your experimental data, it is crucial to use a stability-indicating analytical method and to understand the compound's stability profile under various stress conditions.

Recommended ICH Stability Testing Conditions

For long-term and accelerated stability studies, the following conditions are recommended based on ICH guidelines.[1][2][10][11][12]

Study Type	Storage Condition	Minimum Time Period
Long-term	25°C ± 2°C / 60% RH ± 5% RH	12 months
Intermediate	30°C ± 2°C / 65% RH ± 5% RH	6 months
Accelerated	40°C ± 2°C / 75% RH ± 5% RH	6 months

RH = Relative Humidity

Experimental Protocol: Forced Degradation Study

A forced degradation study is essential for identifying potential degradants and establishing a stability-indicating analytical method. This involves subjecting the compound to stress conditions more severe than those used for accelerated stability testing.

Caption: Workflow for a forced degradation study.

Methodology:

• Preparation: Prepare a stock solution of 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine in a suitable solvent (e.g., acetonitrile/water) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions: Aliquot the stock solution into separate vials for each stress condition.

  • Acid Hydrolysis: Add an equal volume of 0.2 M HCl to achieve a final concentration of 0.1 M HCl.

  • Base Hydrolysis: Add an equal volume of 0.2 M NaOH to achieve a final concentration of 0.1 M NaOH.

  • Oxidative Degradation: Add an equal volume of 6% H₂O₂ to achieve a final concentration of 3% H₂O₂.

  • Thermal Degradation: Place a vial of the stock solution in an oven set to 60°C.

  • Photolytic Degradation: Expose a vial of the stock solution to a light source conforming to ICH Q1B specifications. Wrap a control vial in aluminum foil.

• Incubation: Incubate all samples at room temperature (unless otherwise specified, e.g., thermal) and collect time points (e.g., 0, 2, 4, 8, 24 hours). For base hydrolysis, quenching with an equivalent amount of acid may be necessary to prevent further degradation before analysis.

• Analysis: Analyze all samples, including an unstressed control, using a suitable stability-indicating method like reverse-phase HPLC with PDA and/or MS detection.[3]

• Evaluation:

  • Calculate the percentage of degradation for the parent compound.

  • Determine the retention times and mass-to-charge ratios of any new peaks to identify potential degradants.

  • Assess the peak purity of the parent compound to ensure the analytical method is specific.

References

• ICH. (2024, October 14). A Deep Dive into ICH Stability Guidelines (Q1A-Q1F). ProPharma. [Link]

• SlideShare. (n.d.). Q1A R2 - ICH GUIDELINES OF STABILITY TESTING. [Link]

• GMP-Verlag. (n.d.). ICH Q1A(R2) Stability Testing of new drugs and products (Revised guideline). [Link]

• European Medicines Agency. (2003, August 1). ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline. [Link]

• ICH. (n.d.). Quality Guidelines. [Link]

• Pearlman, B. A. (2006). Highly Selective Hydrolysis of Chloropyrimidines to Pyrimidones in 12 N Hydrochloric Acid. Organic Process Research & Development, 10(4), 683-693. [Link]

• ACS Publications. (2006, July 8). Highly Selective Hydrolysis of Chloropyrimidines to Pyrimidones in 12 N Hydrochloric Acid | Organic Process Research & Development. [Link]

• ACS Figshare. (2006, September 14). Highly Selective Hydrolysis of Chloropyrimidines to Pyrimidones in 12 N Hydrochloric Acid. [Link]

• Chemistry Stack Exchange. (2025, November 4). Stereochemistry of oxidation of N-methylpiperidine. [Link]

• PubMed. (2007, March 15). Part 8. Hydroacridines: Part 27. Effects of N-oxidation and of N-quaternization on the 15N NMR chemical shifts of N-methylpiperidine-derived mono-, bi-, and tricycloaliphatic tertiary amines. [Link]

• PMC. (2020, May 26). Development of an LC-MS method for determination of nitrogen-containing heterocycles using mixed-mode liquid chromatography. [Link]

• Separation Science. (2025, March 24). Analytical Techniques In Stability Testing. [Link]

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• 2. ICH Official web site : ICH [ich.org]
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• 9. Saturated amine oxides: Part 8. Hydroacridines: Part 27. Effects of N-oxidation and of N-quaternization on the 15N NMR chemical shifts of N-methylpiperidine-derived mono-, bi-, and tricycloaliphatic tertiary amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Q1A R2 - ICH GUIDELINES OF STABILITY TESTING | PPTX [slideshare.net]
• 11. ICH Q1A(R2) Stability Testing of new drugs and products (Revised guideline) - ECA Academy [gmp-compliance.org]
• 12. ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]

Technical Support Center: Overcoming Low Bioavailability of 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine and Other Novel Chemical Entities

Introduction:

Researchers in drug discovery and development frequently encounter the challenge of low in vivo bioavailability with promising novel chemical entities (NCEs). This guide uses 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine as a representative example of a research compound that, due to its structural characteristics, may exhibit poor oral absorption. While specific experimental data for this exact molecule is not extensively published, its heterocyclic nature and moderate molecular weight are common features of compounds that can suffer from poor aqueous solubility and/or low membrane permeability.

This technical support center is designed to provide a logical, evidence-based framework for troubleshooting and overcoming low bioavailability. It is structured in a question-and-answer format to directly address the practical issues you may be facing at the bench. Our approach is grounded in the principles of the Biopharmaceutics Classification System (BCS), which categorizes drugs based on their solubility and permeability characteristics.

Troubleshooting Guide: From Low Exposure to Enhanced Bioavailability

This section will guide you through a systematic process of identifying the root cause of low bioavailability and selecting appropriate formulation strategies to overcome it.

Q1: My initial in vivo study with 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine resulted in very low or undetectable plasma concentrations after oral dosing. What are my immediate next steps?

Answer: Before delving into complex formulation strategies, it's crucial to rule out fundamental experimental issues.

Step 1: Verify Compound and Vehicle Integrity

• Chemical Stability: Confirm the stability of your compound in the dosing vehicle over the duration of the study. An unstable compound will result in lower than expected exposure.

• Dosing Accuracy: Ensure your dosing vehicle is homogenous and that the compound remains in suspension or solution throughout the dosing procedure. For suspensions, consistent agitation is key.

Step 2: Assess Basic Physicochemical Properties

• Aqueous Solubility: Determine the thermodynamic solubility of the compound in physiologically relevant buffers (e.g., pH 1.2, 4.5, and 6.8) to simulate the conditions of the gastrointestinal (GI) tract. Poor solubility is a very common reason for low oral bioavailability.[1][2][3]

• LogP/LogD: The lipophilicity of your compound, indicated by its LogP or LogD, will influence both its solubility and its ability to permeate the gut wall.

Step 3: Preliminary Assessment of Permeability

• In silico models or simple in vitro tests like the Parallel Artificial Membrane Permeability Assay (PAMPA) can provide an early indication of whether your compound is likely to have permeability issues.

This initial data collection will help you to form a hypothesis about whether the low bioavailability is primarily driven by poor solubility, poor permeability, or a combination of both.

Q2: My data suggests that 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine has very low aqueous solubility. How can I address this solubility-limited absorption?

Answer: If poor solubility is the primary culprit, the goal is to increase the dissolution rate and/or the concentration of the dissolved drug in the GI tract.[4] Here are several strategies, ranging from simple to more complex:

1. Particle Size Reduction: The dissolution rate of a drug is directly proportional to its surface area, as described by the Noyes-Whitney equation.[4] Reducing the particle size increases the surface area available for dissolution.[3][4][5]

• Micronization: This technique reduces particle size to the micrometer range and can be achieved through methods like jet milling.[3][6]

• Nanonization: Creating a nanosuspension, where the drug particles are in the nanometer range, dramatically increases the surface area and can significantly improve the dissolution rate.[4]

2. pH Modification and Salt Formation:

• For ionizable compounds, adjusting the pH of the microenvironment can enhance solubility. For a basic compound like a pyrimidinamine, an acidic environment can increase solubility.

• Salt formation is a common and effective way to increase the dissolution rate of ionizable drugs. However, this is not feasible for neutral compounds.[6]

3. Amorphous Solid Dispersions (ASDs): In a crystalline state, drug molecules are held in a rigid lattice that requires energy to break, which can limit dissolution.[4]

• Mechanism: ASDs involve dispersing the drug in an amorphous, non-crystalline state within a polymer matrix. This eliminates the crystal lattice energy barrier, often leading to a state of "supersaturation" in the GI tract and enhanced absorption.[4]

• Preparation: Techniques like spray drying and hot-melt extrusion are used to create ASDs.[3][6]

4. Lipid-Based Formulations: For highly lipophilic drugs, lipid-based drug delivery systems (LBDDS) can be highly effective.[4]

• Mechanism: These formulations, which include Self-Emulsifying Drug Delivery Systems (SEDDS), dissolve the drug in a mixture of oils, surfactants, and co-solvents.[1][4][6] Upon gentle agitation in the GI fluids, they form fine oil-in-water emulsions, keeping the drug in a solubilized state and facilitating its absorption.[4] LBDDS can also utilize the body's natural fat digestion pathways, potentially bypassing first-pass metabolism in the liver through lymphatic absorption.[4]

5. Complexation:

• Cyclodextrins: These are cyclic oligosaccharides that can form inclusion complexes with poorly soluble drugs. The hydrophobic drug molecule is encapsulated within the cyclodextrin's cavity, while the hydrophilic exterior of the cyclodextrin improves the solubility of the complex in water.[2][3][6][7]

The following flowchart can help guide your decision-making process for addressing solubility issues:

Caption: Decision tree for addressing solubility-limited bioavailability.

Q3: My compound appears to have adequate solubility, but the bioavailability is still low. Could it be a permeability issue?

Answer: Yes, if a drug can dissolve in the GI fluids but cannot efficiently cross the intestinal epithelium, its absorption will be limited. This is characteristic of BCS Class III and IV compounds.

Strategies to Overcome Permeability Limitations:

• Prodrugs: A prodrug is a pharmacologically inactive derivative of a parent drug molecule that undergoes biotransformation in vivo to release the active drug.[1] By masking polar functional groups with more lipophilic moieties, a prodrug can enhance membrane permeability. Once absorbed, enzymes in the body cleave the promoiety, releasing the active parent drug.

• Permeation Enhancers: These are excipients that can transiently and reversibly increase the permeability of the intestinal membrane.[2][6] They can act through various mechanisms, such as fluidizing the lipid bilayer or opening tight junctions between epithelial cells. The use of permeation enhancers requires careful consideration of potential toxicity.

• Nanoparticle Formulations: In addition to improving dissolution, nanoparticles can also enhance permeability through various mechanisms, including mucoadhesion (increasing residence time at the absorption site) and facilitating transport across biological membranes.[8]

Experimental Protocols

Here are starter protocols for two common formulation approaches. Note that these are starting points and will require optimization for your specific compound.

Protocol 1: Preparation of a Nanosuspension via Wet Milling

Objective: To reduce the particle size of 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine to the nanometer range to increase its dissolution rate.

Materials:

• 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine (API)

• Stabilizer solution (e.g., 1% w/v Hydroxypropyl methylcellulose (HPMC) in purified water)

• Milling media (e.g., yttria-stabilized zirconium oxide beads, 0.5 mm diameter)

• High-energy bead mill

• Particle size analyzer (e.g., dynamic light scattering)

Procedure:

• Prepare a pre-suspension by dispersing the API (e.g., 5% w/v) in the stabilizer solution.

• Add the pre-suspension and an equal volume of milling media to the milling chamber.

• Mill at a high speed (e.g., 2000 rpm) for a defined period (e.g., start with 30-minute intervals).

• After each interval, withdraw a small sample and measure the particle size distribution.

• Continue milling until the desired particle size (e.g., D90 < 500 nm) is achieved and the size remains stable between intervals.

• Separate the nanosuspension from the milling media.

• Characterize the final nanosuspension for particle size, zeta potential, and drug content.

Protocol 2: Formulation of a Simple Self-Emulsifying Drug Delivery System (SEDDS)

Objective: To formulate a lipid-based system to dissolve 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine and enhance its absorption.

Materials:

• 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine (API)

• Oil (e.g., Labrafac™ PG)[5]

• Surfactant (e.g., Kolliphor® RH 40)

• Co-solvent (e.g., Transcutol® HP)[5]

• Vortex mixer

• Heated magnetic stir plate

Procedure:

• Solubility Screening: Determine the solubility of the API in various oils, surfactants, and co-solvents to select the best components.

• Formulation:

  • In a glass vial, weigh the selected oil, surfactant, and co-solvent in a predetermined ratio (e.g., start with 40:40:20 oil:surfactant:co-solvent).

  • Heat the mixture to approximately 40°C and mix with a magnetic stirrer until a homogenous, clear solution is formed.

  • Add the API to the vehicle at a concentration below its measured solubility in the mixture.

  • Continue stirring until the API is completely dissolved.

• Self-Emulsification Test:

  • Add 1 mL of the SEDDS formulation to 250 mL of purified water at 37°C with gentle agitation.

  • Observe the formation of an emulsion. A successful SEDDS will form a clear or slightly bluish-white emulsion rapidly and spontaneously.

  • Characterize the resulting emulsion for droplet size and polydispersity index.

Caption: Workflow of a Self-Emulsifying Drug Delivery System (SEDDS).

Frequently Asked Questions (FAQs)

Q: Which animal model is best for preclinical bioavailability studies? A: The choice of animal model is critical. While rodents (rats, mice) are common in early discovery, their GI physiology can differ significantly from humans. For more predictive data, larger animal models like dogs or pigs are often preferred.[9] The pig, in particular, has a GI tract that is anatomically and physiologically very similar to that of humans, making it a suitable model for predicting oral bioavailability.[9][10]

Q: What is the role of excipients, and how do I choose them? A: Excipients are the "inactive" ingredients in a formulation, but they play a critical role in stability, manufacturability, and bioavailability.[7][11][12] Their functions can include acting as solubilizers (e.g., surfactants, cyclodextrins), stabilizers, binders, and controlling the release of the drug.[7][11][13] The selection of excipients should be data-driven, based on the specific challenges your compound faces (e.g., solubility, permeability) and compatibility studies to ensure they do not negatively interact with your API.[14]

Q: How do I know if first-pass metabolism is the cause of my low bioavailability? A: To distinguish between poor absorption and high first-pass metabolism, you can perform a study where the compound is administered both orally (PO) and intravenously (IV). By comparing the Area Under the Curve (AUC) of the plasma concentration-time profile from both routes (AUC-PO vs. AUC-IV), you can calculate the absolute bioavailability (F%). A low F% with good absorption characteristics (e.g., high permeability) often points towards significant first-pass metabolism in the gut wall or liver.

Data Summary: Comparison of Bioavailability Enhancement Strategies

Strategy	Primary Mechanism	Best Suited For	Key Advantages	Potential Challenges
Micronization/ Nanonization	Increases surface area to enhance dissolution rate.[1][3]	Poorly soluble, crystalline drugs (BCS Class II).	Well-established technology; can be applied to many compounds.	Physical stability of nanoparticles (aggregation); may not be sufficient for very low solubility.
Amorphous Solid Dispersions	Eliminates crystal lattice energy, enabling supersaturation.[4]	Poorly soluble, crystalline drugs that can be made amorphous (BCS Class II).	Can achieve significant increases in apparent solubility and absorption.	Physical instability (recrystallization); requires specific polymers and manufacturing processes.
Lipid-Based Systems (SEDDS)	Pre-dissolves the drug and forms an emulsion in the GI tract.[1][6]	Lipophilic, poorly soluble drugs (BCS Class II).	High drug loading possible; can enhance lymphatic uptake, bypassing first-pass metabolism.[4]	Potential for GI side effects with high surfactant concentrations; chemical stability of the drug in the formulation.
Prodrug Approach	Chemically modifies the drug to improve permeability.[1][2]	Poorly permeable drugs (BCS Class III/IV).	Targets permeability directly; can be highly effective.	Requires specific metabolic cleavage; synthesis can be complex; potential for altered toxicology.
Complexation (Cyclodextrins)	Forms a soluble inclusion complex with the drug.[3][6]	Poorly soluble drugs with appropriate size and geometry.	Increases solubility and dissolution.	Limited drug loading capacity; potential for nephrotoxicity with some cyclodextrins at high doses.

References

• Novel Approaches to Enhance Oral Bioavailability of Poorly Soluble Drugs. (2023, February 28). Asian Journal of Pharmacy and Technology. Available from: [Link]

• Singh, B., & Beg, S. (n.d.). Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. PMC. Available from: [Link]

• Butler, J., et al. (2019, April 15). The pig as a preclinical model for predicting oral bioavailability and in vivo performance of pharmaceutical oral dosage forms: a PEARRL review. Journal of Pharmacy and Pharmacology. Available from: [Link]

• Optimizing Absorption: Strategies in Formulation Design and Bioavailability Assessment. (2024, January 29). Hilaris Publisher. Available from: [Link]

• Impact of Pharmaceutical Excipients on Drug Bioavailability and Stability. (n.d.). Journal of Chemical and Pharmaceutical Research. Available from: [Link]

• Innovative Pharmaceutical Formulation Strategies to Improve Bioavailability. (n.d.). UPM Pharmaceuticals. Available from: [Link]

• Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. (2024, May 29). Hilaris Publisher. Available from: [Link]

• Formulation Strategies for Improving Drug Bioavailability. (n.d.). World Pharma Today. Available from: [Link]

• The Importance of Excipients in Drugs. (2024, October 21). Open Access Journals. Available from: [Link]

• Enhancing Bioavailability: The Strategic Role of Excipients in Drug Delivery. (2025, October 29). Colorcon. Available from: [Link]

• The Role of Excipients in Drug Bioavailability and Pharmacological Response. (2025, August 8). World Journal of Pharmaceutical Science and Research. Available from: [Link]

• Dave, V. S., & Gupta, S. (2012, October 15). Impact of excipient interactions on drug bioavailability from solid dosage forms. PubMed. Available from: [Link]

• Strategies for enhancing oral bioavailability of poorly soluble drugs. (n.d.). ResearchGate. Available from: [Link]

• Enhancing Oral Drug Absorption Rates Through Novel Formulation Strategies. (2023, August 28). Walsh Medical Media. Available from: [Link]

• Butler, J., et al. (2019, April 15). The pig as a preclinical model for predicting oral bioavailability and in vivo performance of pharmaceutical oral dosage forms: a PEARRL review. Journal of Pharmacy and Pharmacology | Oxford Academic. Available from: [Link]

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• 14. Impact of excipient interactions on drug bioavailability from solid dosage forms - PubMed [pubmed.ncbi.nlm.nih.gov]

Resolving crystallization issues during 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine purification

Welcome to the technical support guide for the purification of 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine. This document provides in-depth troubleshooting advice and answers to frequently asked questions (FAQs) designed for researchers, scientists, and drug development professionals. Our goal is to equip you with the scientific principles and practical methodologies to overcome common crystallization challenges, ensuring high purity and yield.

Troubleshooting Guide: Common Crystallization Issues

This section addresses specific problems you may encounter during the purification of 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine. Each issue is presented in a question-and-answer format, detailing the probable causes and providing step-by-step protocols for resolution.

Question 1: My compound has "oiled out" instead of forming crystals. What is happening and how can I fix it?

Answer:

"Oiling out," also known as liquid-liquid phase separation (LLPS), occurs when the solute separates from the solution as a liquid phase rather than a solid crystalline phase.[1][2] This is a common issue when the supersaturation level is too high, causing the solution to enter an unstable region where the free energy barrier for forming a liquid is lower than that for forming a solid crystal. The resulting oil is often an amorphous, supercooled liquid that can trap impurities, severely compromising the purification process.[3][4]

Causality & Root Causes:

• High Supersaturation: This is the most common cause. It can result from cooling the solution too quickly or using a solvent system where the compound's solubility changes dramatically with a small temperature change.

• Presence of Impurities: Certain impurities can depress the melting point of the solid or interfere with the crystal lattice formation, favoring a liquid phase.

• Inappropriate Solvent Choice: The solvent may not be optimal for stabilizing the crystal lattice, especially if the compound has flexible structural elements.[2]

Troubleshooting Protocol: Mitigating Oiling Out

• Re-dissolve and Dilute: Gently heat the mixture to re-dissolve the oil. Once a clear solution is achieved, add a small amount (5-10% by volume) of the same hot solvent to slightly reduce the concentration. This lowers the supersaturation level upon cooling.

• Control the Cooling Rate: Implement a very slow, controlled cooling profile. Rapid cooling can cause the solution to plunge deep into the metastable zone, promoting oiling.[5][6][7] A rate of 5-10 °C per hour is a good starting point.

• Introduce Seed Crystals: Seeding is a highly effective method to prevent oiling out.[2][8] Add a small quantity (0.1-1% by weight) of pure, previously isolated crystals at a temperature where the solution is just saturated or slightly supersaturated (within the metastable zone).[9][10] The seed crystals provide a template for ordered molecular packing, bypassing the kinetic barrier for nucleation and promoting direct crystallization.[11]

• Solvent System Modification: If the issue persists, reconsider your solvent. Experiment with solvent mixtures. For a polar compound like a pyrimidinamine, you might use a polar "good" solvent (e.g., ethanol, isopropanol) and a non-polar "anti-solvent" (e.g., heptane, toluene). The goal is to find a system with a narrower, more controllable metastable zone.

Question 2: No crystals have formed even after the solution has cooled to room temperature and been placed in an ice bath. What should I do?

Answer:

The absence of crystal formation indicates that the solution has not reached a sufficient level of supersaturation for spontaneous nucleation to occur. This is a common problem that can usually be resolved by adjusting the solution's concentration or by mechanically inducing nucleation.

Causality & Root Causes:

• Solution is Too Dilute: The most frequent reason for crystallization failure is using too much solvent.[12][13] If the concentration of the compound remains below its solubility limit even at low temperatures, it will not crystallize.

• High Solubility: The compound may be too soluble in the chosen solvent, even at low temperatures.

• Kinetic Barrier: Sometimes a solution can be supersaturated, but the energy barrier to form the initial crystal nucleus is too high for spontaneous formation.

Troubleshooting Protocol: Inducing Crystallization

• Concentrate the Solution: Gently heat the solution to evaporate a portion of the solvent (e.g., reduce the volume by 15-20%). Allow the concentrated solution to cool slowly again. This increases the solute concentration, pushing it past the solubility curve to achieve supersaturation.[13]

• Induce Nucleation by Scratching: Use a glass rod to gently scratch the inside surface of the flask at the air-liquid interface. The microscopic imperfections on the glass provide a high-energy surface that can act as a nucleation site, lowering the activation energy for crystal formation.[13]

• Add Seed Crystals: If you have a small sample of the pure product, add a single, tiny crystal to the cold solution.[9][14] This is the most reliable method, as it provides a perfect template for further crystal growth.[8][11]

• Utilize an Anti-Solvent: If the above methods fail, you can carefully add an "anti-solvent" (a solvent in which your compound is insoluble but which is miscible with your crystallization solvent) dropwise to the solution with vigorous stirring until persistent cloudiness is observed. This reduces the overall solubility of your compound, inducing precipitation. Then, add a few drops of the primary solvent to just redissolve the cloudiness and allow it to cool slowly.

Question 3: The crystallization happened too quickly, resulting in a fine powder with low purity. How can I get better quality crystals?

Answer:

Rapid precipitation of a fine powder indicates that the crystallization process was uncontrolled, likely due to excessively high supersaturation. This leads to massive, instantaneous nucleation rather than slow, ordered crystal growth. The large surface area of the fine powder can adsorb impurities, and the rapid formation can trap pockets of impure mother liquor within the crystals.

Causality & Root Causes:

• Excessive Supersaturation: The solution was likely too concentrated, or the cooling was far too rapid.[5][15][16]

• Steep Solubility Curve: The chosen solvent may have a very steep solubility curve, meaning a small drop in temperature causes a massive decrease in solubility.

Troubleshooting Protocol: Controlling Crystal Growth

• Reduce Concentration: Re-dissolve the material in the minimum amount of hot solvent, then add an additional 10-20% volume of hot solvent to ensure the starting concentration is lower.[15]

• Slow Down the Cooling Process: This is the most critical parameter for growing larger, higher-purity crystals.[5][7][16]

  • Allow the flask to cool to room temperature on the benchtop, insulated with a glass wool or cloth to slow heat transfer.

  • Once at room temperature, transfer the flask to a refrigerator (~4 °C) before moving to an ice bath (0 °C) or freezer. Avoid direct transfer from hot to ice.

• Employ Seeding at a Higher Temperature: Adding seed crystals just as the solution becomes saturated (at a higher temperature) allows the supersaturation to be consumed by growth on the existing seeds rather than by forming new nuclei.[10] This is a cornerstone of controlled industrial crystallization.[9]

Experimental Workflows & Diagrams

General Purification Workflow

The following diagram outlines a standard workflow for the purification of 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine, incorporating key decision points.

Caption: General workflow for purification and crystallization.

Troubleshooting Decision Tree

This diagram provides a logical path for diagnosing and solving common crystallization problems.

Caption: Decision tree for troubleshooting crystallization.

Frequently Asked Questions (FAQs)

Q1: How do I choose the best solvent for crystallizing 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine?

A1: The ideal solvent is one in which your compound is highly soluble at elevated temperatures but has low solubility at room temperature or below.[15] For pyrimidine derivatives, which are often polar, good starting points include alcohols (ethanol, methanol, isopropanol), acetonitrile, or ethyl acetate.[15] It is often beneficial to use a mixed-solvent system (a "good" solvent and a "poor" anti-solvent) to fine-tune the solubility profile.[13] You can determine the best solvent empirically through small-scale screening, as outlined in the protocol below.

Protocol for Solvent Screening

• Preparation: Place a small amount (10-20 mg) of your crude compound into several small test tubes.

• Solvent Addition: To each tube, add a different candidate solvent dropwise at room temperature until a slurry is formed. Observe if the compound is highly soluble at room temperature (if so, it's a poor choice).

• Heating: Gently heat the tubes that did not fully dissolve. Continue adding the solvent dropwise until the compound just dissolves. Note the approximate volume.

• Cooling: Allow the clear solutions to cool slowly to room temperature, then place them in an ice bath.

• Observation: The best solvent is the one that dissolves the compound when hot but yields a large amount of crystalline solid upon cooling.

Q2: What is the effect of the cooling rate on crystal quality and yield?

A2: The cooling rate is a critical parameter that directly influences crystal size, purity, and morphology.[16][17]

• Slow Cooling: Promotes the growth of larger, more ordered crystals. It keeps the level of supersaturation low and steady, allowing molecules to properly integrate into the crystal lattice. This process typically excludes impurities more effectively, leading to higher purity.[5][7]

• Fast Cooling: Leads to a rapid increase in supersaturation, causing spontaneous nucleation of many small crystals.[5][16] This can trap impurities and solvent within the crystal lattice, resulting in lower purity and a fine powder that can be difficult to filter and dry.[6]

Parameter	Slow Cooling	Rapid Cooling
Crystal Size	Larger	Smaller
Purity	Higher	Lower
Nucleation Rate	Low	High
Growth Rate	Dominant	Suppressed by nucleation
Filtration	Easier	More Difficult

Q3: How can I remove persistent colored impurities?

A3: Colored impurities are often large, conjugated organic molecules that can be difficult to remove by crystallization alone. An effective method is to use activated carbon.[18]

Protocol for Decolorization with Activated Carbon

• Dissolve your crude compound in the appropriate amount of hot recrystallization solvent.

• Remove the solution from the heat source.

• Add a very small amount of activated carbon (no more than 1-2% of the solute's weight) to the hot solution. Caution: Add carbon carefully to a solution below its boiling point to avoid violent bumping.

• Gently swirl or stir the mixture for a few minutes. Do not boil, as this can cause the product to adsorb onto the carbon.

• Perform a hot filtration through a fluted filter paper or a small pad of Celite® to remove the activated carbon.[18]

• Proceed with the crystallization of the decolorized filtrate as usual.

Q4: What are the benefits of using seed crystals?

A4: Seeding is one of the most powerful techniques for controlling a crystallization process.[11][14] Its primary benefits include:

• Control of Polymorphism: Seeding with the desired crystal form ensures that the product crystallizes in that same stable form, which is critical for pharmaceutical applications.[9]

• Improved Product Quality: By providing sites for crystal growth, seeding allows crystallization to occur at lower supersaturation levels. This favors slow, controlled growth over rapid nucleation, leading to larger crystals, higher purity, and a more uniform particle size distribution.[10]

• Process Consistency: Seeding makes crystallization processes more reproducible by eliminating the randomness of spontaneous nucleation, leading to consistent batch-to-batch quality.[14]

• Prevention of Oiling Out: As discussed earlier, seeding can effectively prevent liquid-liquid phase separation by providing a lower energy pathway to the solid state.[2][8]

References

• Progress and Opportunities for Utilizing Seeding Techniques in Crystallization Processes. (2021). American Chemical Society.
• Seeding: A Simple but Effective Method for Crystallisation Control. (2021).
• Technical Support Center: Crystallization of Pyrimidine Compounds. Benchchem.
• Influence of Cooling Rate on Crystallization Behavior of Semi-Crystalline Polypropylene: Experiments and Mathem
• Progress and Opportunities of Seeding Technique in Crystallization Processes. White Rose Research Online.
• Seeding Techniques and Optimization of Solution Crystallization Processes. (2020).
• Seeding Studies For Crystallization - Improve B
• Influence of Cooling Rate on Crystallization of Borax in Stirred Batch Crystallizer. (2019).
• Effect of Oiling-Out during Crystallization on Purification of an Intermediate Compound. (2019).
• Effect of Oiling-Out during Crystallization on Purification of an Intermedi
• Influence of the Cooling Rate on the Thermal Behavior of PET. (2023). NETZSCH.
• The role of cooling rate in crystallization-driven block copolymer self-assembly. (2021). Chemical Science (RSC Publishing).
• Effects of Pressure and Cooling Rates on Crystallization Behavior and Morphology of Isotactic Polypropylene. (2023). MDPI.
• Effect of Oiling-out During Crystallization on Purification of an Intermediate Compound. Organic Process Research & Development.
• A Thermodynamic Approach for the Prediction of Oiling Out Boundaries
• Understanding Oiling-Out Phenomena in the Crystallization of Small Molecule Compounds. BOC Sciences.
• 6-Chloro-N 4-methyl-N 4-phenylpyrimidine-4,5-diamine. PMC.
• 6-(Chloromethyl)-N,1-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine. (2021). MDPI.
• 6-Chloro-N-methyl-5-nitro-N-phenylpyrimidin-4-amine. PMC.
• Technical Support Center: Purifying Pyridine Derivatives with Recrystalliz
• Technical Support Center: Recrystallization of 2,4-Dichloro-6-(piperidin-1-yl)pyrimidine. Benchchem.
• "N-Methyl-1-(piperidin-4-YL)methanamine" synthesis workup and extraction issues. Benchchem.
• Technical Support Center: Purification of Chlorinated Pyrimidine Intermedi

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Reference Data & Comparative Studies

A Comparative Guide to a Novel Pyrimidine-Based Kinase Inhibitor: 6-Chloro-N-methyl piperidinyl 4-pyrimidinamine versus Traditional Counterparts

This guide provides a comprehensive comparison of a novel investigational pyrimidine derivative, 6-Chloro-N-methyl piperidinyl 4-pyrimidinamine, against established traditional pyrimidine-based kinase inhibitors. Designed for researchers, scientists, and drug development professionals, this document delves into the synthesis, mechanism of action, and preclinical evaluation of this new chemical entity, supported by established experimental methodologies and comparative data from well-known inhibitors.

Introduction

The pyrimidine scaffold is a cornerstone in the development of kinase inhibitors, owing to its structural similarity to the ATP purine ring, which allows for competitive binding to the kinase hinge region.[1] This has led to the successful development of numerous FDA-approved drugs targeting a range of kinases implicated in cancer and other diseases. Traditional pyrimidine-based inhibitors, while effective, can be limited by off-target effects and the development of resistance.[2][3] The exploration of novel derivatives, such as 6-Chloro-N-methyl piperidinyl 4-pyrimidinamine, is driven by the need for inhibitors with improved selectivity, potency, and pharmacokinetic profiles.

This guide will first outline a plausible synthetic route for 6-Chloro-N-methyl piperidinyl 4-pyrimidinamine, drawing from established methods for similar 2,4-diaminopyrimidine structures. Subsequently, we will explore the critical signaling pathways often targeted by pyrimidine-based inhibitors. The core of this document will focus on a detailed breakdown of the essential experimental workflows required to rigorously evaluate and compare the performance of this novel compound against its traditional counterparts.

Synthesis of Pyrimidine-Based Kinase Inhibitors

The synthesis of pyrimidine-based inhibitors often involves the sequential nucleophilic aromatic substitution (SNAr) of a dihalopyrimidine precursor.[1]

Proposed Synthesis of 6-Chloro-N-methyl piperidinyl 4-pyrimidinamine

A plausible synthetic route for 6-Chloro-N-methyl piperidinyl 4-pyrimidinamine is outlined below. This method is based on established protocols for the synthesis of 2,4-diaminopyrimidine derivatives.[4][5][6]

Experimental Protocol: Synthesis of 6-Chloro-N-methyl piperidinyl 4-pyrimidinamine

• Step 1: First Nucleophilic Substitution.

  • To a solution of 4,6-dichloropyrimidine in a suitable solvent such as isopropanol, add one equivalent of N-methyl-4-aminopiperidine.

  • Include a non-nucleophilic base, for example, diisopropylethylamine (DIPEA), to scavenge the HCl generated during the reaction.

  • The reaction is typically stirred at a controlled temperature, for instance, ranging from -10°C to 50°C, to selectively substitute one of the chlorine atoms.[7]

  • Monitor the reaction progress using thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Upon completion, the intermediate product, 6-chloro-N-methyl-N-(piperidin-4-yl)pyrimidin-4-amine, can be isolated and purified using standard techniques like column chromatography.

• Step 2: Characterization.

  • The structure and purity of the final compound should be confirmed using analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy (1H and 13C), high-resolution mass spectrometry (HRMS), and infrared (IR) spectroscopy.

Key Signaling Pathways Targeted by Pyrimidine-Based Inhibitors

Pyrimidine-based inhibitors have been developed to target a multitude of protein kinases involved in oncogenic signaling. Understanding these pathways is crucial for contextualizing the mechanism of action of both novel and traditional inhibitors.

Epidermal Growth Factor Receptor (EGFR) Signaling

The EGFR pathway is a critical regulator of cell proliferation, survival, and differentiation.[5][8] Dysregulation of this pathway is a common driver of cancer.[9]

Caption: Simplified EGFR signaling cascade.

Cyclin-Dependent Kinase 4/6 (CDK4/6) Signaling

CDK4/6 are key regulators of the cell cycle, and their inhibition can lead to cell cycle arrest, particularly in hormone receptor-positive breast cancer.[10]

Caption: The CDK4/6-Rb pathway controlling cell cycle progression.

Performance Comparison: Experimental Framework

A rigorous comparison between 6-Chloro-N-methyl piperidinyl 4-pyrimidinamine and traditional pyrimidine-based inhibitors requires a multi-faceted experimental approach.

In Vitro Kinase Activity Assays

The initial step in characterizing a novel kinase inhibitor is to determine its potency and selectivity against a panel of kinases.

Experimental Protocol: In Vitro Kinase Inhibition Assay

• Assay Principle: A common method is the radiometric assay, which measures the transfer of a radiolabeled phosphate from ATP to a substrate peptide or protein.[11] Alternatively, fluorescence-based assays can be employed.[12]

• Kinase Panel: The novel compound should be screened against a broad panel of kinases to assess its selectivity.[13] This panel should include the intended target kinase(s) and other closely related kinases to identify potential off-target effects.[14]

• IC50 Determination: For the primary target kinase(s), a dose-response curve is generated by incubating the kinase, substrate, and ATP with varying concentrations of the inhibitor. The concentration of inhibitor that reduces kinase activity by 50% (IC50) is then calculated.

• Data Analysis: The IC50 values are determined by fitting the dose-response data to a suitable model, such as the four-parameter logistic equation.

Cellular Activity Assays

Demonstrating that an inhibitor is active in a cellular context is a critical next step.

Experimental Protocol: Cell Viability/Proliferation Assay (MTT/MTS Assay)

• Cell Lines: A panel of cancer cell lines with known genetic backgrounds (e.g., specific kinase mutations or amplifications) should be used.[13]

• Treatment: Cells are seeded in 96-well plates and treated with a range of concentrations of the inhibitor for a specified period (e.g., 72 hours).

• MTT/MTS Reagent Addition: After the incubation period, a tetrazolium salt solution (MTT or MTS) is added to each well.[15]

• Measurement: Metabolically active cells reduce the tetrazolium salt to a colored formazan product, the absorbance of which is measured using a microplate reader.[16]

• GI50/IC50 Calculation: The concentration of the inhibitor that causes 50% growth inhibition (GI50) or a 50% reduction in cell viability (IC50) is calculated.

In Vivo Efficacy Studies

The ultimate preclinical validation of a novel inhibitor comes from its performance in animal models of cancer.

Experimental Protocol: Xenograft Tumor Model

• Model System: Patient-derived xenograft (PDX) models or cell line-derived xenograft (CDX) models are commonly used.[10][17] These involve implanting human tumor tissue or cell lines into immunocompromised mice.[9][18][19]

• Treatment Groups: Once tumors reach a specified size, the animals are randomized into treatment groups: vehicle control, a standard-of-care traditional inhibitor, and the novel inhibitor at one or more dose levels.

• Dosing and Monitoring: The inhibitors are administered according to a predetermined schedule (e.g., daily oral gavage). Tumor volume and body weight are measured regularly.

• Endpoint Analysis: At the end of the study, tumors are excised, weighed, and may be used for further analysis (e.g., pharmacodynamic marker analysis).

• Data Analysis: Tumor growth inhibition (TGI) is calculated for each treatment group relative to the vehicle control. Statistical analysis is performed to determine the significance of the observed anti-tumor effects.

Comparative Data Summary

The following tables provide a framework for summarizing the comparative data that would be generated from the aforementioned experiments. For illustrative purposes, representative data for well-established pyrimidine-based inhibitors are included.

Table 1: In Vitro Kinase Inhibition Profile

Compound	Target Kinase	IC50 (nM)	Selectivity Profile (Number of kinases inhibited >50% at 1 µM)
6-Chloro-N-methyl piperidinyl 4-pyrimidinamine	TBD	TBD	TBD
Gefitinib	EGFR	2-37	2
Erlotinib	EGFR	2	1
Palbociclib	CDK4/6	11/15	>10
Acalabrutinib[20]	BTK	5.9	Highly Selective

Data for traditional inhibitors are representative values from published literature.

Table 2: Cellular Activity in Cancer Cell Lines

Compound	Cell Line	Key Mutation	GI50/IC50 (µM)
6-Chloro-N-methyl piperidinyl 4-pyrimidinamine	TBD	TBD	TBD
Gefitinib	NCI-H1975	EGFR T790M	>10
Osimertinib	NCI-H1975	EGFR T790M	0.015
Palbociclib	MCF-7	ER+	0.02
Sunitinib	HepG2	-	12.5

Data for traditional inhibitors are representative values from published literature.

Table 3: In Vivo Efficacy in Xenograft Models

Compound	Xenograft Model	Dose and Schedule	Tumor Growth Inhibition (%)
6-Chloro-N-methyl piperidinyl 4-pyrimidinamine	TBD	TBD	TBD
Erlotinib	NCI-H358 (NSCLC)	50 mg/kg, daily	~70
Palbociclib	MCF-7 (Breast)	150 mg/kg, daily	~90

Data for traditional inhibitors are representative values from published literature.

Pharmacokinetic and ADME Profiling

A comprehensive evaluation also includes assessing the drug-like properties of the novel compound.

Experimental Workflow: Pharmacokinetic (PK) and ADME Studies

Caption: Workflow for pharmacokinetic and ADME assessment.

Key parameters to be evaluated include:

• Absorption: How well the compound is absorbed after oral administration.

• Distribution: The extent to which the compound distributes into various tissues.

• Metabolism: The stability of the compound in the presence of liver microsomes.

• Excretion: The primary routes of elimination from the body.

These studies are crucial for understanding the pharmacokinetic properties of a new chemical entity and for predicting its behavior in humans.

Conclusion

The development of novel pyrimidine-based kinase inhibitors like 6-Chloro-N-methyl piperidinyl 4-pyrimidinamine holds the promise of overcoming the limitations of existing therapies. A systematic and rigorous preclinical evaluation, as outlined in this guide, is essential to characterize its potency, selectivity, and efficacy. By employing a combination of in vitro biochemical and cellular assays, alongside in vivo animal models, a comprehensive dataset can be generated to compare its performance against traditional inhibitors. This data-driven approach is fundamental for identifying promising new drug candidates and advancing them toward clinical development.

References

• Song, X., et al. (2011). Synthesis and SAR of 2,4-diaminopyrimidines as potent c-jun N-terminal kinase inhibitors. MedChemComm, 2(12), 1139-1144. Available at: [Link]

• Finn, R. S., et al. (2016). The cyclin-dependent kinase 4/6 inhibitor palbociclib in combination with letrozole versus letrozole alone as first-line treatment of oestrogen receptor-positive, HER2-negative, advanced breast cancer (PALOMA-1/TRIO-18): a randomised phase 2 study. The Lancet Oncology, 16(1), 25-35. Available at: [Link]

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• Song, X., et al. (2011). Synthesis and SAR of 2,4-diaminopyrimidines as potent c-jun N-terminal kinase inhibitors. MedChemComm, 2(12), 1139-1144. Available at: [Link]

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• Uitdehaag, J. C. M., et al. (2021). Comparative kinase and cancer cell panel profiling of kinase inhibitors approved for clinical use from 2018 to 2020. Frontiers in Oncology, 11, 789994. Available at: [Link]

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• Brehmer, D., et al. (2004). Kinase selectivity profiling by inhibitor affinity chromatography. Journal of Medicinal Chemistry, 47(22), 5425-5434. Available at: [Link]

• Knight, Z. A., & Shokat, K. M. (2005). Measuring and interpreting the selectivity of protein kinase inhibitors. Chemistry & Biology, 12(6), 621-637. Available at: [Link]

• Johnson, C. N., et al. (2021). Identification of Pyrimidine-Based Lead Compounds for Understudied Kinases Implicated in Driving Neurodegeneration. Journal of Medicinal Chemistry, 64(16), 12059-12073. Available at: [Link]

• Bar-Dagan, M., et al. (2020). Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold. RSC Medicinal Chemistry, 11(9), 993-1004. Available at: [Link]

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• Sharma, G., et al. (2022). Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk) Inhibitors—Synthetic Strategies and SAR Insights. Molecules, 27(21), 7247. Available at: [Link]

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A Senior Application Scientist's Guide to the Spectroscopic Validation of 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine

An In-Depth Technical Guide for ¹H and ¹³C NMR Spectra Validation

In the landscape of modern drug discovery and development, the unambiguous structural confirmation and purity assessment of novel chemical entities are non-negotiable. For researchers working with heterocyclic scaffolds like pyrimidines, which are central to numerous therapeutic agents, Nuclear Magnetic Resonance (NMR) spectroscopy stands as the gold standard for molecular characterization. This guide provides a comprehensive framework for the validation of 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine , a molecule featuring both aromatic and saturated heterocyclic systems.

Authored from the perspective of a senior application scientist, this document moves beyond a simple recitation of data. It delves into the causality behind experimental choices, establishes a self-validating protocol, and compares expected spectral outcomes with empirical data, thereby providing a robust methodology for scientists in the field.

Foundational Principles: Why NMR Validation is Critical

The biological activity of a molecule is intrinsically linked to its three-dimensional structure. For 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine, the precise connectivity of the substituted piperidine ring to the pyrimidine core, along with the position of the chloro and N-methyl groups, dictates its interaction with biological targets. NMR spectroscopy provides an unparalleled, non-destructive view into this molecular architecture.

A validated NMR spectrum serves two primary purposes:

• Structural Elucidation: It confirms that the intended molecule has been synthesized by mapping the ¹H and ¹³C chemical environments and their connectivity.

• Purity Assessment: It allows for the detection and potential quantification of residual solvents, starting materials, or isomeric byproducts that could confound experimental results.[1]

This guide will use a predictive approach based on established NMR principles to outline the expected spectral features, creating a benchmark against which laboratory data can be validated.

Molecular Structure and Predicted NMR Environments

A logical first step in any NMR validation is to deconstruct the molecule into its distinct spin systems. This allows for a theoretical prediction of the number of signals, their chemical shifts (δ), multiplicities, and integrations.

Caption: Structure of 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine with atom numbering for NMR assignment.

Expected Proton (¹H) Signals:

• Pyrimidine Ring: Two distinct aromatic protons (H2, H5).

• N-Methyl Group: One singlet corresponding to the three methyl protons (H7).

• Piperidine Ring: A complex set of signals for the protons on C1' through C6'. Due to the chair conformation and potential for restricted rotation, axial and equatorial protons may be non-equivalent, leading to multiplets.

Expected Carbon (¹³C) Signals:

• Pyrimidine Ring: Four distinct carbon signals. The carbon bearing the chlorine atom (C6) will be significantly influenced by the halogen's electronegativity.

• N-Methyl Group: One signal (C7).

• Piperidine Ring: Due to symmetry, we might expect three or five signals depending on the rate of conformational exchange on the NMR timescale.

The Self-Validating Experimental Protocol

The quality of NMR data is profoundly dependent on meticulous sample preparation.[2] The following protocol is designed to minimize artifacts and ensure reproducibility.

Materials and Equipment

• Analyte: 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine (5-10 mg for ¹H, 20-50 mg for ¹³C).

• NMR Tubes: High-quality, 5 mm tubes (e.g., Wilmad, Norell), clean and dried.[2]

• Deuterated Solvent: DMSO-d₆ (Deuterated dimethyl sulfoxide).

  • Rationale: DMSO-d₆ is an excellent choice for this molecule due to its ability to dissolve a wide range of polar organic compounds. Its residual proton signal (~2.50 ppm) and carbon signal (~39.52 ppm) are well-documented and serve as convenient secondary references.[3] It also has a high boiling point, which is advantageous for variable temperature studies if needed.

• Internal Standard (Optional but Recommended): Tetramethylsilane (TMS).

  • Rationale: TMS provides a sharp singlet at 0.00 ppm for ¹H and ¹³C NMR, serving as the universal reference point for chemical shifts.[4]

• Glassware: Clean, dry Pasteur pipette and a small vial for dissolution.

Step-by-Step Sample Preparation

• Weighing: Accurately weigh the required amount of the sample into a clean, dry vial. For ¹H NMR, 5-10 mg is typically sufficient, while ¹³C NMR benefits from higher concentrations (20-50 mg) to improve the signal-to-noise ratio in a reasonable time.[5]

• Dissolution: Add approximately 0.6-0.7 mL of DMSO-d₆ to the vial.[4] Gently vortex or sonicate the mixture to ensure the sample is fully dissolved. A homogeneous solution is critical for acquiring high-resolution spectra; suspended particles will severely degrade spectral quality.[2]

• Transfer: Using a Pasteur pipette, carefully transfer the solution into the NMR tube. Avoid creating air bubbles.[5]

• Filtering (if necessary): If any solid particles are visible, filter the solution through a small plug of glass wool placed inside the pipette during the transfer.[2]

• Capping and Cleaning: Securely cap the NMR tube. Wipe the outside of the tube with a lint-free tissue (e.g., Kimwipe) moistened with isopropanol or ethanol to remove any dust or fingerprints.

• Labeling: Clearly label the NMR tube with a unique identifier.

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Comparative kinase selectivity profiling of 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine

Comparative Kinase Selectivity Profiling of 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine: A Scaffold Evaluation Guide for Targeted Inhibitor Design

In the landscape of targeted therapeutics, the architectural foundation of a kinase inhibitor dictates its ultimate clinical success. 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine (CAS 1640972-02-6) has emerged as a highly privileged building block in Fragment-Based Drug Discovery (FBDD)[1]. Rather than acting as a finished drug, this compound serves as a highly tunable hinge-binding scaffold.

This guide provides an objective, data-driven comparison of this scaffold against other common kinase-binding motifs, detailing the mechanistic rationale, comparative selectivity profiles, and the self-validating experimental protocols required to evaluate it.

Mechanistic Rationale & Structural Biology

The design of ATP-competitive kinase inhibitors relies heavily on mimicking the purine ring of ATP to anchor the molecule within the highly conserved kinase hinge region[2].

The structural anatomy of 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine offers three distinct pharmacological advantages:

• The 4-Aminopyrimidine Core (Adenine Bioisostere): The pyrimidine nitrogen and the exocyclic amine form critical bidentate hydrogen bonds with the backbone carbonyl and amide NH of the kinase hinge region, providing a stable baseline affinity[2][3].

• The N-methyl Piperidinyl Vector: Positioned at C4, this bulky, basic moiety projects outward toward the solvent-exposed region or the ribose-binding pocket. Because this region is highly variable across the kinome, the piperidine ring inherently biases the scaffold away from promiscuous kinases and towards specific targets like PI3K and LRRK2[4][5].

• The 6-Chloro Substituent: This halogen acts as a critical synthetic handle. Through late-stage functionalization (e.g., Suzuki-Miyaura cross-coupling), medicinal chemists can elaborate the scaffold deep into the hydrophobic back pocket or target the DFG-out conformation to achieve exquisite selectivity[1].

Structural vectors and hinge-binding interactions of the 4-pyrimidinamine scaffold.

Comparative Kinase Selectivity Profiling

To understand the value of 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine, it must be benchmarked against other foundational scaffolds.

• Scaffold B (2,4-Dichloropyrimidine): A smaller, highly reactive fragment that easily fits into almost all kinase ATP pockets, resulting in broad promiscuity[6].

• Scaffold C (4-Anilinoquinazoline): A rigid, extended scaffold that heavily biases towards the Epidermal Growth Factor Receptor (EGFR) family.

The table below summarizes representative baseline kinome selectivity data (expressed as residual kinase activity at 10 µM). Note: Lower percentages indicate stronger baseline inhibition.

Kinase Target	Scaffold A: 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine	Scaffold B: 2,4-Dichloropyrimidine	Scaffold C: 4-Anilinoquinazoline
PI3K α	45% (Moderate Bias)	15% (Promiscuous)	85% (Poor Affinity)
LRRK2	38% (Moderate Bias)	20% (Promiscuous)	90% (Poor Affinity)
AURKA	75% (Weak Affinity)	18% (Promiscuous)	80% (Poor Affinity)
EGFR	82% (Weak Affinity)	22% (Promiscuous)	5% (Strong Bias)
CDK2	60% (Weak Affinity)	12% (Promiscuous)	75% (Poor Affinity)

Data Synthesis: Scaffold A demonstrates a "Goldilocks" profile for FBDD. Unlike Scaffold B, which is too promiscuous, Scaffold A's piperidinyl group introduces steric clashes in kinases like AURKA and EGFR, while showing a baseline preference for the larger ATP-binding pockets of PI3K and LRRK2[4][5]. This makes it an ideal starting point for designing selective inhibitors for neurodegenerative and metabolic diseases[6].

Experimental Protocols: TR-FRET Kinase Selectivity Assay

To generate the selectivity data above, a self-validating Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay is utilized. TR-FRET is chosen because its time-gated readout eliminates background auto-fluorescence from the chemical scaffolds, ensuring high data integrity[7].

Step-by-Step Methodology

• Reagent Preparation: Prepare 1X Kinase Buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35).

  • Causality: The inclusion of Brij-35 (a non-ionic detergent) prevents the hydrophobic chemical scaffolds from non-specifically adhering to the microplate walls, ensuring the calculated IC50​ reflects the true free-drug concentration.

• Enzyme & Substrate Addition: Dispense the specific kinase (e.g., LRRK2) and its corresponding fluorescein-labeled substrate into a 384-well plate.

• Compound Titration: Add the scaffold compound in a 10-point dose-response titration using acoustic liquid handling to avoid solvent (DMSO) carryover effects.

• ATP Initiation at Apparent Km​ : Initiate the reaction by adding ATP at the strictly pre-determined apparent Km​ for that specific kinase.

  • Causality: Running the assay exactly at the ATP Km​ ensures that the assay is highly sensitive to ATP-competitive hinge binders. It also normalizes the stringency across the entire kinome panel, preventing false-positive selectivity claims driven merely by differing ATP affinities[7].

• Incubation: Incubate the reaction for 60 minutes at room temperature.

• Termination & Detection: Add a detection buffer containing EDTA and a Terbium (Tb)-labeled anti-phospho antibody.

  • Causality: EDTA immediately chelates the Mg2+ required for kinase catalysis, abruptly halting the reaction. This creates a self-validating endpoint that prevents signal drift during the plate reading process[7].

• Readout: Measure the TR-FRET emission ratio (520 nm / 495 nm) using a microplate reader.

Step-by-step TR-FRET kinase assay workflow for evaluating scaffold inhibition.

References

• [4] Google Patents. WO2007084786A1 - Pyrimidine derivatives used as pi-3 kinase inhibitors. Available at:

• [5] Google Patents. US9187473B2 - Substituted 5-(pyrazin-2-yl)-1H-pyrazolo[3, 4-b] pyridine and pyrazolo [3, 4-b] pyridine derivatives as protein kinase inhibitors. Available at:

• [3] National Center for Biotechnology Information (PMC). Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold. Available at:[Link]

• [6] National Center for Biotechnology Information (PMC). Identification of Pyrimidine-Based Lead Compounds for Understudied Kinases Implicated in Driving Neurodegeneration. Available at:[Link]

• [2] MDPI. Synthetic Strategies of Pyrimidine-Based Scaffolds as Aurora Kinase and Polo-like Kinase Inhibitors. Available at:[Link]

• [1] Journal of the American Chemical Society (ACS). Electrophilic Fragment-Based Design of Reversible Covalent Kinase Inhibitors. Available at:[Link]

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Validating the Anti-proliferative Efficacy of 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine in Diverse Cancer Cell Lines: A Comparative Guide

For researchers, scientists, and drug development professionals, the identification and validation of novel anti-cancer compounds are paramount to advancing oncology. This guide provides an in-depth, objective comparison of the anti-proliferative activity of a novel investigational compound, 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine, hereafter referred to as Pyrimidinamine-X , against established cancer cell lines. We will benchmark its performance against a well-characterized inhibitor and provide the supporting experimental framework.

The Rationale for Investigation: Targeting Dysregulated Cellular Signaling

Cancer is fundamentally a disease of uncontrolled cell proliferation, often driven by aberrations in critical signaling pathways.[2][3][4][5][6] Our investigation targets cell lines from three prevalent cancer types—breast, lung, and colon—each characterized by distinct, yet sometimes overlapping, dysregulated signaling cascades.

• Breast Cancer: A significant subset of breast cancers exhibits hyperactivation of the PI3K/Akt/mTOR pathway, which is crucial for cell growth, proliferation, and survival.[7][8][9]

• Lung Cancer: The Ras/Raf/MEK/ERK (MAPK) and PI3K/Akt/mTOR pathways are frequently dysregulated in lung cancer, contributing to tumor progression and resistance to therapy.[10][11][12][13]

• Colon Cancer: The Wnt/β-catenin and MAPK signaling pathways are commonly mutated in colorectal cancer, leading to uncontrolled cell division.[2][3][5][14]

This understanding of the underlying molecular drivers allows for a hypothesis-driven approach to evaluating new chemical entities like Pyrimidinamine-X. We will compare its activity to a known inhibitor to contextualize its potential efficacy.

Experimental Workflow for Assessing Anti-proliferative Activity

A systematic approach is crucial for the robust evaluation of a novel compound. Our experimental workflow is designed to move from broad screening to more specific long-term effects.

Caption: Hypothetical inhibition of the PI3K/Akt/mTOR pathway by Pyrimidinamine-X.

Further investigation, such as western blotting for key phosphorylated proteins (e.g., p-Akt, p-mTOR), would be necessary to validate this hypothesis.

Detailed Experimental Protocols

Reproducibility is the cornerstone of scientific research. The following are detailed protocols for the assays used in this guide.

Sulforhodamine B (SRB) Assay

This assay is based on the ability of the SRB dye to bind to basic amino acid residues of cellular proteins under mildly acidic conditions. [15][16][17] Procedure:

• Cell Seeding: Plate cells in a 96-well plate at a predetermined optimal density and allow them to adhere for 24 hours.

• Drug Treatment: Treat cells with a serial dilution of Pyrimidinamine-X or the reference compound for 72 hours.

• Cell Fixation: Gently add 50 µL of cold 10% (w/v) trichloroacetic acid (TCA) to each well and incubate at 4°C for 1 hour to fix the cells. [15][16]4. Washing: Wash the plates five times with slow-running tap water to remove TCA and unbound dye. [16][18]Allow the plates to air dry completely.

• SRB Staining: Add 100 µL of 0.4% (w/v) SRB solution in 1% acetic acid to each well and incubate at room temperature for 30 minutes. [15][17]6. Removal of Unbound Dye: Quickly wash the plates four times with 1% (v/v) acetic acid to remove the unbound SRB dye. [15][17]Allow the plates to air dry.

• Solubilization of Bound Dye: Add 200 µL of 10 mM Tris base solution to each well and place the plate on a shaker for 10 minutes to solubilize the protein-bound dye. [17]8. Absorbance Measurement: Measure the optical density at 540 nm using a microplate reader. [18]

Colony Formation Assay

This assay measures the ability of a single cell to proliferate into a colony of at least 50 cells. Procedure:

• Cell Preparation: Prepare a single-cell suspension from a sub-confluent culture using trypsin. Neutralize the trypsin with complete medium and perform a cell count.

• Cell Seeding: Seed a low, predetermined number of cells (e.g., 500 cells) into 6-well plates.

• Drug Treatment: After 24 hours, treat the cells with the desired concentrations of Pyrimidinamine-X or the reference compound.

• Incubation: Incubate the plates for 10-14 days, allowing colonies to form. The medium can be changed every 3-4 days if necessary.

• Fixing and Staining: Gently wash the colonies with PBS. Fix the colonies with a methanol:acetic acid (3:1) solution for 5 minutes. Stain the colonies with 0.5% crystal violet in methanol for 15 minutes.

• Washing and Drying: Wash the plates with water to remove excess stain and allow them to air dry.

• Colony Counting: Count the number of colonies containing at least 50 cells.

Conclusion and Future Directions

This guide outlines a comprehensive and objective framework for validating the anti-proliferative activity of a novel compound, 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine (Pyrimidinamine-X). The presented hypothetical data demonstrates its potential as a modest anti-proliferative agent, particularly in breast cancer cells. The provided protocols offer a robust starting point for researchers seeking to perform similar validation studies.

Future work should focus on elucidating the precise mechanism of action of Pyrimidinamine-X. This would involve a combination of molecular biology techniques to confirm its effect on the PI3K/Akt/mTOR pathway and potentially broader kinase profiling to identify its primary target(s). Furthermore, in vivo studies using xenograft models would be the next logical step to assess its therapeutic potential in a more complex biological system.

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Benchmarking Novel Kinase Inhibitors: A Guide to Determining and Comparing IC50 Values Against CDK4/6

A Note to the Reader: The initial goal of this guide was to provide a direct comparative analysis of the IC50 values of 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine against established reference compounds. However, an extensive search of publicly available scientific literature and databases did not yield any published IC50 data for this specific molecule. Therefore, this guide has been adapted to serve a more foundational, yet equally critical purpose: to provide researchers, scientists, and drug development professionals with a comprehensive framework for benchmarking their own novel compounds, such as 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine, against well-characterized reference inhibitors of Cyclin-Dependent Kinase 4 and 6 (CDK4/6).

This guide will use the FDA-approved CDK4/6 inhibitors—Palbociclib, Ribociclib, and Abemaciclib—as reference standards. We will delve into the scientific rationale behind selecting appropriate assays, provide detailed, step-by-step protocols for robust IC50 determination, and explain how to interpret the resulting data in the context of these established drugs.

The Critical Role of CDK4/6 in Cell Cycle and Cancer

The cell division cycle is a fundamental process that ensures the faithful replication and segregation of the genome. Cyclin-dependent kinases (CDKs) are a family of serine/threonine kinases that act as the master regulators of this cycle.[1] Specifically, the complex formed by D-type cyclins and CDK4 or CDK6 is pivotal for the transition from the first gap phase (G1) to the DNA synthesis phase (S).[1][2] This complex phosphorylates the retinoblastoma protein (Rb), releasing the E2F transcription factor, which in turn activates the transcription of genes necessary for S-phase entry.

In many cancers, this pathway is dysregulated, leading to uncontrolled cell proliferation.[2][3] Consequently, inhibiting CDK4/6 has emerged as a key therapeutic strategy, particularly in hormone receptor-positive (HR+), HER2-negative breast cancer.[1][4]

Reference Compounds for CDK4/6 Inhibition

A robust benchmarking study requires well-characterized reference compounds. The three FDA-approved CDK4/6 inhibitors serve as the gold standard for this purpose. Their established biochemical potencies provide a reliable yardstick against which new chemical entities can be measured.

Compound	Target	IC50 (nM)	Reference(s)
Palbociclib (Ibrance®)	CDK4	9-11
CDK6	15
Ribociclib (Kisqali®)	CDK4	10	[5]
CDK6	39	[5]
Abemaciclib (Verzenio®)	CDK4	2
CDK6	9.9

Note: IC50 values can vary slightly between different studies and assay conditions.

Experimental Protocols for IC50 Determination

The half-maximal inhibitory concentration (IC50) is a critical measure of a drug's potency. Its accurate determination is fundamental in drug discovery.[6] Below are detailed protocols for two widely used biochemical assay formats for determining kinase inhibitor IC50 values.

Protocol 1: Luminescence-Based Kinase Assay (e.g., Kinase-Glo®)

This homogeneous assay format quantifies kinase activity by measuring the amount of ATP remaining in the reaction.[7] The luminescent signal is inversely proportional to kinase activity, as active kinases will consume ATP.

Causality Behind Experimental Choices:

• Homogeneous "Add-Mix-Read" Format: This minimizes pipetting steps, making it highly suitable for high-throughput screening (HTS).[7]

• ATP Depletion Detection: This is a universal method applicable to virtually any kinase, as they all utilize ATP.[7]

• Stable Luminescent Signal: The use of thermostable luciferases generates a "glow-type" signal with an extended half-life, allowing for batch processing of plates without the need for specialized injectors.[7]

Step-by-Step Methodology:

• Compound Preparation:

  • Prepare a serial dilution of the test compound (e.g., 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine) and reference compounds (Palbociclib, Ribociclib, Abemaciclib) in 100% DMSO. A typical starting concentration is 10 mM.

  • Create a 10-point, 3-fold serial dilution series in a 96-well or 384-well plate.

  • Include DMSO-only wells as a "no inhibitor" (100% activity) control and wells with no enzyme as a background control.

• Kinase Reaction Setup (in a white, opaque multi-well plate):

  • Prepare a 2X kinase/substrate buffer containing the purified CDK4/cyclin D1 or CDK6/cyclin D1 enzyme and its substrate (e.g., a peptide derived from Rb protein).

  • Dispense the kinase/substrate mixture into the wells of the assay plate.

  • Transfer a small volume (e.g., 50 nL) of the serially diluted compounds and controls into the respective wells.

  • Pre-incubate the plate at room temperature for 15-30 minutes to allow the inhibitor to bind to the kinase.

• Initiation and Incubation:

  • Prepare a 2X ATP solution in the kinase reaction buffer. The final ATP concentration should ideally be at or near the Km value for the specific kinase to ensure accurate competitive inhibitor characterization.

  • Add the ATP solution to all wells to initiate the kinase reaction.

  • Incubate the plate at room temperature for a predetermined time (e.g., 60 minutes). This incubation time should be within the linear range of the enzyme reaction.

• Detection:

  • Add a volume of Kinase-Glo® Reagent equal to the volume in the assay wells.[7]

  • Mix the plate on a plate shaker for 2 minutes to ensure cell lysis and signal generation.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Measure the luminescence using a plate luminometer.

• Data Analysis:

  • Subtract the background luminescence (no enzyme control) from all other readings.

  • Normalize the data with the "no inhibitor" control representing 100% kinase activity and a known potent inhibitor or "no enzyme" control as 0% activity.

  • Calculate the percent inhibition for each compound concentration.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Diagram of Luminescence-Based Kinase Assay Workflow

Caption: Workflow for IC50 determination using a TR-FRET assay.

Beyond Biochemical Assays: The Importance of Cell-Based Validation

While biochemical assays are essential for determining direct enzyme inhibition, they do not fully recapitulate the complex environment inside a living cell. Therefore, it is crucial to validate the findings from biochemical assays with cell-based experiments.

Cell-based assays can provide insights into:

• Cell Permeability: Does the compound effectively enter the cell to reach its target?

• On-Target Engagement: Does the compound inhibit the target kinase within the cellular context?

• Cellular Potency: What is the effective concentration required to inhibit cell proliferation or induce cell cycle arrest?

• Off-Target Effects: Does the compound exhibit toxicity or other effects unrelated to the intended target?

Common cell-based assays include cell proliferation assays (e.g., using CyQuant or CellTiter-Glo®), Western blotting to assess the phosphorylation status of downstream targets like Rb, and cell cycle analysis by flow cytometry.

Conclusion

Benchmarking a novel kinase inhibitor is a meticulous process that requires careful experimental design and execution. By using well-characterized reference compounds like Palbociclib, Ribociclib, and Abemaciclib, and employing robust and validated assay methodologies such as luminescence-based and TR-FRET assays, researchers can confidently determine the potency of their compounds. This foundational data is the first step in the long journey of drug discovery and development, providing the necessary insights to advance promising molecules toward preclinical and clinical evaluation.

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A Researcher's Guide to Navigating the Cross-Reactivity and Off-Target Effects of 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine-Containing Compounds

An In-Depth Analysis for Drug Discovery Professionals

The 6-chloro-N-methyl piperidinyl 4-pyrimidinamine scaffold is a key structural motif present in a variety of kinase inhibitors and other biologically active molecules. Its prevalence in medicinal chemistry underscores the need for a thorough understanding of its potential for cross-reactivity and off-target effects. This guide provides a comparative analysis of compounds containing this moiety, offering insights into their selectivity profiles and the experimental methodologies crucial for their evaluation.

The 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine Core: A Privileged Scaffold in Kinase Inhibition

The pyrimidine ring system is a cornerstone in the design of kinase inhibitors, often serving as a scaffold that mimics the adenine base of ATP to bind within the enzyme's active site. The addition of a substituted piperidine at the 4-position and a chlorine atom at the 6-position can significantly influence the compound's potency, selectivity, and pharmacokinetic properties. While the specific molecule "6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine" itself is a chemical fragment, it is a critical component of numerous investigational and approved drugs.

Molecules incorporating this core structure have been investigated for their inhibitory activity against a range of kinases, including but not limited to those involved in cell signaling pathways related to cancer and inflammation. The N-methyl piperidinyl group often contributes to improved solubility and can form key interactions within the binding pocket, while the chlorine atom can be a site for further chemical modification or can contribute to binding affinity through halogen bonding.

Understanding and Predicting Off-Target Effects: A Critical Step in Drug Development

A significant challenge in the development of kinase inhibitors is achieving high selectivity for the intended target. The highly conserved nature of the ATP-binding site across the human kinome often leads to inhibitors binding to multiple kinases, resulting in off-target effects. These unintended interactions can lead to adverse effects in patients and complicate the interpretation of experimental results. Therefore, comprehensive profiling of an inhibitor's selectivity is a critical step in its development.[1]

Computational models and machine learning algorithms are increasingly being used as cost-effective methods to predict the potential off-target interactions of new chemical entities.[2] These in silico approaches can help prioritize compounds for experimental validation and provide early warnings of potential liabilities.[2]

Comparative Analysis of Cross-Reactivity

While specific, head-to-head comparative data for a single, universally recognized compound named "6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine" is not available, we can analyze the general trends of pyrimidine-based inhibitors and the importance of substitution patterns in determining selectivity. For instance, minor modifications to the core structure can dramatically alter the selectivity profile.

Illustrative Selectivity Profile of a Hypothetical Pyrimidine-Based Kinase Inhibitor:

To illustrate the importance of selectivity, consider the following hypothetical data for a kinase inhibitor containing the 6-chloro-pyrimidinyl-4-piperidine core.

Kinase Target	IC50 (nM)	% Inhibition @ 1µM	Interpretation
Primary Target Kinase	15	98%	Expected on-target activity
Off-Target Kinase A	150	85%	10-fold less potent than the primary target, but still significant.
Off-Target Kinase B	800	55%	Potential for off-target effects at higher concentrations.[3]
Off-Target Kinase C	>10,000	<10%	Likely not a significant off-target.[3]

This table represents hypothetical data to illustrate the concept of a kinase selectivity profile.

This example highlights that even a potent inhibitor of a primary target can have significant activity against other kinases. Understanding this profile is crucial for predicting potential side effects and for designing experiments to probe the biological consequences of inhibiting specific off-targets.

Essential Experimental Protocols for Assessing Cross-Reactivity and Off-Target Effects

A multi-pronged experimental approach is necessary to rigorously characterize the selectivity of a compound. The following protocols are fundamental in the field of kinase inhibitor development.

This is the most direct method for assessing the selectivity of an inhibitor against a large panel of purified kinases.[3]

Workflow for In Vitro Kinase Profiling:

Caption: Workflow for in vitro kinase profiling to determine inhibitor selectivity.

Detailed Steps:

• Prepare Compound Dilutions : Create a series of concentrations of the test inhibitor to determine a dose-response curve.

• Assay Plate Setup : In a multi-well plate, add the purified recombinant kinase, its specific substrate, and the appropriate kinase buffer.[3]

• Inhibitor Addition : Add the diluted inhibitor to the designated wells. Include controls such as a vehicle-only (no inhibitor) and a no-kinase control.[3]

• Reaction Initiation : Start the kinase reaction by adding a predetermined concentration of ATP.[4]

• Incubation : Incubate the plate at the optimal temperature for the specific kinase, typically for 60 minutes.[3]

• Detection : Stop the reaction and measure the amount of ADP produced, which is proportional to kinase activity. The ADP-Glo™ Kinase Assay is a commonly used platform for this purpose.[5]

• Data Analysis : Calculate the percentage of inhibition for each inhibitor concentration relative to the vehicle control. Plot the data to generate a dose-response curve and determine the IC50 value, which is the concentration of inhibitor required to reduce kinase activity by 50%.[1][3]

CETSA is a powerful technique to verify target engagement within a cellular context. It relies on the principle that a protein's thermal stability increases when a ligand is bound.[3]

Workflow for Cellular Thermal Shift Assay (CETSA):

Caption: Workflow for CETSA to confirm target engagement in cells.

Detailed Steps:

• Cell Treatment : Treat intact cells with the test inhibitor or a vehicle control.

• Lysis and Heating : Lyse the cells and divide the lysate into aliquots. Heat the aliquots across a range of temperatures.

• Separation : Centrifuge the samples to separate the soluble (non-denatured) proteins from the precipitated proteins.[3]

• Analysis : Analyze the amount of the target protein in the soluble fraction using methods like Western blotting or mass spectrometry.[3]

• Melting Curve Generation : Plot the amount of soluble protein as a function of temperature to create a melting curve. A shift in the melting curve to a higher temperature in the inhibitor-treated samples indicates that the inhibitor has bound to and stabilized the target protein.[3]

Strategies to Mitigate Off-Target Effects

When off-target effects are identified, several strategies can be employed:

• Structure-Activity Relationship (SAR) Studies : Medicinal chemists can systematically modify the chemical structure of the inhibitor to improve its selectivity.

• Dose Optimization : Using the lowest effective concentration of the inhibitor can help to minimize off-target effects.

• "Rescue" Experiments : In a cellular context, expressing a drug-resistant mutant of the primary target can help to distinguish between on-target and off-target effects. If a phenotype persists in the presence of the drug-resistant mutant, it is likely due to an off-target interaction.[3]

Conclusion

The 6-chloro-N-methyl piperidinyl 4-pyrimidinamine scaffold is a valuable starting point for the design of potent kinase inhibitors. However, a comprehensive understanding and rigorous experimental evaluation of cross-reactivity and off-target effects are paramount for the successful development of selective and safe therapeutics. By employing a combination of in silico prediction, extensive in vitro profiling, and cellular target engagement assays, researchers can build a detailed picture of a compound's selectivity and make informed decisions to advance the most promising candidates.

References

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• 6-chloro-2-(4-chlorophenyl)-N-[(piperidin-3-yl)methyl]pyrimidin-4-amine. Molport. Available from: [Link]

• Pahikkala, T., et al. (2017). Computational-experimental approach to drug-target interaction mapping: A case study on kinase inhibitors. PLOS Computational Biology. Available from: [Link]

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• 6-(Chloromethyl)-N,1-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine. MDPI. (2021-11-01). Available from: [Link]

• 2-Amino-6-chloro-4-(N-methylpiperazino)pyrimidines, inhibitors of spiroperidol binding. PubMed. Available from: [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine

For researchers and drug development professionals, the integrity of scientific discovery is intrinsically linked to a culture of safety. The proper handling and disposal of novel chemical entities are paramount to protecting both laboratory personnel and the environment. This guide provides a detailed, step-by-step protocol for the safe disposal of 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine, a substituted pyrimidinamine derivative. While this compound may not be explicitly classified as a cytotoxic agent by all regulatory bodies, its structural alerts and the general principles of handling potent, biologically active molecules necessitate that it be treated with the utmost caution. This guide is grounded in the principles of risk mitigation, regulatory compliance, and scientific best practices.

Hazard Identification and Risk Assessment: The "Why" Behind the Protocol

Before any disposal procedure can be initiated, a thorough understanding of the compound's hazard profile is essential. Based on data for structurally similar compounds like 6-chloro-N-methylpyrimidin-4-amine, we can infer a number of potential hazards.

1.1 Inferred Hazard Profile

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides a framework for understanding these risks.

Hazard Class	Category	GHS Hazard Statement
Acute Toxicity, Oral	4	H302: Harmful if swallowed[1]
Skin Corrosion/Irritation	2	H315: Causes skin irritation[1][2]
Serious Eye Damage/Irritation	2	H319: Causes serious eye irritation[1][2]
Skin Sensitization	1	H317: May cause an allergic skin reaction[1][2]
Specific Target Organ Toxicity	3	H335: May cause respiratory irritation[1][2]

This data is based on the GHS information provided for 6-chloro-N-methylpyrimidin-4-amine and should be considered as a surrogate for 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine until specific data is available.

The chlorinated heterocyclic nature of this compound also raises concerns about its environmental fate and potential for persistence. Therefore, disposal procedures must be designed to prevent its release into the environment.

1.2 The Rationale for Caution

The "Precautionary Principle" is a cornerstone of laboratory safety. For novel compounds with limited toxicological data, it is prudent to handle them as if they are hazardous.[3] Many investigational new drugs, particularly those designed to interact with biological systems, have the potential for off-target effects and long-term health consequences that are not yet fully understood.

Personal Protective Equipment (PPE): Your First Line of Defense

Given the inferred hazards, a robust PPE protocol is non-negotiable. This is not merely a checklist, but a system to prevent exposure through all potential routes: inhalation, dermal contact, and ingestion.

• Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards.[4]

• Skin Protection: Impervious gloves (nitrile or neoprene) should be worn. Given the potential for skin irritation and sensitization, double-gloving is recommended. A disposable, fluid-resistant lab coat is also essential.[4]

• Respiratory Protection: If handling the compound as a powder or if there is a risk of aerosolization, a full-face respirator with appropriate cartridges should be used.[4]

• General Hygiene: Do not eat, drink, or smoke in areas where this compound is handled.[4][5] Wash hands thoroughly after handling.[4][5]

Disposal Workflow: A Step-by-Step Guide

The following workflow provides a systematic approach to the disposal of 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine, from initial waste generation to final collection.

Caption: Disposal workflow for 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine.

3.1 Step 1: Waste Segregation at the Source

Proper segregation is critical to prevent dangerous chemical reactions.[6]

• Solid Waste:

  • Grossly Contaminated: Unused or expired solid 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine should be disposed of in its original container if possible, with the label intact.[7]

  • Contaminated Debris: Items such as weigh boats, contaminated paper towels, and bench protectors should be collected in a dedicated, clearly labeled hazardous waste container.

• Liquid Waste:

  • Solutions: Solutions containing 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine should be collected in a dedicated, sealed, and compatible waste container. Do not mix with other solvent waste streams unless compatibility has been verified.

  • Rinsate: Rinsate from cleaning contaminated glassware should also be collected as hazardous waste.

• Sharps:

  • Needles, syringes, and other sharp objects contaminated with the compound must be placed in a puncture-resistant sharps container labeled as hazardous waste.[8]

3.2 Step 2: Container Selection and Labeling

The choice of container is crucial for safe storage and transport.

• Containers: Use containers that are compatible with the chemical waste being stored.[8] For liquid waste, high-density polyethylene (HDPE) containers are often suitable.[9]

• Labeling: All waste containers must be clearly and accurately labeled.[6] The label should include:

  • The words "Hazardous Waste"

  • The full chemical name: "6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine"

  • The date of accumulation

  • Associated hazards (e.g., "Toxic," "Irritant")

3.3 Step 3: Accumulation and Storage

Hazardous waste must be stored safely prior to its removal from the laboratory.[8]

• Storage Location: Store waste containers in a designated satellite accumulation area that is secure and away from high-traffic zones.[6]

• Container Management: Keep waste containers securely closed except when adding waste.[8] Regularly inspect containers for any signs of leakage or degradation.[6]

• Incompatible Wastes: It is essential to segregate incompatible hazardous wastes, such as acids and bases.[8]

3.4 Step 4: Final Disposal

The ultimate disposal of 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine must be conducted by a licensed hazardous waste disposal company.

• Regulatory Framework: The Resource Conservation and Recovery Act (RCRA) in the United States, enforced by the Environmental Protection Agency (EPA), governs the disposal of hazardous waste.[9] Similar regulations exist in other countries.

• Waste Characterization: As a chlorinated organic compound, this waste may fall under specific EPA hazardous waste codes, such as those for chlorinated hydrocarbons.[10][11][12] Your institution's Environmental Health and Safety (EHS) office will be responsible for making the final waste code determination.

• Treatment: The most common and effective method for the final disposal of this type of waste is high-temperature incineration at a permitted hazardous waste facility. This process ensures the complete destruction of the compound.

Spill Management: Preparedness is Key

In the event of a spill, a pre-planned response is crucial to minimize exposure and environmental contamination.

• Evacuate: Immediately evacuate non-essential personnel from the spill area.

• Ventilate: If safe to do so, increase ventilation in the area.

• Contain: For small spills, use a chemical spill kit with appropriate absorbent materials. Do not use combustible materials like paper towels to clean up spills of oxidizing agents.

• Clean-up:

  • Don the appropriate PPE.

  • Carefully cover the spill with absorbent material.

  • Collect the absorbed material using non-sparking tools and place it in a labeled hazardous waste container.

  • Decontaminate the spill area with a suitable cleaning agent, and collect the cleaning materials as hazardous waste.

• Report: Report all spills to your institution's EHS office.

Conclusion: A Commitment to Safety and Sustainability

The responsible disposal of 6-Chloro-N-methyl Piperidinyl 4-Pyrimidinamine is not merely a procedural task but a reflection of a laboratory's commitment to safety, ethical research, and environmental stewardship. By adhering to these guidelines, researchers can ensure that their pursuit of scientific advancement does not come at the cost of their well-being or the health of the planet. Always consult your institution's specific EHS protocols and the compound's Safety Data Sheet (SDS) for the most current and detailed information.

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